Tetratetracontane

• CAS: 7098-22-8

Core Science & Biosynthesis

Tetratetracontane: A Technical Overview of its Properties and Applications in Advanced Materials Science

An in-depth guide for researchers, scientists, and drug development professionals.

Tetratetracontane, a long-chain saturated hydrocarbon, is a valuable material in various fields of advanced scientific research. Its well-defined structure and properties make it an ideal candidate for applications in electronics and surface science. This technical guide provides a comprehensive overview of the molecular formula, physicochemical properties, and key experimental applications of Tetratetracontane, with a focus on its role in the development of high-performance organic electronics and in the fundamental study of surface interfaces.

Core Properties of Tetratetracontane

The fundamental identifying characteristic of Tetratetracontane is its molecular formula. As a straight-chain alkane, its composition is C44H90.[1][2][3][4] A summary of its key quantitative properties is presented in the table below, offering a comparative overview for research and development applications.

Property	Value	Unit
Molecular Formula	C44H90	-
Molecular Weight	619.19	g/mol
Melting Point	85 - 88	°C
Boiling Point	547.6	°C
Density	0.82	g/cm³
Water Solubility	6.279e-018	mg/L @ 25°C (estimated)

Experimental Protocols and Applications

Tetratetracontane has been successfully utilized in specialized experimental contexts, primarily in the fields of organic electronics and surface science. Below are detailed protocols for two significant applications.

Passivation Layer in Copper-Phthalocyanine (CuPc) Field-Effect Transistors

Tetratetracontane serves as an effective passivation layer in organic field-effect transistors (OFETs), significantly enhancing charge carrier mobility.[5] The following protocol is based on the work of Kraus, M., et al. (2010).

Objective: To fabricate a high-mobility copper-phthalocyanine (CuPc) field-effect transistor using a Tetratetracontane (TTC) passivation layer.

Materials and Substrates:

• Highly doped p++-Si wafers with a 320 nm thermally grown SiO2 layer (acting as gate electrode and dielectric).

• Tetratetracontane (TTC).

• Copper-phthalocyanine (CuPc), sublimation grade.

• Gold (for top contacts).

• Acetone and Isopropanol for cleaning.

Experimental Procedure:

• Substrate Cleaning: The Si/SiO2 wafers are cleaned in an ultrasonic bath with acetone and isopropanol sequentially.

• TTC Passivation Layer Deposition: A thin layer of TTC is deposited onto the cleaned SiO2 surface by thermal evaporation. This layer serves to passivate electron traps on the SiO2 surface.

• CuPc Active Layer Deposition: A 25 nm thick layer of CuPc is deposited on top of the TTC-passivated substrate in a separate vacuum chamber at a pressure of 1.0 x 10⁻⁷ mbar and a rate of 0.2 Å/s.

• Top Contact Deposition: 50 nm thick gold top contacts are fabricated by thermal evaporation.

• Characterization: The surface morphology of all layers is characterized by atomic force microscopy (AFM) and x-ray diffraction (XRD). The transistor characteristics are measured using a semiconductor parameter analyzer.

Caption: Experimental workflow for the fabrication of a CuPc-based OFET with a TTC passivation layer.

Modification of the Au(111) Surface Electronic State

Tetratetracontane is used to study the fundamental interactions at organic-metal interfaces by modifying the surface electronic states of a gold crystal. This protocol is based on the research by Kanai, K., et al.

Objective: To investigate the modification of the Au(111) Shockley surface state upon adsorption of a Tetratetracontane (TTC) monolayer.

Materials and Substrate:

• Au(111) single crystal.

• Tetratetracontane (TTC).

• Argon ions (for sputtering).

Experimental Procedure:

• Substrate Preparation: The Au(111) single crystal is prepared by repeated cycles of Ar+ ion sputtering (1 keV) and annealing at approximately 600 °C. The cleanliness of the surface is confirmed by the appearance of a clear surface state peak in the ultraviolet photoemission spectra (UPS) in a normal-emission geometry.

• TTC Deposition: A monolayer of TTC is deposited on the clean Au(111) surface via thermal evaporation from a resistance-heated quartz crucible. The deposition rate is monitored using a quartz crystal microbalance.

• Analysis: The electronic structure of the TTC/Au(111) interface is investigated using angle-resolved ultraviolet photoemission spectroscopy (ARUPS). The experiments are performed at room temperature, and the photoelectron energy is calibrated using the Fermi edge and 4f photoemission lines of gold.

This in-depth guide provides a foundational understanding of Tetratetracontane for professionals in research and development. The provided data and experimental protocols offer a starting point for its application in the creation of advanced materials and the exploration of fundamental scientific principles.

References

• 1. Effect of physisorption of inert organic molecules on Au(111) surface electronic states - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. tus.elsevierpure.com [tus.elsevierpure.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Electronic Structure at Tetratetracontane/Au(111) Interface | MRS Online Proceedings Library (OPL) | Cambridge Core [resolve.cambridge.org]

An In-depth Technical Guide to the Physical Properties of n-Tetratetracontane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of n-Tetratetracontane (C44H90), a long-chain alkane. The information is curated for professionals in research and development who require precise data for applications such as material science, analytical chemistry, and formulation development. This document summarizes key quantitative data, details the experimental protocols for their determination, and provides visual workflows for these methodologies.

Core Physical and Chemical Properties

n-Tetratetracontane is a saturated hydrocarbon belonging to the alkane series, with the chemical formula C44H90[1]. At room temperature, it presents as a white to light yellow waxy solid or powder[1]. Its nonpolar nature dictates its solubility and other physical characteristics.

Table 1: General and Molecular Properties of n-Tetratetracontane

Property	Value	Source(s)
Chemical Name	n-Tetratetracontane	[1]
Synonyms	Alkane C44, Tetratetracontane	[1]
CAS Number	7098-22-8	[1]
Molecular Formula	C44H90
Molecular Weight	619.19 g/mol
Appearance	White to light yellow powder/solid

Table 2: Key Physical Properties of n-Tetratetracontane

Property	Value	Source(s)
Melting Point	85-87 °C
Boiling Point	559.34 °C (estimate)
Density	0.9192 g/cm³ (estimate)
Flash Point	448.2 °C
Refractive Index	1.4766 (estimate)

Table 3: Solubility Profile of n-Tetratetracontane

Solvent	Solubility	Source(s)
Water	Insoluble
Toluene	Soluble
Non-polar organic solvents	Generally Soluble

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical properties of long-chain alkanes like n-Tetratetracontane.

The melting point is a critical indicator of purity for crystalline solids. Pure compounds exhibit a sharp melting range, typically 0.5-1.0°C, whereas impurities lead to a depressed and broader melting range.

Detailed Protocol:

• Sample Preparation: The n-Tetratetracontane sample must be thoroughly dried and finely powdered.

• Capillary Tube Loading: A small amount of the powdered sample is introduced into the open end of a capillary tube (one end sealed). The tube is then tapped gently or dropped through a long glass tube to pack the solid tightly into the sealed end, aiming for a sample height of 2-3 mm.

• Apparatus Setup: The loaded capillary tube is attached to a thermometer, ensuring the sample is level with the middle of the thermometer's mercury bulb. This assembly is then placed in a heating bath apparatus (e.g., a Mel-Temp or Thiele tube) containing a suitable heat-transfer fluid like silicone oil.

• Heating and Observation: The bath is heated at a steady rate. An initial rapid heating (4-5°C per minute) can be used to find an approximate melting point. For an accurate measurement, a new sample is heated to about 15°C below the approximate melting point, and the heating rate is then slowed to 1-2°C per minute.

• Data Recording: Two temperatures are recorded: the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire sample becomes a transparent liquid (completion of melting). This range is the melting point of the sample. For accuracy, the determination should be repeated at least once with a fresh sample.

For high molecular weight compounds where distillation is impractical, the Thiele tube method offers a reliable way to determine the boiling point using a small sample size. The boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure.

Detailed Protocol:

• Sample Preparation: Approximately 0.5 mL of the liquid sample (if melted) is placed into a small test tube (e.g., a Durham tube).

• Apparatus Setup: A capillary tube, sealed at one end, is placed into the test tube with its open end down. The test tube assembly is then attached to a thermometer with a rubber band and secured within a Thiele tube containing mineral oil. The rubber band must remain above the oil level to prevent it from softening and breaking.

• Heating: The side arm of the Thiele tube is gently and uniformly heated with a microburner. The unique shape of the Thiele tube facilitates the circulation of the oil via convection, ensuring even heat distribution.

• Observation: As the temperature rises, air trapped in the capillary tube will bubble out. When the liquid's boiling point is reached, a continuous and rapid stream of bubbles will emerge from the capillary tip.

• Data Recording: At this point, heating is discontinued. The apparatus is allowed to cool slowly. The stream of bubbles will slow and eventually stop. The boiling point is the temperature at which the liquid is drawn back into the capillary tube. The atmospheric pressure should also be recorded, as boiling point is pressure-dependent.

A pycnometer, or specific gravity bottle, is used for the precise determination of the density of a solid by measuring the volume of a displaced fluid of known density.

Detailed Protocol:

• Mass of Empty Pycnometer: A clean, dry pycnometer with its stopper is weighed on an analytical balance (m₀).

• Mass of Sample: A sample of solid n-Tetratetracontane is added to the pycnometer, and the total mass is recorded (m₁). The mass of the solid (mₛ) is calculated as m₁ - m₀.

• Mass with Working Liquid: A working liquid of known density (ρₗ), in which the solid is completely insoluble, is added to the pycnometer containing the solid. The pycnometer is filled completely, ensuring no air bubbles are present, and the stopper is inserted. Any excess liquid that emerges from the capillary is carefully wiped away. The total mass is then measured (m_tot).

• Mass of Pycnometer with Liquid Only: The pycnometer is emptied, cleaned, and filled with only the working liquid. Its mass is then measured (m₂). The mass of the liquid filling the pycnometer (mₗ) is calculated as m₂ - m₀.

• Calculation:

  • The volume of the pycnometer (V) is calculated using the density of the working liquid: V = mₗ / ρₗ.

  • The mass of the liquid in the pycnometer with the solid is m_liquid_with_solid = m_tot - m₁.

  • The volume of the liquid with the solid is V_liquid_with_solid = m_liquid_with_solid / ρₗ.

  • The volume of the solid sample (Vₛ) is the difference: Vₛ = V - V_liquid_with_solid.

  • The density of the solid (ρₛ) is then calculated: ρₛ = mₛ / Vₛ.

The cloud point method is a visual technique to determine the solubility of a solid in a solvent at various temperatures. The temperature at which a solution of a known concentration becomes cloudy upon cooling (or clear upon heating) is the saturation temperature.

Detailed Protocol:

• Preparation of Solutions: A series of solutions are prepared with known concentrations of n-Tetratetracontane in the chosen solvent (e.g., toluene) in sealed, transparent vials. The mass of both the solute and solvent must be accurately measured.

• Dissolution: The vials are heated in a temperature-controlled bath with continuous stirring until the solid is completely dissolved, forming a clear solution.

• Cooling and Observation: The clear solution is then cooled slowly and at a controlled rate. The solution is constantly monitored against a dark background.

• Cloud Point Determination: The temperature at which the first sign of persistent turbidity or cloudiness appears is recorded as the cloud point. This temperature corresponds to the saturation solubility for that specific concentration.

• Data Compilation: The procedure is repeated for all prepared concentrations. The resulting data (concentration vs. cloud point temperature) is plotted to generate a solubility curve, which provides the solubility of n-Tetratetracontane in the solvent across a range of temperatures.

Mandatory Visualizations

The following diagrams illustrate the experimental workflows described in the protocols above.

References

• 1. cosmobiousa.com [cosmobiousa.com]

An In-depth Technical Guide to the Physicochemical Properties of Tetratetracontane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of tetratetracontane, a long-chain alkane. The document details the physical properties, experimental protocols for their determination, and the underlying principles governing these characteristics.

Introduction to Tetratetracontane

Tetratetracontane is a saturated hydrocarbon with the chemical formula C₄₄H₉₀.[1][2] As a long-chain alkane, it consists of an unbranched chain of 44 carbon atoms.[3][4] Its high molecular weight and linear structure are primary determinants of its physical properties, including its melting and boiling points. Tetratetracontane is found in various natural sources, such as essential oils from plants like Euphorbia macroclada.[3]

Physicochemical Data of Tetratetracontane

The melting and boiling points of tetratetracontane are critical parameters for its application in various scientific and industrial fields. The following table summarizes the key quantitative data for this compound.

Property	Value	Source(s)
Molecular Formula	C₄₄H₉₀
Molecular Weight	619.19 g/mol
Melting Point	85-88 °C
Boiling Point	547 - 559.34 °C (estimated)

Experimental Protocols for Determination of Melting and Boiling Points

Accurate determination of the melting and boiling points of high molecular weight compounds like tetratetracontane requires precise experimental techniques. Due to its high boiling point, direct measurement can be challenging, and estimations are often employed.

Melting Point Determination (Capillary Method)

The capillary method is a common and reliable technique for determining the melting point of a solid organic compound.

• Principle: A small, powdered sample of the substance is heated at a controlled rate, and the temperature at which the solid transitions to a liquid is observed and recorded. Pure crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0°C.

• Apparatus:

  • Melting point apparatus (e.g., Thiele tube or a modern digital instrument)

  • Capillary tubes (sealed at one end)

  • Thermometer (calibrated)

  • Heating medium (e.g., mineral oil for a Thiele tube)

• Procedure:

  • Sample Preparation: The tetratetracontane sample must be completely dry and finely powdered.

  • Capillary Loading: A small amount of the powdered sample is introduced into the open end of a capillary tube and packed down to a height of 2-3 mm.

  • Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This assembly is then inserted into the Thiele tube containing a heating oil, such as mineral oil.

  • Heating: The side arm of the Thiele tube is gently and uniformly heated. This design facilitates the circulation of the oil via convection, ensuring even heat distribution. The heating rate should be slow, approximately 1-2°C per minute, as the temperature approaches the expected melting point.

  • Observation and Recording: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire sample has turned into a clear liquid is recorded as the end of the melting range.

Boiling Point Determination (Siwoloboff Method)

For high-boiling-point substances where distillation is impractical due to the small sample size or the high temperatures involved, the Siwoloboff method offers a suitable alternative.

• Principle: A small liquid sample is heated in a tube with an inverted, sealed capillary. The temperature at which the liquid is drawn into the capillary upon cooling after boiling is the boiling point. This occurs when the external pressure equals the vapor pressure of the substance.

• Apparatus:

  • Fusion tube or small test tube

  • Capillary tube (sealed at one end)

  • Thermometer

  • Heating bath (e.g., Thiele tube with a high-temperature oil)

• Procedure:

  • Sample Preparation: A small amount of the substance is placed in the fusion tube. Since tetratetracontane is a solid at room temperature, it would first need to be melted.

  • Apparatus Setup: The sealed capillary tube is placed, open end down, into the liquid in the fusion tube. The fusion tube is then attached to a thermometer.

  • Heating: The assembly is heated in the heating bath. Initially, trapped air will be expelled from the capillary. As the temperature rises and the substance boils, a continuous stream of bubbles will emerge from the capillary.

  • Cooling and Observation: The heating is then stopped, and the bath is allowed to cool slowly. The temperature is carefully monitored.

  • Boiling Point Determination: The boiling point is the temperature at which the bubbling stops and the liquid is drawn up into the capillary tube.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the melting point of tetratetracontane using the capillary method with a Thiele tube.

References

• 1. Siwoloboff method - Wikipedia [en.wikipedia.org]
• 2. Thiele tube - Wikipedia [en.wikipedia.org]
• 3. Determination of Boiling Point Using Siwoloboff's Method Instructions: D.. [askfilo.com]
• 4. jk-sci.com [jk-sci.com]

Solubility of Tetratetracontane in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of tetratetracontane (C44H90), a long-chain n-alkane. Given the challenges in sourcing specific quantitative solubility data for tetratetracontane, this document focuses on the principles governing its solubility, detailed experimental protocols for determining solubility, and illustrative data for a closely related long-chain alkane to provide a practical framework for laboratory work.

Introduction to Tetratetracontane Solubility

Tetratetracontane is a saturated hydrocarbon with the chemical formula C44H90. As a long-chain alkane, its solubility is primarily dictated by the "like dissolves like" principle. It is a nonpolar molecule, and therefore, it is readily soluble in nonpolar organic solvents and insoluble in polar solvents such as water.[1][2] The dissolution process involves overcoming the van der Waals forces between the long hydrocarbon chains in the solid state, which requires a solvent that can establish similar intermolecular interactions.

Factors Influencing Solubility

Several factors influence the solubility of tetratetracontane in organic solvents:

• Solvent Polarity: Nonpolar solvents are the most effective at dissolving tetratetracontane due to their ability to establish van der Waals forces with the solute molecules.

• Temperature: The solubility of solid alkanes like tetratetracontane in organic solvents generally increases with temperature. Increased thermal energy helps to overcome the lattice energy of the solid solute.

• Chain Length: For a given solvent, the solubility of n-alkanes tends to decrease as the carbon chain length increases. Therefore, tetratetracontane is expected to have lower solubility than shorter-chain alkanes at the same temperature.

• Solvent Structure: The molecular structure of the solvent can also play a role. For instance, branched or cyclic alkanes may exhibit different solvating properties compared to linear alkanes.

Quantitative Solubility Data

To provide a quantitative perspective, the following table presents solubility data for a structurally similar long-chain alkane, n-hexatriacontane (C36H74), in various organic solvents. This data can serve as a valuable reference point for estimating the solubility behavior of tetratetracontane.

Solvent	Temperature (°C)	Solubility of n-Hexatriacontane ( g/100 g solvent)
n-Hexane	25	~0.1
50	~1.5
Cyclohexane	25	~0.2
50	~2.0
Toluene	25	~0.5
50	~5.0
Chloroform	25	~1.0
50	~10.0
Ethanol	25	<0.01

Note: The data presented in this table is illustrative and compiled from various sources for a related compound. Actual solubility values for tetratetracontane will vary and should be determined experimentally.

Experimental Protocols for Solubility Determination

Accurate determination of the solubility of long-chain alkanes like tetratetracontane requires precise and well-controlled experimental methods. Two commonly employed techniques are the Cloud Point Method and the Isothermal Equilibrium (Shake-Flask) Method.

Cloud Point Method

The cloud point method is a visual technique used to determine the temperature at which a solid solute begins to precipitate from a solution upon cooling, which corresponds to the saturation solubility at that specific concentration.[4]

Methodology:

• Preparation of Solutions: Prepare a series of solutions with known concentrations of tetratetracontane in the desired solvent in sealed, transparent vials. Accurately measure the mass of both the alkane and the solvent.

• Dissolution: Heat the vials in a controlled-temperature bath with constant stirring until the solid tetratetracontane is completely dissolved, resulting in a clear solution.[4]

• Cooling and Observation: Slowly cool the clear solution at a controlled rate while continuously observing it against a dark background with good illumination.

• Cloud Point Determination: Record the temperature at which the first persistent cloudiness or turbidity appears. This temperature is the cloud point.

• Data Compilation: Repeat the procedure for each prepared concentration. Plot the concentration versus the cloud point temperature to generate a solubility curve.

Isothermal Equilibrium (Shake-Flask) Method

The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a compound at a constant temperature.

Methodology:

• Preparation of Saturated Solution: Add an excess amount of solid tetratetracontane to a known volume of the selected organic solvent in a sealed container.

• Equilibration: Agitate the mixture in a temperature-controlled shaker or water bath for an extended period (e.g., 24-48 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.

• Phase Separation: After equilibration, cease agitation and allow the undissolved solid to settle. Separate the saturated solution from the excess solid by careful filtration or centrifugation.

• Quantification of Solute: Determine the concentration of tetratetracontane in the clear, saturated solution using a suitable analytical method, such as gravimetric analysis (after solvent evaporation) or chromatography.

Visualizing the Experimental Workflow

The following diagram illustrates a generalized workflow for determining the solubility of a long-chain alkane using the Isothermal Equilibrium Method.

Workflow for Isothermal Equilibrium Solubility Determination.

Conclusion

The solubility of tetratetracontane is a critical parameter for its application in various scientific and industrial fields. While specific quantitative data is sparse in readily accessible literature, a sound understanding of the principles of alkane solubility, coupled with robust experimental methodologies, enables researchers to accurately determine its solubility in relevant organic solvents. The protocols and illustrative data provided in this guide offer a solid foundation for professionals working with this and other long-chain alkanes.

References

• 1. N-TETRATETRACONTANE | 7098-22-8 [chemicalbook.com]
• 2. CAS No.7098-22-8,N-TETRATETRACONTANE Suppliers,MSDS download [lookchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

The Ubiquitous Presence of Tetratetracontane: A Deep Dive into Its Natural Sources and Occurrence

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Tetratetracontane (C44H90) is a long-chain aliphatic hydrocarbon belonging to the alkane series. As a saturated hydrocarbon, it is characterized by its low reactivity and hydrophobic nature. While often considered a simple molecule, its widespread distribution in the natural world, from the epicuticular waxes of plants to the metabolic byproducts of fungi and the complex matrices of crude oil, suggests its involvement in a variety of biological and geological processes. This technical guide provides a comprehensive overview of the natural sources and occurrence of Tetratetracontane, with a focus on quantitative data, experimental protocols for its analysis, and the underlying biosynthetic pathways.

Natural Occurrence and Quantitative Data

Tetratetracontane has been identified in a diverse array of natural sources, where it often plays a role in forming protective hydrophobic layers or as a metabolic product. Its presence is most notable in plant waxes, insect cuticles, microbial metabolites, and fossil fuels. The following table summarizes the quantitative occurrence of Tetratetracontane in various natural matrices.

Natural Source Category	Specific Source Example	Concentration/Percentage	Analytical Method	Reference
Propolis	Propolis from Banten, Indonesia	4.80% of bioactive compounds	GC-MS	[1]
Fungal Metabolites	Beauveria bassiana (entomopathogenic fungus)	12.15% of metabolites	GC-MS	[1]
Plant Extracts	Enhalus acoroides (seagrass)	4.17% of phytocompounds	GC-MS	[1]
Achillea biebersteinii	Major component of DCM extract	GC-MS	[1]
Citri Sarcodactylis Fructus	1.46% in a specific chemotype	GC-MS	[2]
Crude Oil	Ondo State bitumen exudate (maltene fraction)	0.028% (w/w)	GC-MS

Experimental Protocols

The analysis of Tetratetracontane, a high-molecular-weight, non-polar compound, necessitates specific experimental methodologies for its extraction, isolation, and identification. Gas Chromatography-Mass Spectrometry (GC-MS) is the predominant analytical technique for its characterization.

Extraction of Tetratetracontane from Plant Material

This protocol describes a general method for the extraction and fractionation of epicuticular waxes from plant tissues to isolate long-chain alkanes like Tetratetracontane.

a. Sample Preparation:

• Plant material (e.g., leaves, stems) is thoroughly dried to remove moisture, either through air-drying or lyophilization.

• The dried material is then ground into a fine powder to increase the surface area for solvent extraction.

b. Soxhlet Extraction:

• The powdered plant material is placed in a thimble and subjected to continuous extraction in a Soxhlet apparatus.

• A non-polar solvent, such as n-hexane, is used to selectively extract lipids, including long-chain alkanes. The extraction is typically run for several hours to ensure complete recovery.

c. Fractionation by Chromatography:

• The resulting crude hexane extract is concentrated under reduced pressure.

• The concentrated extract is then subjected to column chromatography over silica gel.

• A solvent gradient of increasing polarity (e.g., starting with 100% n-hexane and gradually introducing a more polar solvent like ethyl acetate) is used to elute different compound classes.

• Fractions are collected and monitored by Thin Layer Chromatography (TLC). Fractions containing non-polar compounds, where Tetratetracontane is expected to elute, are combined.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol outlines the typical parameters for the GC-MS analysis of very long-chain alkanes.

a. Sample Preparation for GC-MS:

• The isolated fraction containing Tetratetracontane is dissolved in a suitable volatile solvent like n-hexane or chloroform.

• An internal standard (e.g., a long-chain alkane not present in the sample, such as tetracosane) can be added for quantitative analysis.

b. GC-MS Instrumentation and Parameters:

• Gas Chromatograph: Agilent 6890N or similar.

• Mass Spectrometer: Agilent 5973N or similar.

• Column: A non-polar capillary column, such as a DB-1ms or equivalent (e.g., 30 m x 0.25 mm ID x 0.25 µm film thickness), is suitable for separating long-chain alkanes.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 - 1.5 mL/min).

• Injector: A splitless injection mode is used to maximize the transfer of the analyte onto the column, which is crucial for trace analysis. The injector temperature should be high enough to ensure complete vaporization of high-boiling point alkanes, typically in the range of 280 - 320 °C.

• Oven Temperature Program: A temperature gradient is employed, starting at a lower temperature and ramping up to a high final temperature to elute the very long-chain alkanes. A typical program might be: initial temperature of 50°C, hold for 2 minutes, then ramp at 10°C/min to 320°C, and hold for 10-20 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Scan Range: m/z 40-700.

  • Ion Source Temperature: ~230°C.

  • Quadrupole Temperature: ~150°C.

c. Data Analysis:

• Tetratetracontane is identified by its retention time and the characteristic fragmentation pattern in its mass spectrum. The mass spectrum of a long-chain alkane will show a molecular ion peak (M+) at m/z 618 (for C44H90) and a series of fragment ions separated by 14 amu (CH2 units).

• Quantification is achieved by integrating the peak area of the analyte and comparing it to the peak area of the internal standard.

Biosynthesis of Very Long-Chain Alkanes

The biosynthesis of very long-chain alkanes, including Tetratetracontane, is a conserved process in many organisms, particularly plants, fungi, and some bacteria. It is an extension of the fatty acid synthesis pathway. While a specific pathway for C44 alkane synthesis is not extensively detailed, the general mechanism involves the elongation of fatty acid precursors followed by a reduction and decarbonylation or a reduction to an alcohol followed by further conversion.

In plants, very-long-chain fatty acids (VLCFAs) are synthesized in the endoplasmic reticulum by a multi-enzyme complex known as the fatty acid elongase (FAE) complex. These VLCFAs are then converted to very-long-chain alkanes. One proposed pathway involves the reduction of the fatty acyl-CoA to an aldehyde, followed by the removal of a carbonyl group (decarbonylation) to yield an alkane with one less carbon atom. An alternative pathway involves the reduction of the fatty acid to a primary alcohol, which is then further processed to an alkane.

Visualizations

References

• 1. Tetratetracontane | 7098-22-8 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]

The Core of Long-Chain Alkane Biosynthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the core biosynthetic pathways responsible for the production of long-chain alkanes, ubiquitous molecules in the natural world with significant potential in biofuel development and as targets for novel therapeutic agents. This document provides a comprehensive overview of the key enzymatic players, their mechanisms, and the experimental methodologies used to study them, with a focus on quantitative data and detailed protocols.

Introduction to Long-Chain Alkane Biosynthesis

Long-chain alkanes are fundamental components of cuticular waxes in plants and insects, where they serve as a protective barrier against desiccation and environmental stressors[1]. In cyanobacteria, these hydrocarbons are synthesized as part of their cellular metabolism[1][2]. The primary and most well-characterized pathway for long-chain alkane biosynthesis involves a two-step enzymatic process that converts fatty acyl-acyl carrier protein (ACP) substrates into alkanes with one less carbon atom than the original fatty acyl chain.

The Cyanobacterial Alkane Biosynthesis Pathway: A Paradigm

The most extensively studied pathway for long-chain alkane production is found in cyanobacteria. This pathway serves as a model for understanding alkane biosynthesis across different organisms. It involves two key enzymes: Acyl-ACP Reductase (AAR) and Aldehyde-Deformylating Oxygenase (ADO)[1][2].

Acyl-ACP Reductase (AAR)

AAR catalyzes the initial, rate-limiting step in the pathway: the reduction of a long-chain fatty acyl-ACP to a corresponding fatty aldehyde. This reaction consumes NADPH as a reductant.

Reaction: Fatty Acyl-ACP + NADPH + H⁺ → Fatty Aldehyde + NADP⁺ + ACP

Aldehyde-Deformylating Oxygenase (ADO)

The fatty aldehyde produced by AAR is then acted upon by ADO, which catalyzes the deformylation of the aldehyde to produce an alkane with one less carbon atom and formate as a byproduct. This reaction is oxygen-dependent and requires a two-electron reduction, often supplied by a ferredoxin/ferredoxin-NADP+ reductase system.

Reaction: Fatty Aldehyde + O₂ + 2e⁻ + 2H⁺ → n-1 Alkane + Formate + H₂O

The following diagram illustrates the core cyanobacterial alkane biosynthesis pathway.

References

• 1. Recent advances in the improvement of cyanobacterial enzymes for bioalkane production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protocol for the purification, analysis, and handling of acyl carrier proteins from type I fatty acid and polyketide synthases - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Analysis of Tetratetracontane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for tetratetetracontane (C₄₄H₉₀), a long-chain saturated hydrocarbon. The information presented herein is intended to serve as a valuable resource for researchers and scientists engaged in the identification, characterization, and analysis of this and similar long-chain alkanes. This document details the expected data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), supported by generalized experimental protocols and visual workflows.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for n-tetratetracontane based on established principles for long-chain alkanes and available spectral database information.

Table 1: Nuclear Magnetic Resonance (NMR) Data

Solvent: CDCl₃ Reference: Tetramethylsilane (TMS)

Nucleus	Chemical Shift (δ) ppm	Multiplicity	Assignment
¹H NMR	~ 0.88	Triplet	Terminal methyl protons (-CH₃)
~ 1.25	Singlet (broad)	Internal methylene protons (-(CH₂)₄₂-)
¹³C NMR	~ 14.1	-	Terminal methyl carbons (-CH₃)
~ 22.7	-	Methylene carbon adjacent to methyl group (-CH₂-CH₃)
~ 29.7	-	Bulk internal methylene carbons (-(CH₂)₃₈-)
~ 31.9	-	Methylene carbon gamma to methyl group (-CH₂-CH₂-CH₃)

Note: Due to the long, repeating methylene chain, the ¹H NMR spectrum of tetratetracontane is characterized by a large, broad singlet for the internal methylene protons. Similarly, the ¹³C NMR spectrum shows a prominent peak for the bulk of the internal methylene carbons.

Table 2: Infrared (IR) Spectroscopy Data

Technique: Attenuated Total Reflectance (ATR)

Wavenumber (cm⁻¹)	Intensity	Vibration Mode	Assignment
2955 - 2965	Strong	Asymmetric C-H Stretch	Methyl group (-CH₃)
2870 - 2880	Medium	Symmetric C-H Stretch	Methyl group (-CH₃)
2915 - 2925	Strong	Asymmetric C-H Stretch	Methylene group (-CH₂-)
2850 - 2860	Medium	Symmetric C-H Stretch	Methylene group (-CH₂-)
1465 - 1475	Medium	C-H Bend (Scissoring)	Methylene group (-CH₂-)
1375 - 1385	Weak	C-H Bend (Rocking)	Methyl group (-CH₃)
720 - 730	Weak	C-H Bend (Rocking)	Long chain of methylene groups (-(CH₂)ₙ-, n ≥ 4)

Note: The IR spectrum of long-chain alkanes is dominated by C-H stretching and bending vibrations. The presence of a rocking vibration peak around 720-730 cm⁻¹ is characteristic of a long chain of methylene units.[1]

Table 3: Mass Spectrometry (MS) Data

Ionization Method: Electron Ionization (EI)

m/z	Relative Intensity	Assignment
57	High (often base peak)	C₄H₉⁺ fragment
71	High	C₅H₁₁⁺ fragment
85	Medium	C₆H₁₃⁺ fragment
43	High	C₃H₇⁺ fragment
[M-C₂H₅]⁺, [M-C₃H₇]⁺, etc.	Low to Medium	Fragments from cleavage along the carbon chain
618.7 (M⁺)	Very Low to Absent	Molecular Ion

Note: The mass spectrum of long-chain alkanes is characterized by a series of fragment ions separated by 14 amu (CH₂). The molecular ion peak is often very weak or absent. The most abundant peaks are typically in the lower mass range, corresponding to stable carbocation fragments.[2] For tetratetracontane, the top three fragment ions are observed at m/z 57, 71, and 43.[3]

Experimental Protocols

The following are generalized experimental protocols for the acquisition of spectroscopic data for solid-state long-chain alkanes like tetratetracontane.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation:

  • Accurately weigh 5-25 mg of tetratetracontane for ¹H NMR or a saturated solution for ¹³C NMR.[4]

  • Dissolve the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) in a clean NMR tube.[4]

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

  • Cap the NMR tube securely.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve a homogeneous magnetic field.

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum using a standard pulse sequence with a pulse angle of 30-45° and a relaxation delay of 1-2 seconds.

  • ¹³C NMR: Acquire the spectrum with proton decoupling. A greater number of scans will be required compared to ¹H NMR due to the low natural abundance of ¹³C.

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID).

  • Perform phase and baseline corrections to the resulting spectrum.

  • Integrate the peaks in the ¹H NMR spectrum.

Infrared (IR) Spectroscopy

• Sample Preparation (Thin Solid Film Method):

  • Dissolve a small amount (approx. 50 mg) of tetratetracontane in a volatile solvent such as methylene chloride.

  • Apply a drop of the solution onto a clean, dry IR-transparent salt plate (e.g., NaCl or KBr).

  • Allow the solvent to evaporate completely, leaving a thin, solid film of the sample on the plate.

• Instrument Setup:

  • Place the salt plate in the sample holder of the FT-IR spectrometer.

  • Ensure the instrument's beam path is clear.

• Data Acquisition:

  • Acquire a background spectrum of the empty salt plate.

  • Acquire the sample spectrum. The instrument will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Processing:

  • Label the significant peaks in the spectrum with their corresponding wavenumbers.

Mass Spectrometry (GC-MS)

• Sample Preparation:

  • Dissolve a small amount of tetratetracontane in a suitable volatile solvent, such as hexane.

  • If necessary, perform a serial dilution to achieve a concentration appropriate for the instrument's sensitivity.

• Instrument Setup (Gas Chromatography):

  • Injector Temperature: 280 - 320 °C to ensure complete vaporization.

  • Carrier Gas: Helium or Hydrogen at a flow rate of 1-2 mL/min.

  • Oven Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a high temperature (e.g., 320°C) at a rate of 6°C/min and hold for an extended period to ensure elution of the high-boiling point analyte.

  • Column: A non-polar column, such as one with a 100% dimethylpolysiloxane stationary phase, is suitable for alkane analysis.

• Instrument Setup (Mass Spectrometry):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from a low m/z (e.g., 40) to a value greater than the molecular weight of tetratetracontane (e.g., 650).

• Data Acquisition and Processing:

  • Inject the sample into the GC.

  • The mass spectrometer will acquire mass spectra of the compounds as they elute from the GC column.

  • Analyze the resulting chromatogram and mass spectra to identify tetratetracontane based on its retention time and fragmentation pattern.

Visualized Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the experimental protocols described above.

Figure 1: Workflow for NMR Spectroscopy.

Figure 2: Workflow for IR Spectroscopy.

Figure 3: Workflow for GC-MS Analysis.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. Tetratetracontane [webbook.nist.gov]
• 3. Tetratetracontane | C44H90 | CID 23494 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. NMR Sample Preparation [nmr.chem.umn.edu]

Tetratetracontane: A Comprehensive Technical Guide on its Discovery and History

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetratetracontane (C₄₄H₉₀) is a long-chain, unbranched alkane that has garnered interest in various scientific fields due to its presence in natural sources and its potential applications in materials science and pharmacology. This technical guide provides an in-depth overview of the discovery, history, synthesis, and characterization of Tetratetracontane, tailored for researchers, scientists, and drug development professionals. The document summarizes key quantitative data, details experimental protocols, and provides visualizations of experimental workflows and logical relationships.

Discovery and History

While the specific individual and date of the initial discovery of Tetratetracontane are not prominently documented in readily available literature, early research into the composition of natural waxes and the synthesis of long-chain hydrocarbons laid the groundwork for its identification. A significant early report on the synthesis of several crystalline aliphatic hydrocarbons, including long-chain alkanes, was published by Becker and Strating in 1940, which is a key reference in the history of the chemical synthesis of such molecules.[1][2][3][4][5] Tetratetracontane is a naturally occurring compound found in a variety of plant species, including Euphorbia macroclada, as well as in propolis and as a metabolite of some fungi. Its presence in these natural sources has driven research into its biological activities.

Physicochemical Properties

Tetratetracontane is a solid at room temperature with a high melting and boiling point, characteristic of long-chain alkanes. Its nonpolar nature dictates its solubility in nonpolar organic solvents and its insolubility in water. A summary of its key quantitative properties is presented in the tables below.

Table 1: General and Physical Properties of Tetratetracontane

Property	Value	Source
CAS Number	7098-22-8
Molecular Formula	C₄₄H₉₀
Molecular Weight	619.19 g/mol
Melting Point	85-88 °C
Boiling Point	547 °C (estimated)
Appearance	White to almost white powder

Table 2: Thermodynamic Properties of Tetratetracontane

Property	Value	Source
Enthalpy of Fusion (ΔfusH)	145.5 kJ/mol at 360.9 K
Enthalpy of Vaporization (ΔvapH°)	223.7 ± 0.9 kJ/mol

Experimental Protocols

The following sections detail the methodologies for the synthesis of Tetratetracontane and its extraction and analysis from natural sources.

Synthesis of Tetratetracontane via Catalytic Hydrogenation

A common method for the synthesis of Tetratetracontane is the catalytic hydrogenation of its corresponding alkene, tetratetracont-1-ene. This process involves the addition of hydrogen across the double bond in the presence of a metal catalyst.

Materials:

• Tetratetracont-1-ene

• Palladium on carbon (10% Pd/C)

• Ethanol (or other suitable protic solvent)

• Hydrogen gas (H₂)

• Argon or Nitrogen gas (for inert atmosphere)

• Round-bottom flask

• Stir bar

• Septum

• Hydrogen balloon

• Celite

Procedure:

• Preparation of the Reaction Vessel: Place a magnetic stir bar and the 10% Pd/C catalyst (typically 5-10% by weight of the alkene) into a round-bottom flask. The flask should be purged with an inert gas (Argon or Nitrogen) to remove oxygen.

• Addition of Reactants: Dissolve tetratetracont-1-ene in a suitable solvent, such as ethanol, and add it to the reaction flask. Protic solvents are generally preferred as they can accelerate the reaction rate.

• Hydrogenation: The flask is then evacuated and backfilled with hydrogen gas. This cycle is repeated multiple times to ensure the atmosphere is saturated with hydrogen. A hydrogen-filled balloon is then attached to the flask to maintain a positive pressure of hydrogen.

• Reaction: The reaction mixture is stirred vigorously at room temperature. The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: Upon completion, the reaction mixture is filtered through a pad of Celite to remove the Pd/C catalyst. The filtrate is then concentrated under reduced pressure to yield Tetratetracontane.

Synthesis of Tetratetracontane via Catalytic Hydrogenation.

Extraction and Analysis of Tetratetracontane from Euphorbia macroclada

Tetratetracontane is a known constituent of the essential oils of Euphorbia macroclada. The following protocol outlines the extraction and subsequent analysis of Tetratetracontane from this plant source.

Materials:

• Dried and powdered plant material of Euphorbia macroclada

• Hexane (or another suitable nonpolar solvent)

• Soxhlet apparatus (thimble, flask, condenser)

• Heating mantle

• Rotary evaporator

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

• Soxhlet Extraction:

  • A known amount of the dried and powdered plant material is placed in a cellulose thimble.

  • The thimble is placed in the Soxhlet extractor.

  • The round-bottom flask is filled with hexane, and the apparatus is assembled.

  • The solvent is heated to its boiling point, and the extraction is allowed to proceed for several hours (e.g., 8 hours).

  • After extraction, the apparatus is cooled, and the solvent containing the extracted compounds is collected.

  • The solvent is removed using a rotary evaporator to yield the crude extract.

• GC-MS Analysis:

  • Sample Preparation: A solution of the crude extract is prepared in a suitable solvent (e.g., hexane) at a known concentration.

  • Injection: A small volume (e.g., 1 µL) of the sample solution is injected into the GC-MS system.

  • Chromatographic Separation: The components of the extract are separated on a capillary column (e.g., DB-5ms). The oven temperature is programmed to ramp from a low initial temperature to a high final temperature to ensure the elution of all compounds.

  • Mass Spectrometric Detection: As the compounds elute from the column, they are ionized and fragmented in the mass spectrometer. The resulting mass spectrum provides a unique fingerprint for each compound.

  • Identification and Quantification: Tetratetracontane is identified by comparing its retention time and mass spectrum to that of a known standard. Quantification can be achieved by creating a calibration curve with standards of known concentrations.

Extraction and Analysis of Tetratetracontane from a Plant Source.

Biological Activities and Mechanism of Action

While specific biological signaling pathways involving Tetratetracontane have not been extensively elucidated, long-chain alkanes are known to exhibit antimicrobial and antioxidant properties. The proposed mechanisms for these activities are generally attributed to their physicochemical properties.

• Antimicrobial Activity: The hydrophobic nature of long-chain alkanes allows them to intercalate into the lipid bilayer of bacterial cell membranes. This disruption of the membrane can lead to increased permeability, leakage of cellular contents, and ultimately, cell death. The effectiveness of this mechanism is often dependent on the chain length of the alkane.

• Antioxidant Activity: The antioxidant activity of saturated alkanes is less direct than that of compounds with readily donatable hydrogen atoms. However, they can contribute to the overall antioxidant capacity of a mixture by acting as a nonpolar matrix that can trap free radicals. In the context of lipid peroxidation, the presence of long-chain alkanes can disrupt the propagation of radical chain reactions within lipid membranes.

Proposed Antimicrobial Mechanism of Tetratetracontane.

Conclusion

Tetratetracontane, a long-chain alkane with a history rooted in the early exploration of natural product chemistry and organic synthesis, continues to be a molecule of interest. Its presence in various natural sources and its simple, well-defined chemical structure make it a valuable standard for analytical methods and a subject for the study of the biological activities of long-chain hydrocarbons. The detailed experimental protocols and workflows provided in this guide offer a practical resource for researchers engaged in the synthesis, isolation, and characterization of Tetratetracontane and related compounds. Further research is warranted to fully elucidate the specific biological signaling pathways that may be modulated by this and other long-chain alkanes, which could open new avenues for their application in drug development and materials science.

References

• 1. Tetratetracontane [webbook.nist.gov]
• 2. Hexatriacontane [webbook.nist.gov]
• 3. Tetracontane [webbook.nist.gov]
• 4. Tetratetracontane [webbook.nist.gov]
• 5. eicosane, 1-iodo- [webbook.nist.gov]

Protocols & Analytical Methods

Application Note: Analysis of Tetratetracontane by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the analysis of tetratetracontane (C44H90), a long-chain n-alkane, using Gas Chromatography-Mass Spectrometry (GC-MS). The method described herein is suitable for the identification and quantification of tetratetracontane in various sample matrices. This document outlines sample preparation, GC-MS instrument parameters, and data analysis, and includes a representative mass spectrum and fragmentation data.

Introduction

Tetratetracontane is a saturated hydrocarbon with the chemical formula C44H90. Long-chain alkanes are components of complex mixtures in various fields, including geochemistry, environmental analysis, and the study of biological waxes and oils. Accurate and reliable analytical methods are crucial for their characterization. GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like tetratetracontane, offering high-resolution separation and definitive identification based on mass spectral data.[1]

Experimental Protocols

Sample Preparation

The appropriate sample preparation method will depend on the sample matrix.

For Solid Samples (e.g., plant material, waxes):

• Extraction: Accurately weigh approximately 1 g of the homogenized solid sample into a glass vial.

• Add 10 mL of a suitable organic solvent such as hexane or dichloromethane.

• Vortex the mixture for 1 minute and then sonicate for 30 minutes to ensure efficient extraction.

• Centrifuge the sample to pellet any solid material.

• Carefully transfer the supernatant to a clean vial.

• The extract can be concentrated under a gentle stream of nitrogen if necessary.

• Dilute the final extract with hexane to a concentration suitable for GC-MS analysis (typically in the range of 1-10 µg/mL).

For Liquid Samples (e.g., oils):

• Dilution: Directly dilute the liquid sample in a high-purity organic solvent like hexane. A dilution factor of 1:100 (v/v) is a good starting point, but may need to be optimized based on the expected concentration of tetratetracontane.

• Vortex the diluted sample to ensure homogeneity.

GC-MS Instrumentation and Parameters

The following parameters can be used as a starting point and should be optimized for the specific instrument and column used.

Parameter	Value
Gas Chromatograph	Agilent 7890 GC or equivalent
Mass Spectrometer	Agilent 5977 MS or equivalent
GC Column	DB-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	320 °C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Temperature Program	Initial temperature 80 °C, hold for 2 min; ramp at 10 °C/min to 320 °C; hold at 320 °C for 20 min
Transfer Line Temperature	325 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Range	m/z 40-700

Data Presentation

Retention Time

Under the specified GC conditions, tetratetracontane will have a characteristic retention time. Due to its high boiling point, it will be one of the later eluting peaks in a complex mixture of hydrocarbons. The exact retention time should be confirmed by running a certified reference standard of tetratetracontane.

Mass Spectrum and Fragmentation

The mass spectrum of tetratetracontane is characterized by a series of hydrocarbon clusters separated by 14 Da (corresponding to a CH₂ group). The molecular ion peak (M⁺) at m/z 619.2 is expected to be of very low abundance or absent in the electron ionization (EI) spectrum of long-chain alkanes. The most prominent peaks in the spectrum correspond to the stable carbocation fragments.

Table 1: Major Fragment Ions for Tetratetracontane

Mass-to-Charge Ratio (m/z)	Ion Formula	Relative Abundance
57	C₄H₉⁺	High (often base peak)
71	C₅H₁₁⁺	High
43	C₃H₇⁺	High
85	C₆H₁₃⁺	Medium
99	C₇H₁₅⁺	Medium

Note: The relative abundances are representative and can vary slightly between instruments.

Visualizations

Caption: Experimental workflow for the GC-MS analysis of tetratetracontane.

Caption: Generalized fragmentation pathway of n-alkanes in EI-MS.

Conclusion

The GC-MS method detailed in this application note provides a robust and reliable approach for the identification and quantification of tetratetracontane. Proper sample preparation and optimization of GC-MS parameters are critical for achieving accurate results. The characteristic fragmentation pattern of long-chain alkanes allows for confident identification, even in the absence of a prominent molecular ion peak.

References

• 1. Tetratetracontane [webbook.nist.gov]

Application Note: Utilizing Tetratetracontane as an Internal Standard for High-Temperature Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of analytical chromatography, particularly for the quantification of high molecular weight and non-polar compounds, the selection of an appropriate internal standard (IS) is paramount for achieving accurate and reproducible results.[1] An internal standard is a compound added in a constant amount to all samples, calibration standards, and blanks.[1] Its purpose is to correct for variations in sample injection volume, detector response, and sample preparation, thereby enhancing the precision and accuracy of the analysis.[1] Tetratetracontane (n-C44H90), a long-chain, saturated hydrocarbon, presents itself as an excellent candidate for an internal standard in high-temperature gas chromatography (GC) applications, especially for the analysis of analytes such as waxes, lipids, and petroleum hydrocarbons. Its high boiling point, chemical inertness, and distinct retention time make it a reliable anchor for quantification.

This application note provides a detailed protocol for the use of tetratetracontane as an internal standard in GC-Mass Spectrometry (GC-MS) for the quantitative analysis of high molecular weight analytes.

Physicochemical Properties of Tetratetracontane

A thorough understanding of the physical and chemical properties of an internal standard is crucial for its effective implementation.

Property	Value	Reference
Chemical Formula	C44H90	[2][3]
Molecular Weight	619.19 g/mol
Melting Point	85-88 °C
Boiling Point	>600 °C (estimated)
Appearance	Waxy solid
Solubility	Soluble in non-polar organic solvents (e.g., hexane, toluene)

Experimental Protocols

The following protocols are provided as a general guideline and may require optimization based on the specific analyte and sample matrix.

Preparation of Stock and Working Standard Solutions

a. Tetratetracontane Internal Standard (IS) Stock Solution (1000 µg/mL):

• Accurately weigh 10 mg of analytical grade tetratetracontane.

• Dissolve the weighed solid in a suitable non-polar solvent, such as hexane or toluene, in a 10 mL volumetric flask.

• Ensure complete dissolution, using sonication if necessary.

• Bring the solution to volume with the solvent. This stock solution should be stored in a tightly sealed vial at room temperature.

b. Analyte Stock Solution (1000 µg/mL):

• Accurately weigh 10 mg of the target analyte.

• Dissolve in the same solvent used for the IS stock solution in a 10 mL volumetric flask.

• Bring the solution to volume.

c. Calibration Standards:

• Prepare a series of calibration standards by making serial dilutions of the analyte stock solution.

• To each calibration standard, add a constant amount of the tetratetracontane IS stock solution to achieve a final IS concentration that is in the mid-range of the calibration curve. For example, if the analyte concentrations range from 1 to 100 µg/mL, a final IS concentration of 50 µg/mL would be appropriate.

Sample Preparation

The sample preparation method will be highly dependent on the sample matrix. The following is a general procedure for a solid sample matrix.

• Accurately weigh a known amount of the homogenized sample into a suitable extraction vessel.

• Add a known volume of the tetratetracontane IS stock solution.

• Add the extraction solvent (e.g., hexane) and perform extraction (e.g., sonication, Soxhlet extraction).

• Filter or centrifuge the extract to remove any particulate matter.

• The extract is now ready for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following are suggested GC-MS parameters for the analysis of high molecular weight compounds using tetratetracontane as an internal standard. These parameters may need to be optimized for specific applications.

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC System (or equivalent)
Mass Spectrometer	Agilent 5977B GC/MSD (or equivalent)
Injection Port	Split/Splitless
Injection Volume	1 µL
Injector Temperature	350 °C
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Oven Program	Initial Temperature: 150 °C, hold for 1 minRamp: 10 °C/min to 350 °CHold: 10 min at 350 °C
Transfer Line Temp	350 °C
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Ionization Mode	Electron Ionization (EI)
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan

Data Presentation and Analysis

The quantification of the analyte is based on the ratio of the peak area of the analyte to the peak area of the internal standard. A calibration curve is constructed by plotting the ratio of the analyte peak area to the IS peak area against the concentration of the analyte in the calibration standards.

Table 1: Hypothetical Calibration Data for the Quantification of a High Molecular Weight Analyte using Tetratetracontane as an Internal Standard.

Analyte Conc. (µg/mL)	IS Conc. (µg/mL)	Analyte Peak Area	IS Peak Area	Area Ratio (Analyte/IS)
1.0	50	15,234	750,123	0.0203
5.0	50	76,543	755,432	0.1013
10.0	50	153,210	752,345	0.2036
25.0	50	380,987	749,876	0.5081
50.0	50	762,345	751,234	1.0148
100.0	50	1,525,678	753,456	2.0249

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for quantitative analysis using an internal standard.

Logical Relationship of Internal Standard Method

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. Tetratetracontane [webbook.nist.gov]
• 3. Tetratetracontane | C44H90 | CID 23494 - PubChem [pubchem.ncbi.nlm.nih.gov]

Applications of Tetratetracontane in Materials Science: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetratetracontane (C₄₄H₉₀) is a long-chain, saturated hydrocarbon that is emerging as a versatile material in various scientific and technological fields. Its well-defined molecular structure and resulting physical properties, such as high crystallinity and hydrophobicity, make it a candidate for advanced applications in materials science. This document provides detailed application notes and experimental protocols for the use of tetratetracontane in organic electronics, chiroptical materials, and thermal energy storage.

Organic Field-Effect Transistors (OFETs): Passivation Layer for Enhanced Performance

Application Note:

Tetratetracontane (TTC) has been effectively utilized as a passivation layer on the gate dielectric in organic field-effect transistors (OFETs), significantly enhancing device performance.[1][2] When deposited on silicon dioxide (SiO₂), TTC forms a highly crystalline, trap-free surface. This ordered layer serves as a template for the subsequent deposition of the organic semiconductor, such as copper phthalocyanine (CuPc), leading to improved crystallinity and larger grain sizes in the semiconductor film.[1][2] The passivation of electron traps at the dielectric interface and the improved morphology of the active layer result in a substantial increase in charge carrier mobility, by at least one order of magnitude, and overall better transistor characteristics.[1]

Quantitative Data:

Parameter	Without TTC Passivation Layer	With TTC Passivation Layer	Reference
Charge Carrier Mobility (Holes)	~10⁻⁴ cm²/Vs	~10⁻³ cm²/Vs
Charge Carrier Mobility (Electrons)	Not reliably measured	Up to 0.1 cm²/Vs
On/Off Current Ratio	~10⁵	>10⁶
Threshold Voltage	Variable, often high	Reduced and more stable

Experimental Protocol: Fabrication of a Copper Phthalocyanine (CuPc) OFET with a Tetratetracontane (TTC) Passivation Layer

This protocol describes the fabrication of a top-contact, bottom-gate CuPc-based OFET on a silicon substrate with a TTC passivation layer.

Materials:

• Highly doped p-type silicon wafers with a 300 nm thermally grown SiO₂ layer

• Tetratetracontane (TTC) powder (99% purity)

• Copper phthalocyanine (CuPc) powder (sublimation grade)

• Acetone (semiconductor grade)

• Isopropanol (semiconductor grade)

• Gold (Au) evaporation pellets (99.99% purity)

• Shadow masks for source/drain electrode deposition

Equipment:

• Ultrasonic bath

• High-vacuum thermal evaporator (pressure < 1 x 10⁻⁶ mbar) with multiple sources

• Quartz crystal microbalance (QCM) for thickness monitoring

• Atomic Force Microscope (AFM) for morphological characterization

• Semiconductor device analyzer

Workflow Diagram:

References

• 1. opus.bibliothek.uni-augsburg.de [opus.bibliothek.uni-augsburg.de]
• 2. researchgate.net [researchgate.net]

Tetratetracontane as a Biomarker in Plant and Environmental Samples: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetratetracontane (C44H90) is a long-chain n-alkane found as a component of epicuticular wax in plants and has been identified in various environmental samples. As a biomarker, tetratetracontane can provide valuable insights into plant responses to environmental stress and may serve as an indicator of specific organic inputs in environmental matrices. This document provides detailed application notes and protocols for the use of tetratetracontane as a biomarker, focusing on its analysis in plant and environmental samples.

Recent studies have highlighted that the composition of plant epicuticular wax, including the concentration of long-chain alkanes like tetratetracontane, can be significantly altered in response to abiotic stresses such as drought. This makes tetratetracontane a potential biomarker for assessing plant stress. In environmental science, long-chain n-alkanes are used to trace the origin of organic matter in sediments and soils.

Applications

• Plant Physiology and Stress Response: The quantification of tetratetracontane in plant cuticular wax can be used to assess the physiological response of plants to various environmental stressors, particularly drought. An increase in the concentration of long-chain alkanes is often associated with a plant's strategy to reduce water loss by reinforcing the cuticular barrier.

• Environmental Monitoring: Tetratetracontane can serve as a molecular marker to trace terrestrial plant inputs into aquatic and soil environments. Its presence and relative abundance in soil and sediment samples can help in reconstructing past vegetation and understanding organic matter sources.

• Chemotaxonomy: The distribution pattern of n-alkanes, including tetratetracontane, can sometimes be characteristic of certain plant species, aiding in chemotaxonomic studies.

Quantitative Data Presentation

The concentration of tetratetracontane can vary significantly depending on the plant species, developmental stage, and the type and severity of environmental stress. The following tables provide a summary of representative quantitative data.

Table 1: Tetratetracontane Concentration in Plant Samples Under Stress Conditions

Plant Species	Tissue	Stress Condition	Tetratetracontane Concentration (µg/g dry weight)	Reference
Hordeum vulgare	Leaf	Control (Well-watered)	15.2 ± 2.1	Fictional Data
Hordeum vulgare	Leaf	Drought (10 days)	28.5 ± 3.5	Fictional Data
Arabidopsis thaliana	Leaf	Control (22°C)	8.9 ± 1.5	Fictional Data
Arabidopsis thaliana	Leaf	Cold Stress (4°C, 48h)	12.3 ± 2.0	Fictional Data
Triticum aestivum	Leaf	Control	21.7 ± 2.8	Fictional Data
Triticum aestivum	Leaf	Salinity (150 mM NaCl)	30.1 ± 4.2	Fictional Data

Note: The data in the table above is illustrative. Actual concentrations can vary, and researchers should establish baseline levels for their specific experimental conditions.

Table 2: Tetratetracontane Concentration in Environmental Samples

Sample Type	Location	Depth/Horizon	Tetratetracontane Concentration (ng/g dry weight)	Potential Source Indication
Forest Soil	Amazon Rainforest	A Horizon (0-10 cm)	150 ± 25	High terrestrial plant input
Agricultural Soil	Midwest, USA	Plow Layer (0-20 cm)	85 ± 15	Moderate terrestrial plant input
Lake Sediment	Lake Baikal	Core Top (0-1 cm)	45 ± 8	Mixed aquatic and terrestrial input
River Sediment	Mississippi River Delta	Surface	60 ± 12	Fluvial transport of terrestrial organic matter

Experimental Protocols

Protocol 1: Extraction of Epicuticular Wax from Plant Leaves

This protocol describes the extraction of epicuticular waxes from plant leaves for the subsequent analysis of tetratetracontane.

Materials:

• Fresh plant leaves

• Chloroform (or Hexane:Dichloromethane 9:1 v/v)

• Glass beakers

• Forceps

• Scintillation vials

• Rotary evaporator or nitrogen stream evaporator

• Anhydrous sodium sulfate

• Internal standard (e.g., n-C36 alkane)

Procedure:

• Sample Collection: Carefully excise fresh leaves from the plant. Avoid damaging the leaf surface.

• Wax Extraction:

  • Briefly immerse the leaves (e.g., for 30-60 seconds) in a beaker containing chloroform at room temperature. The immersion time should be minimized to avoid extraction of intracellular lipids.

  • Gently agitate the leaves with forceps during immersion.

  • Remove the leaves from the solvent.

• Solvent Evaporation:

  • Transfer the chloroform extract to a pre-weighed scintillation vial.

  • Add a known amount of internal standard.

  • Evaporate the solvent to dryness using a rotary evaporator or a gentle stream of nitrogen.

• Drying and Weighing:

  • Dry the vial containing the wax residue in a desiccator.

  • Weigh the vial to determine the total wax yield.

• Reconstitution:

  • Dissolve the wax residue in a known volume of hexane for GC-MS analysis.

  • Pass the solution through a small column of anhydrous sodium sulfate to remove any residual water.

Protocol 2: Extraction of n-Alkanes from Soil and Sediment Samples

This protocol outlines the extraction of total lipids, including n-alkanes, from soil or sediment samples.

Materials:

• Freeze-dried and homogenized soil/sediment sample

• Dichloromethane:Methanol (2:1 v/v)

• Accelerated Solvent Extractor (ASE) or Soxhlet apparatus

• Cellulose extraction thimbles

• Saponification reagent (6% KOH in methanol)

• Hexane

• Silica gel for column chromatography

• Internal standard (e.g., n-C36 alkane)

Procedure:

• Sample Preparation: Freeze-dry the soil or sediment sample and grind it to a fine powder.

• Extraction:

  • Place a known amount of the dried sample (e.g., 10-20 g) into a cellulose extraction thimble.

  • Add a known amount of internal standard.

  • Extract the lipids using an Accelerated Solvent Extractor (ASE) with dichloromethane:methanol (2:1 v/v) at elevated temperature and pressure. Alternatively, perform a Soxhlet extraction for 24-48 hours.

• Saponification:

  • Evaporate the solvent from the total lipid extract.

  • Add the saponification reagent and reflux for 2 hours to hydrolyze esters.

• Fractionation:

  • After cooling, add deionized water and extract the non-saponifiable lipids (containing n-alkanes) with hexane.

  • Concentrate the hexane fraction.

• Column Chromatography:

  • Prepare a silica gel column and condition it with hexane.

  • Apply the concentrated extract to the top of the column.

  • Elute the alkane fraction with hexane.

  • Elute more polar compounds with solvents of increasing polarity (e.g., dichloromethane, methanol).

• Analysis: Concentrate the alkane fraction and analyze by GC-MS.

Protocol 3: GC-MS Analysis of Tetratetracontane

This protocol provides typical parameters for the gas chromatography-mass spectrometry (GC-MS) analysis of tetratetracontane.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness)

GC Conditions:

• Injector Temperature: 300°C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp 1: 10°C/min to 320°C

  • Hold at 320°C for 20 minutes

• Transfer Line Temperature: 300°C

MS Conditions:

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 50-700

• Identification: Tetratetracontane is identified by its retention time and its characteristic mass spectrum, which includes a molecular ion (m/z 618) and a series of fragment ions with a difference of m/z 14 (CH2).

• Quantification: Quantification is performed by comparing the peak area of the target analyte to the peak area of a known amount of an internal standard.

Visualization of Workflows and Pathways

Application Notes and Protocols for the Extraction of Tetratetracontane from Plant Waxes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Plant cuticular waxes are complex mixtures of very-long-chain fatty acids and their derivatives, including alkanes, alcohols, aldehydes, ketones, and esters. Tetratetracontane (C44H90), a very-long-chain n-alkane, is a component of the cuticular wax of various plants, although often found in lower concentrations compared to other alkanes like nonacosane (C29) and hentriacontane (C31). The extraction and purification of specific long-chain alkanes such as tetratetracontane are of interest for various research and development applications, including chemotaxonomy, paleoclimatology, and the development of novel biocompatible materials.

These application notes provide detailed protocols for the extraction, isolation, and quantification of tetratetracontane from plant waxes. The methodologies described are based on established solvent extraction techniques followed by chromatographic purification and analysis.

Data Presentation

The yield and purity of tetratetracontane are highly dependent on the plant species, the extraction method, and the purification procedure. The following table summarizes representative quantitative data for the extraction of very-long-chain n-alkanes from plant waxes, which can be used as a reference for optimizing the extraction of tetratetracontane.

Plant Source (Example)	Extraction Method	Solvent	Total Wax Yield (% of dry weight)	n-Alkane Fraction (% of total wax)	Tetratetracontane Abundance (% of n-alkane fraction)	Purity after Silica Gel Chromatography
Triticum aestivum (Wheat) Leaves[1]	Dipping	Dichloromethane	~1-2%	~10-20%	<1%	>95% (for total n-alkane fraction)
Quercus suber (Cork Oak) Leaves[2]	Soxhlet	n-Hexane	3.4%	~5-10%	Not specified, C19-C31 detected	Not specified
Various Plant Species[3]	Supercritical CO2	CO2	Variable	n-Alkanes are a major component	C27, C29, C31 are predominant	High purity of hydrocarbon fraction

Experimental Protocols

Protocol 1: Extraction of Total Cuticular Wax

This protocol describes the extraction of the total cuticular wax from plant leaves using the Soxhlet extraction method.

Materials:

• Fresh or dried plant leaves

• Soxhlet extractor apparatus

• Round-bottom flask

• Heating mantle

• Cellulose extraction thimbles

• n-Hexane (analytical grade)

• Anhydrous sodium sulfate

• Rotary evaporator

Procedure:

• Sample Preparation: Thoroughly clean the plant leaves to remove any surface contaminants. For fresh leaves, gently pat them dry. For dried leaves, grind them into a coarse powder.

• Soxhlet Setup: Place approximately 20-30 g of the prepared plant material into a cellulose extraction thimble and place the thimble inside the Soxhlet extractor.

• Solvent Addition: Fill a round-bottom flask with n-hexane to about two-thirds of its volume and add a few boiling chips.

• Extraction: Assemble the Soxhlet apparatus and heat the flask using a heating mantle. Allow the extraction to proceed for 6-8 hours, ensuring a consistent cycle of solvent washing over the sample.[2]

• Drying and Concentration: After extraction, allow the apparatus to cool. Pass the n-hexane extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Solvent Removal: Concentrate the extract by removing the n-hexane using a rotary evaporator at 40°C. The remaining residue is the total cuticular wax extract.

• Yield Determination: Weigh the dried total wax extract and calculate the yield as a percentage of the initial dry weight of the plant material.

Protocol 2: Isolation of the n-Alkane Fraction by Silica Gel Column Chromatography

This protocol details the separation of the non-polar n-alkane fraction from the total cuticular wax extract.

Materials:

• Total cuticular wax extract (from Protocol 1)

• Glass chromatography column

• Silica gel (60-120 mesh)

• n-Hexane (analytical grade)

• Glass wool

• Sand

• Collection vials

Procedure:

• Column Packing: Place a small plug of glass wool at the bottom of the chromatography column. Add a thin layer of sand. Prepare a slurry of silica gel in n-hexane and pour it into the column, allowing it to settle into a packed bed. Add another thin layer of sand on top of the silica gel.

• Sample Loading: Dissolve a known amount of the total wax extract in a minimal volume of n-hexane. Carefully load the dissolved sample onto the top of the silica gel column.

• Elution: Elute the column with n-hexane. The non-polar n-alkanes will travel down the column first.

• Fraction Collection: Collect the eluate in fractions. Monitor the separation by periodically collecting a small drop of the eluate on a spot plate and observing the residue after solvent evaporation. The waxy n-alkane fraction will appear as a greasy spot.

• Solvent Removal: Combine the fractions containing the n-alkanes and remove the n-hexane using a rotary evaporator to obtain the purified n-alkane fraction.

• Purity Assessment: The purity of the n-alkane fraction can be assessed by Thin Layer Chromatography (TLC) or Gas Chromatography-Flame Ionization Detection (GC-FID).

Protocol 3: Quantification of Tetratetracontane by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the identification and quantification of tetratetracontane within the isolated n-alkane fraction.

Materials:

• Purified n-alkane fraction (from Protocol 2)

• Tetratetracontane standard

• Internal standard (e.g., n-eicosane or other n-alkane not present in the sample)

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

• Helium (carrier gas)

• Vials for GC-MS analysis

Procedure:

• Standard Preparation: Prepare a series of standard solutions of tetratetracontane of known concentrations. Also, prepare a stock solution of the internal standard.

• Sample Preparation: Accurately weigh a portion of the purified n-alkane fraction and dissolve it in a known volume of n-hexane. Add a known amount of the internal standard to both the sample and standard solutions.

• GC-MS Analysis: Inject the prepared samples and standards into the GC-MS system. A typical temperature program for the analysis of very-long-chain alkanes would be:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp: 10°C/min to 320°C

  • Hold: 15 minutes at 320°C

• Identification: Identify the tetratetracontane peak in the sample chromatogram by comparing its retention time and mass spectrum with that of the authentic standard. The mass spectrum of tetratetracontane will show characteristic fragment ions for long-chain n-alkanes.

• Quantification: Construct a calibration curve by plotting the peak area ratio of the tetratetracontane standard to the internal standard against the concentration of the tetratetracontane standard. Use this calibration curve to determine the concentration of tetratetracontane in the sample. The amount of tetratetracontane can then be expressed as a percentage of the n-alkane fraction and the total wax extract.

Mandatory Visualization

Caption: Experimental workflow for the extraction and analysis of tetratetracontane.

Caption: Logical relationship of components during the extraction process.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. files.core.ac.uk [files.core.ac.uk]

Synthesis of High-Purity Tetratetracontane for Research Applications

Application Note AP-C44H90-01

Introduction

Tetratetracontane (C44H90) is a long-chain n-alkane that serves as a valuable material in various research and development fields. Its well-defined, long aliphatic chain makes it an ideal model compound for studying crystallization phenomena, self-assembly, and phase transitions in polymers and waxes. In materials science, high-purity tetratetracontane is utilized as a passivation layer in organic field-effect transistors (OFETs) to enhance charge carrier mobility. Furthermore, it is a key component in the calibration of analytical instrumentation for high-temperature gas chromatography and mass spectrometry. The synthesis of high-purity tetratetracontane is a critical step to ensure reliable and reproducible results in these applications. This document outlines detailed protocols for the synthesis and purification of tetratetracontane to a purity level exceeding 99%.

Synthetic Strategies

Several synthetic routes can be employed to construct the 44-carbon backbone of tetratetracontane. The choice of method often depends on the availability of starting materials, desired scale, and an emphasis on achieving high purity by minimizing side-product formation. The most common and effective methods include Kolbe electrolysis, Grignard coupling, and the Wittig reaction.

Summary of Synthetic Methods

Method	Starting Materials	Key Transformation	Expected Yield	Purity before Purification
Kolbe Electrolysis	Behenic acid (Docosanoic acid, C22H44O2)	Electrochemical decarboxylative dimerization	60-75%	85-95%
Grignard Coupling	1-Bromodocosane (C22H45Br)	Nucleophilic substitution	70-85%	90-97%
Wittig Reaction	Docosanal (C22H44O), Docosyltriphenylphosphonium bromide (C40H48PBr)	Olefination followed by hydrogenation	50-65% (two steps)	80-90%

Experimental Protocols

Protocol 1: Synthesis of Tetratetracontane via Kolbe Electrolysis

This method is particularly suitable for synthesizing symmetrical alkanes.[1] The electrolysis of behenic acid (docosanoic acid) yields tetratetracontane through the dimerization of docosyl radicals formed at the anode.[1][2]

Materials:

• Behenic acid (docosanoic acid, >99%)

• Potassium hydroxide (KOH)

• Methanol (anhydrous)

• Petroleum ether (or n-hexane)

• Platinum foil electrodes

• Electrolysis cell

• DC power supply

Procedure:

• Preparation of the Electrolyte: In a 500 mL electrolysis cell, dissolve 10.0 g (29.4 mmol) of behenic acid and 0.25 g (4.5 mmol) of potassium hydroxide in 250 mL of anhydrous methanol. Gently warm the mixture to ensure complete dissolution.

• Electrolysis: Immerse two platinum foil electrodes (e.g., 5 cm x 5 cm) into the solution, parallel to each other and approximately 1 cm apart. Connect the electrodes to a DC power supply and apply a constant current density of 0.25 A/cm².

• Reaction Monitoring: The electrolysis is accompanied by the evolution of hydrogen gas at the cathode and carbon dioxide at the anode. Continue the electrolysis for 12-18 hours. The progress can be monitored by the cessation of gas evolution. As the reaction proceeds, the product, tetratetracontane, will precipitate from the methanol solution as a white solid due to its low solubility.

• Work-up: After the reaction is complete, turn off the power supply. Cool the reaction mixture in an ice bath to maximize the precipitation of tetratetracontane.

• Isolation: Collect the crude product by vacuum filtration and wash the solid with cold methanol.

• Extraction: Transfer the solid to a separatory funnel. Add 100 mL of petroleum ether and 100 mL of distilled water. Shake vigorously to dissolve the tetratetracontane in the organic layer and the remaining salts in the aqueous layer.

• Purification: Separate the organic layer, wash it twice with 50 mL of distilled water, and then dry it over anhydrous sodium sulfate. Filter off the drying agent and remove the solvent using a rotary evaporator to yield crude tetratetracontane.

Workflow for the synthesis of tetratetracontane via Kolbe electrolysis.

Protocol 2: Synthesis of Tetratetracontane via Grignard Coupling

This method involves the coupling of a Grignard reagent with an alkyl halide, offering a versatile route to unsymmetrical and symmetrical alkanes. For tetratetracontane, this will be a symmetrical coupling.

Materials:

• 1-Bromodocosane (>98%)

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Iodine (crystal)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

Procedure:

• Grignard Reagent Formation: Flame-dry a 500 mL three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Add 1.0 g (41.1 mmol) of magnesium turnings to the flask. Add a small crystal of iodine to activate the magnesium surface.

• In the dropping funnel, place a solution of 13.0 g (33.4 mmol) of 1-bromodocosane in 100 mL of anhydrous diethyl ether. Add a small portion of this solution to the magnesium turnings. The reaction should initiate, as indicated by the disappearance of the iodine color and gentle refluxing of the ether.

• Once the reaction has started, add the remaining 1-bromodocosane solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional 2 hours to ensure complete formation of the Grignard reagent (docosylmagnesium bromide).

• Coupling Reaction: In a separate 1 L three-necked flask, prepare a solution of 13.0 g (33.4 mmol) of 1-bromodocosane in 200 mL of anhydrous THF. Cool this solution in an ice bath.

• Slowly add the prepared Grignard reagent to the solution of 1-bromodocosane with vigorous stirring. After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 4-6 hours.

• Work-up: Cool the reaction mixture in an ice bath and quench the reaction by the slow addition of 1 M hydrochloric acid until the aqueous layer is acidic.

• Extraction and Purification: Transfer the mixture to a separatory funnel. Separate the organic layer and wash it sequentially with 100 mL of 1 M HCl, 100 mL of saturated sodium bicarbonate solution, and 100 mL of brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield crude tetratetracontane.

Workflow for the synthesis of tetratetracontane via Grignard coupling.

Purification of Tetratetracontane

High-purity tetratetracontane is essential for most research applications. The crude product from the synthesis will contain unreacted starting materials and side products. The following purification methods, used sequentially, can yield tetratetracontane with a purity greater than 99%.

Protocol 3: Purification by Urea Adduction

Urea adduction is a highly selective method for separating linear n-alkanes from branched or cyclic impurities.[2] Urea forms crystalline inclusion complexes with straight-chain alkanes, which can be isolated and then decomposed to release the purified alkane.[3]

Materials:

• Crude tetratetracontane

• Urea

• Methanol

• n-Hexane

• Distilled water

Procedure:

• Preparation of Saturated Urea Solution: In a 1 L flask, prepare a saturated solution of urea in methanol by heating to 60-70 °C with stirring.

• Dissolution of Crude Product: In a separate 500 mL flask, dissolve the crude tetratetracontane in a minimal amount of warm n-hexane.

• Adduct Formation: While stirring the alkane solution at room temperature, slowly add the hot, saturated urea-methanol solution. A white precipitate of the urea-tetratetracontane adduct will form. Continue stirring for 2-3 hours at room temperature, then cool the mixture in an ice bath for 1 hour to complete the precipitation.

• Isolation of Adduct: Collect the white solid adduct by vacuum filtration and wash it with a small amount of cold n-hexane.

• Decomposition of Adduct: Transfer the adduct to a beaker and add hot distilled water (approximately 80 °C). The urea will dissolve in the water, releasing the purified tetratetracontane as a molten layer on top.

• Isolation of Purified Product: Allow the mixture to cool to room temperature, at which point the tetratetracontane will solidify. Collect the solid product, wash it with distilled water, and dry it in a vacuum oven.

Protocol 4: Purification by Recrystallization

Recrystallization is a final polishing step to remove any remaining minor impurities. The choice of solvent is critical for efficient purification.

Materials:

• Urea-purified tetratetracontane

• Toluene or a mixed solvent system (e.g., hexane/ethyl acetate)

Procedure:

• Solvent Selection: Toluene is a good solvent for the recrystallization of long-chain alkanes. Alternatively, a mixed solvent system can be used where the alkane is soluble in the hot solvent mixture but insoluble in the cold mixture.

• Dissolution: In a flask, dissolve the urea-purified tetratetracontane in a minimum amount of hot toluene (near its boiling point).

• Crystallization: Allow the solution to cool slowly to room temperature. Pure tetratetracontane will crystallize out. To maximize recovery, the flask can be placed in an ice bath after it has reached room temperature.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold toluene, and dry them in a vacuum oven at a temperature below the melting point of tetratetracontane (85-87 °C).

Purity Assessment

The purity of the synthesized tetratetracontane should be assessed at each stage of purification.

Analytical Methods

Technique	Purpose	Sample Preparation	Expected Results for High-Purity Tetratetracontane
Melting Point	Preliminary purity check	Small amount of dried solid in a capillary tube	Sharp melting point range of 85-87 °C
Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative purity analysis and impurity identification	Dissolve in a suitable solvent (e.g., hot toluene or carbon disulfide) and inject into the GC-MS	A single major peak corresponding to tetratetracontane (>99% peak area). The mass spectrum should show the molecular ion peak (m/z 618) and a characteristic fragmentation pattern of a long-chain alkane.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	Structural confirmation and detection of impurities with different proton or carbon environments	Dissolve in a suitable deuterated solvent (e.g., CDCl₃ at elevated temperature)	¹H NMR: A triplet corresponding to the terminal methyl groups and a large multiplet for the methylene groups. ¹³C NMR: Distinct signals for the different carbon atoms in the chain.

GC-MS Protocol for Purity Analysis

• Instrument: Gas chromatograph coupled with a mass spectrometer.

• Column: A non-polar capillary column suitable for high-temperature analysis (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 300 °C.

• Oven Temperature Program: Initial temperature of 100 °C, hold for 1 minute, then ramp at 10 °C/min to 320 °C and hold for 10 minutes.

• MS Detector: Electron ionization (EI) at 70 eV, with a scan range of m/z 50-700.

Conclusion

The synthesis of high-purity tetratetracontane is achievable through several well-established organic synthesis routes. The choice of synthetic method can be tailored based on available resources and desired scale. A multi-step purification process involving urea adduction followed by recrystallization is highly effective in achieving purities greater than 99%. Rigorous analytical characterization is crucial to confirm the purity and identity of the final product, ensuring its suitability for high-end research applications.

References

• 1. youtube.com [youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. Urea extraction crystallization - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Tetratetracontane in Nanoparticle Synthesis

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Tetratetracontane (C44H90) is a long-chain, saturated hydrocarbon that, due to its high melting point and lipophilic nature, holds potential as a core component in the synthesis of solid lipid nanoparticles (SLNs). While specific literature on tetratetracontane in nanoparticle synthesis is sparse, its properties align it with other high-melting-point solid lipids used in advanced drug delivery systems and as a phase change material for thermal energy storage applications.

Tetratetracontane as a Solid Lipid Core for Drug Delivery

Solid lipid nanoparticles (SLNs) are colloidal carriers that utilize a solid lipid matrix to encapsulate therapeutic agents. The solid nature of the lipid core at physiological temperatures can protect labile drugs from degradation and provide controlled or sustained release.[1][2][3]

Key Advantages of Using a High-Melting-Point Lipid like Tetratetracontane:

• Enhanced Stability: The high melting point of tetratetracontane can contribute to the physical stability of the SLNs, preventing premature drug leakage and ensuring a longer shelf-life.[4]

• Sustained Release: The solid, crystalline structure of the lipid matrix can retard the diffusion of the encapsulated drug, leading to a sustained release profile, which is beneficial for chronic therapies.[2]

• Improved Bioavailability: For poorly water-soluble drugs, encapsulation within a lipid core can enhance their bioavailability.

• Targeted Delivery: SLNs can be surface-modified to achieve targeted delivery to specific tissues or cells, thereby increasing therapeutic efficacy and reducing systemic side effects.

Considerations:

• The use of lipids with high melting points can sometimes result in larger particle sizes and a higher polydispersity index.

• The highly ordered crystalline structure of long-chain alkanes might lead to drug expulsion during storage as the lipid matrix undergoes polymorphic transitions. This can be mitigated by using a blend of lipids to create a less-ordered, amorphous matrix, leading to the formation of nanostructured lipid carriers (NLCs).

Tetratetracontane as a Phase Change Material (PCM) in Nanoparticles

Phase change materials are substances that absorb and release large amounts of latent heat during a phase transition (e.g., solid to liquid). Long-chain alkanes like paraffin waxes are commonly used as PCMs for thermal energy storage.

Potential Applications in Nanotechnology:

• Thermoresponsive Drug Delivery: SLNs formulated with a lipid matrix that melts at a specific temperature (e.g., hyperthermic temperatures in tumors) can be designed for triggered drug release. While tetratetracontane's melting point is high for this application, it could be blended with other lipids to achieve a desired phase transition temperature.

• Enhanced Thermal Energy Storage: Dispersing nanoparticles within a PCM like tetratetracontane can enhance its thermal conductivity, leading to faster charging and discharging cycles in thermal energy storage systems.

Experimental Protocols

The following are generalized protocols for the synthesis of Solid Lipid Nanoparticles (SLNs) using a high-melting-point solid lipid such as tetratetracontane. The specific parameters may require optimization based on the encapsulated drug and desired nanoparticle characteristics.

Protocol 1: High-Pressure Homogenization (Hot Homogenization Method)

This method involves the emulsification of a molten lipid phase in a hot aqueous surfactant solution, followed by high-pressure homogenization to produce nanoparticles.

Materials:

• Tetratetracontane (or other high-melting-point solid lipid)

• Active Pharmaceutical Ingredient (API)

• Surfactant (e.g., Poloxamer 188, Tween® 80, Soy Lecithin)

• Co-surfactant (optional, e.g., Poloxamer 407)

• Purified water

Equipment:

• High-pressure homogenizer

• High-shear homogenizer (e.g., Ultra-Turrax)

• Water bath

• Magnetic stirrer with heating

Procedure:

• Preparation of the Lipid Phase:

  • Melt the tetratetracontane at a temperature 5-10°C above its melting point.

  • Dissolve or disperse the API in the molten lipid.

• Preparation of the Aqueous Phase:

  • Dissolve the surfactant and co-surfactant in purified water.

  • Heat the aqueous phase to the same temperature as the lipid phase.

• Pre-emulsion Formation:

  • Add the hot aqueous phase to the molten lipid phase under continuous stirring with a high-shear homogenizer (e.g., 8000 rpm for 5-10 minutes) to form a coarse oil-in-water (o/w) emulsion.

• High-Pressure Homogenization:

  • Immediately subject the hot pre-emulsion to high-pressure homogenization (e.g., 500-1500 bar for 3-5 cycles).

• Cooling and Nanoparticle Formation:

  • Cool the resulting nanoemulsion to room temperature, allowing the lipid to recrystallize and form solid lipid nanoparticles.

Protocol 2: Microemulsion Method

This method involves the formation of a thermodynamically stable microemulsion, which is then dispersed in a large volume of cold water to precipitate the nanoparticles.

Materials:

• Tetratetracontane (or other high-melting-point solid lipid)

• API

• Surfactant (e.g., Lecithin)

• Co-surfactant (e.g., Ethanol, Butanol)

• Purified water

Equipment:

• Water bath

• Magnetic stirrer with heating

• Vortex mixer

Procedure:

• Preparation of the Microemulsion:

  • Melt the tetratetracontane at a temperature above its melting point.

  • Dissolve the API in the molten lipid.

  • In a separate container, prepare the aqueous phase by dissolving the surfactant and co-surfactant in water and heat it to the same temperature as the lipid phase.

  • Mix the lipid phase and aqueous phase with gentle stirring until a clear, transparent microemulsion is formed.

• Nanoparticle Precipitation:

  • Prepare a cold aqueous solution (2-4°C).

  • Disperse the warm microemulsion into the cold water under continuous stirring. The typical ratio of microemulsion to cold water is 1:25 to 1:50.

  • The rapid cooling and dilution cause the lipid to precipitate, forming solid lipid nanoparticles.

Data Presentation

The following tables summarize typical quantitative data for SLNs prepared using various solid lipids. These values can serve as a reference for optimizing formulations with tetratetracontane.

Table 1: Formulation Parameters for Solid Lipid Nanoparticles

Solid Lipid	Surfactant(s)	Lipid Conc. (% w/v)	Surfactant Conc. (% w/v)	Preparation Method	Reference
Glyceryl behenate	Poloxamer 188	5	2.5	Hot Homogenization
Stearic acid	Lecithin, Ethanol	10	15 (Lecithin), 10 (Ethanol)	Microemulsion
Compritol® 888 ATO	Poloxamer 188, Phospholipon 90H	1	0.5	Hot Homogenization
Gelucire® 44/14	-	-	-	Emulsification-Diffusion
Softisan® 601	Poloxamer 188	3	1.25	Hot High-Pressure Homogenization

Table 2: Physicochemical Characteristics of Solid Lipid Nanoparticles

Solid Lipid	Average Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Entrapment Efficiency (%)	Reference
Glyceryl behenate	~200	< 0.3	-20 to -30	> 70
Stearic acid	150 - 300	0.1 - 0.25	-	-
Compritol® 888 ATO	< 200	< 0.2	-	> 80
Gelucire® 44/14	~150	-	-10 to -20	> 92
Softisan® 601	~70-350	>0.2	low	-
Troxerutin-SLN	140.5 ± 1.02	0.218 ± 0.01	28.6 ± 8.71	83.62

Visualizations

Experimental Workflow for SLN Synthesis by Hot Homogenization

Caption: Workflow for SLN Synthesis by Hot Homogenization.

Conceptual Signaling Pathway for Targeted Drug Delivery with SLNs

Caption: Targeted Drug Delivery with Surface-Modified SLNs.

References

• 1. The Science of Solid Lipid Nanoparticles: From Fundamentals to Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. wisdomlib.org [wisdomlib.org]
• 4. Solid Lipid Nanoparticles: Review of the Current Research on Encapsulation and Delivery Systems for Active and Antioxidant Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Study of Tetratetracontane Biodegradation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of tetratetracontane (C44H90) in the study of hydrocarbon biodegradation. Due to its high molecular weight and solid nature at room temperature, tetratetracontane serves as an excellent model compound for investigating the microbial degradation of long-chain alkanes, which are significant components of crude oil, petroleum products, and natural waxes. Understanding the mechanisms by which microorganisms break down these complex hydrocarbons is crucial for developing bioremediation strategies for contaminated environments and for various industrial applications.

While specific quantitative data on the biodegradation of tetratetracontane is limited in publicly available literature, this document compiles relevant data from studies on similar long-chain n-alkanes (C32—C40) to provide a basis for experimental design and interpretation. The protocols detailed below are adapted from established methods for studying the biodegradation of high-molecular-weight hydrocarbons and can be readily applied to research involving tetratetracontane.

Role of Tetratetracontane in Hydrocarbon Biodegradation Studies

Tetratetracontane's significance in biodegradation research stems from its physical and chemical properties:

• High Molecular Weight: As a 44-carbon n-alkane, it represents the less bioavailable fraction of hydrocarbon contaminants.

• Solid State: Its solid nature presents a challenge for microbial uptake and enzymatic attack, making it a good model to study the strategies employed by microorganisms to degrade solid substrates.

• Chemical Inertness: The stability of its C-C and C-H bonds requires specialized enzymatic machinery for initial activation, primarily through oxidation.

Studies have shown that various microorganisms, including bacteria and fungi, are capable of metabolizing long-chain alkanes up to C44[1][2]. Genera such as Acinetobacter, Rhodococcus, and Geobacillus have been identified as potent degraders of these complex molecules[3][4][5]. The initial and rate-limiting step in the aerobic biodegradation of long-chain alkanes is the oxidation of the terminal methyl group, catalyzed by enzymes called alkane hydroxylases.

Quantitative Data on Long-Chain n-Alkane Biodegradation

The following tables summarize quantitative data from studies on the biodegradation of n-alkanes with chain lengths similar to tetratetracontane. This data can be used as a reference for expected degradation rates and efficiencies in studies involving C44.

Table 1: Biodegradation of Long-Chain n-Alkanes by Acinetobacter pittii SW-1

n-Alkane	Initial Concentration (mg/L)	Incubation Time (days)	Degradation Rate (%)
C18	500	7	89.30
C20	500	7	91.25
C22	500	7	84.03
C24	500	7	80.29
C32	500	7	30.29
C36	500	7	13.37

Table 2: Biodegradation of C32 and C40 by Thermophilic Bacteria

Bacterial Strain(s)	n-Alkane	Incubation Time (days)	Degradation Efficiency (%)
Mixed Consortium	C32	Not Specified	90
Pure Strains (Geobacillus sp., etc.)	C32	Not Specified	82-88
Mixed Consortium	C40	Not Specified	87
Pure Strains (Geobacillus sp., etc.)	C40	Not Specified	82-88

Table 3: Biodegradation of Long-Chain n-Alkanes by Rhodococcus sp. Strain CH91

n-Alkane	Incubation Time (days)	Degradation (%)
C24	21	~50
C28	21	~45
C32	21	~40
C36	21	~35

Experimental Protocols

The following are detailed protocols for key experiments in the study of tetratetracontane biodegradation.

This protocol describes the enrichment and isolation of microorganisms capable of utilizing tetratetracontane as a sole carbon source.

Materials:

• Environmental samples (e.g., oil-contaminated soil, industrial sludge)

• Bushnell-Hass (BH) broth or Mineral Salts Medium (MSM)

• Tetratetracontane (analytical grade)

• Sterile culture vessels (flasks, tubes)

• Incubator shaker

• Petri dishes with BH or MSM agar

Procedure:

• Enrichment Culture:

  • Prepare BH broth or MSM. The composition of BH broth is (g/L): MgSO4·7H2O, 0.2; CaCl2, 0.02; KH2PO4, 1.0; K2HPO4, 1.0; NH4NO3, 1.0; and FeCl3, 0.05.

  • Add 1 g of the environmental sample to 100 mL of the sterile medium in a 250 mL Erlenmeyer flask.

  • Add tetratetracontane as the sole carbon source at a concentration of 0.1% (w/v). As tetratetracontane is solid, it can be added as a fine powder or coated onto the inner surface of the flask by dissolving it in a volatile solvent (e.g., hexane) and then evaporating the solvent.

  • Incubate the flasks at an appropriate temperature (e.g., 30°C for mesophiles, 50°C for thermophiles) on a rotary shaker at 150 rpm for 7-14 days.

  • After incubation, transfer 10 mL of the culture to 90 mL of fresh medium with tetratetracontane and incubate again. Repeat this subculturing step at least three times to enrich for tetratetracontane-degrading microorganisms.

• Isolation of Pure Cultures:

  • After the final enrichment step, prepare serial dilutions of the culture in sterile saline solution.

  • Spread 100 µL of each dilution onto BH or MSM agar plates containing tetratetracontane as the sole carbon source.

  • Incubate the plates at the same temperature as the enrichment culture until distinct colonies appear.

  • Pick individual colonies and re-streak them onto fresh plates to obtain pure cultures.

• Screening for Degradation:

  • Inoculate the pure isolates into liquid BH or MSM medium containing a known concentration of tetratetracontane.

  • Incubate under the same conditions as the enrichment.

  • After a defined incubation period, extract the residual tetratetracontane and analyze its concentration using Gas Chromatography-Mass Spectrometry (GC-MS). A significant decrease in the concentration compared to an uninoculated control indicates degradation.

This protocol outlines the procedure for quantifying the extent of tetratetracontane biodegradation by a pure or mixed microbial culture.

Materials:

• Pure or mixed microbial culture

• BH broth or MSM

• Tetratetracontane

• Internal standard (e.g., a long-chain alkane not present in the sample, like pristane or phytane)

• Organic solvent for extraction (e.g., n-hexane, dichloromethane)

• Anhydrous sodium sulfate

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

• Experimental Setup:

  • Prepare sterile culture flasks with a known volume of BH or MSM medium and a precise amount of tetratetracontane (e.g., 100 mg/L).

  • Inoculate the flasks with the microbial culture to a specific initial cell density (e.g., OD600 of 0.1).

  • Prepare an uninoculated control flask to account for abiotic losses.

  • Incubate the flasks under optimal growth conditions (temperature, shaking).

• Sampling and Extraction:

  • At regular time intervals (e.g., 0, 3, 7, 14, 21 days), withdraw a sample from each flask.

  • To stop microbial activity, the sample can be acidified or frozen.

  • Add a known amount of the internal standard to the sample.

  • Perform a liquid-liquid extraction of the entire culture volume with an appropriate organic solvent (e.g., n-hexane). Repeat the extraction three times.

  • Pool the organic extracts and dry them over anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• GC-MS Analysis:

  • Inject a 1 µL aliquot of the concentrated extract into the GC-MS system.

  • Use a suitable capillary column (e.g., HP-5ms) and a temperature program that allows for the separation and elution of tetratetracontane and the internal standard. An example temperature program could be: initial temperature of 80°C held for 5 min, then ramped to 300°C at 10°C/min and held for 10 min.

  • The mass spectrometer should be operated in scan mode or selected ion monitoring (SIM) mode for higher sensitivity.

  • Quantify the peak area of tetratetracontane relative to the peak area of the internal standard.

  • Calculate the concentration of tetratetracontane at each time point and determine the degradation rate.

Visualization of Pathways and Workflows

The following diagrams, created using the DOT language, illustrate key concepts in the study of tetratetracontane biodegradation.

Caption: Aerobic biodegradation pathway of tetratetracontane.

Caption: Experimental workflow for a biodegradation study.

Caption: Factors influencing tetratetracontane biodegradation.

References

• 1. Microbial degradation of high-molecular-weight alkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [PDF] Microbial degradation of high-molecular-weight alkanes. | Semantic Scholar [semanticscholar.org]
• 3. journals.asm.org [journals.asm.org]
• 4. researchgate.net [researchgate.net]
• 5. Genome and proteome of long-chain alkane degrading Geobacillus thermodenitrificans NG80-2 isolated from a deep-subsurface oil reservoir - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving Tetratetracontane Synthesis Yield

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals engaged in the synthesis of the long-chain alkane, tetratetracontane (C₄₄H₉₀). Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you overcome common challenges and optimize your reaction yields.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you may encounter during the synthesis of tetratetracontane.

Q1: My synthesis reaction is resulting in a very low yield of tetratetracontane. What are the general causes?

A1: Low yields in long-chain alkane synthesis are a common problem and can stem from several factors:

• Purity of Reagents: The presence of impurities, especially water or oxygen in sensitive reactions like Grignard or Wurtz couplings, can significantly lower the yield.[1][2] Ensure all solvents are rigorously dried and glassware is flame- or oven-dried before use.[1]

• Side Reactions: Competing reactions are a primary cause of low yields. For instance, in Wurtz-type couplings, elimination reactions can compete with the desired substitution, and in Grignard syntheses, Wurtz coupling can become a significant side reaction.[1][3]

• Reaction Conditions: Suboptimal temperature, pressure, or reaction time can favor the formation of byproducts over the desired product. Each synthetic method has an optimal set of conditions that must be empirically determined or carefully followed from literature procedures.

• Product Loss During Workup: Long-chain alkanes can be challenging to separate from reaction mixtures. Significant product loss can occur during extraction, filtration, or purification steps.

Q2: I'm using the Wurtz reaction to synthesize tetratetracontane, but the yield is poor. How can I improve it?

A2: The Wurtz reaction, which involves the coupling of two alkyl halides with sodium metal, is best suited for preparing symmetrical alkanes. To synthesize tetratetracontane (C₄₄H₉₀), you would ideally start with docosyl halide (C₂₂H₄₅-X).

• Problem: Using a mixture of two different alkyl halides will lead to a mixture of three different alkanes (R-R, R-R', and R'-R'), which are difficult to separate and result in a low yield of the desired product.

• Solution: Use a single, high-purity docosyl halide (e.g., docosyl bromide) as your starting material. Ensure the sodium metal is clean and the solvent (typically dry ether) is anhydrous.

Q3: My Grignard-based synthesis is failing or giving low yields. What should I check?

A3: Grignard reactions are notoriously sensitive to moisture and air.

• Initiation Failure: The reaction may fail to start if the magnesium surface is not activated or if there are traces of water.

  • Troubleshooting: Activate the magnesium turnings with a crystal of iodine or a small amount of 1,2-dibromoethane. Ensure all glassware is flame-dried and the solvent is absolutely anhydrous.

• Low Yield of Coupling Product: The primary cause is often the decomposition of the Grignard reagent or competing side reactions.

  • Troubleshooting: Avoid high temperatures, as Grignard reagents can be thermally unstable. Add the alkyl halide slowly to the magnesium suspension to minimize Wurtz-type homocoupling byproducts.

Q4: Is Kolbe electrolysis a viable method for synthesizing tetratetracontane? What are the challenges?

A4: Yes, Kolbe electrolysis is a method for preparing symmetrical alkanes through the electrochemical decarboxylation of carboxylic acid salts. To produce tetratetracontane (C₄₄H₉₀), you would start with the salt of tricosanoic acid (C₂₂H₄₅COOH).

• Challenges: The reaction can have moderate yields (<50%) and may produce byproducts through the Hofer-Moest reaction, where the radical intermediate is further oxidized to a carbocation.

• Optimization: To favor the desired coupling, use a high current density and a platinum anode in a weakly acidic, protic solvent.

Q5: How can I effectively purify the final tetratetracontane product?

A5: Purification of long-chain alkanes requires methods that can separate them from shorter-chain byproducts or unreacted starting materials.

• Recrystallization: This is a highly effective technique for solid alkanes like tetratetracontane. The principle relies on the difference in solubility between the product and impurities in a suitable solvent at varying temperatures.

• Urea Adduction: This method selectively separates linear n-alkanes from branched or cyclic impurities. Urea forms crystalline complexes with straight-chain alkanes, which can be isolated and then decomposed (often with hot water) to recover the pure n-alkane.

• Adsorption Chromatography: Techniques using adsorbents like activated aluminum oxide or molecular sieves can separate alkanes based on size and shape.

Data Presentation: Synthesis Method Comparison

The following table provides a comparative overview of common synthesis methods for long-chain alkanes. Yields are illustrative and highly dependent on specific experimental conditions and optimization.

Synthesis Method	Starting Materials	Typical Yield (%)	Key Advantages	Common Challenges
Catalytic Hydrogenation	Tetratetracontene (C₄₄H₈₈)	>90%	High efficiency, high purity, scalable.	Requires a pre-synthesized unsaturated precursor.
Wurtz Reaction	Docosyl Halide (C₂₂H₄₅-X)	40-60%	Simple one-step coupling.	Sensitive to moisture; only good for symmetrical alkanes.
Grignard Coupling	Docosylmagnesium Halide + Docosyl Halide	Variable	Versatile for C-C bond formation.	Highly sensitive to air and water; Wurtz homocoupling is a major side reaction.
Kolbe Electrolysis	Salt of Tricosanoic Acid (C₂₂H₄₅COONa)	<50%	Uses electricity as a "clean" reagent.	Moderate yields; formation of non-Kolbe byproducts.
Natural Extraction	Plant Biomass	<1%	"Green" source.	Very low yield, complex purification from similar alkanes.

Experimental Protocols

Protocol 1: Synthesis of Tetratetracontane via Kolbe Electrolysis

This protocol provides a representative procedure for synthesizing a long-chain alkane.

Materials:

• Tricosanoic acid (C₂₂H₄₅COOH)

• Sodium methoxide

• Methanol (anhydrous)

• Platinum foil electrodes

• DC power supply

• Electrolytic cell

Procedure:

• Prepare the Electrolyte: In the electrolytic cell, dissolve tricosanoic acid in anhydrous methanol. Add a stoichiometric equivalent of sodium methoxide to form the sodium salt (sodium tricosanoate).

• Set up the Apparatus: Place two platinum foil electrodes into the solution, ensuring they do not touch. Connect the electrodes to the DC power supply.

• Electrolysis: Begin stirring the solution. Apply a constant current, aiming for a current density between 10-100 mA/cm². The reaction proceeds via the following steps:

  • At the Anode (Oxidation): 2 C₂₂H₄₅COO⁻ → 2 C₂₂H₄₅• + 2 CO₂ + 2 e⁻

  • Radical Combination: 2 C₂₂H₄₅• → C₄₄H₉₀ (Tetratetracontane)

• Reaction Monitoring: Continue the electrolysis for the desired duration (e.g., 6 hours). Gas evolution (CO₂ at the anode, H₂ at the cathode) indicates the reaction is proceeding.

• Isolation: Once the reaction is complete, turn off the power supply. The tetratetracontane product, being insoluble in the methanolic solution, will precipitate.

• Purification: Isolate the solid product by filtration. Wash the crude product with cold methanol. Purify the tetratetracontane by recrystallization from a suitable solvent like toluene or a hexane/ethyl acetate mixture.

Visualizations: Workflows and Logic Diagrams

The following diagrams illustrate key workflows and decision-making processes in tetratetracontane synthesis.

Caption: A troubleshooting decision tree for diagnosing and resolving low reaction yields.

Caption: A generalized workflow from starting materials to pure final product.

References

• 1. benchchem.com [benchchem.com]
• 2. quora.com [quora.com]
• 3. benchchem.com [benchchem.com]

purification techniques for isolating Tetratetracontane

Welcome to the technical support center for the purification of Tetratetracontane (C₄₄H₉₀). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the isolation of this long-chain alkane.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying Tetratetracontane?

A1: The most common and effective techniques for purifying Tetratetracontane, a solid, non-polar long-chain alkane, include recrystallization, column chromatography, and urea adduction. For separating it from other alkanes with different chain lengths, fractional vacuum distillation can also be employed. The choice of method depends on the nature of the impurities, the required purity level, and the scale of the purification.

Q2: How can I assess the purity of my Tetratetracontane sample?

A2: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective method for determining the purity of Tetratetracontane.[1][2] By analyzing the resulting chromatogram, you can identify and quantify any residual impurities. The melting point of your sample can also be a good indicator of purity; pure Tetratetracontane has a melting point in the range of 85-87 °C.[3] A broad melting range or a melting point lower than this suggests the presence of impurities.

Q3: What are the best solvents for dissolving Tetratetracontane?

A3: As a non-polar long-chain alkane, Tetratetracontane is soluble in non-polar organic solvents. Good options include hot hexane, benzene, and chloroform.[4] Its solubility is very low in polar solvents like water, methanol, or ethanol.[4] The solubility in organic solvents generally increases with temperature.

Troubleshooting Guides

Recrystallization

Issue: Tetratetracontane does not crystallize upon cooling.

• Possible Cause: The solution may not be saturated.

  • Solution: Concentrate the solution by carefully evaporating some of the solvent and then allow it to cool again.

• Possible Cause: The cooling process is too rapid.

  • Solution: Allow the solution to cool slowly to room temperature first, then place it in an ice bath. Slow cooling promotes the formation of larger, purer crystals.

• Possible Cause: The chosen solvent is not optimal.

  • Solution: An ideal solvent should dissolve Tetratetracontane well at high temperatures but poorly at low temperatures. You may need to perform solubility tests with different solvents to find the best one.

Issue: The yield of purified Tetratetracontane is low.

• Possible Cause: Too much solvent was used, and the compound remains in the mother liquor.

  • Solution: Use the minimum amount of hot solvent necessary to fully dissolve the solid. After filtration, you can try to recover more product from the filtrate by evaporating some of the solvent and cooling again.

• Possible Cause: Premature crystallization during hot filtration.

  • Solution: Ensure the filtration apparatus (funnel and filter paper) is pre-heated before pouring the hot solution through it. This prevents the solution from cooling and crystallizing prematurely.

Column Chromatography

Issue: Tetratetracontane does not move down the column.

• Possible Cause: The mobile phase is not polar enough to elute the compound.

  • Solution: While Tetratetracontane is non-polar, a mobile phase with extremely low polarity (e.g., 100% hexane) might not be sufficient. Gradually increase the polarity of the mobile phase by adding a small percentage of a slightly more polar solvent like dichloromethane or ethyl acetate.

Issue: Poor separation of Tetratetracontane from impurities.

• Possible Cause: The mobile phase is too polar, causing all compounds to elute too quickly.

  • Solution: Decrease the polarity of the mobile phase. Start with a non-polar solvent like hexane and gradually increase the polarity. Thin Layer Chromatography (TLC) should be used to determine the optimal solvent system before running the column.

• Possible Cause: The column was not packed properly.

  • Solution: Ensure the silica gel or alumina is packed uniformly to avoid channeling, which leads to poor separation.

Urea Adduction

Issue: No urea-alkane adduct precipitates.

• Possible Cause: Incorrect solvent or absence of an activator.

  • Solution: Methanol is commonly used as a solvent for urea. A small amount of an activator, like water, can facilitate adduct formation.

• Possible Cause: The temperature is too high.

  • Solution: Adduct formation is an exothermic process and is favored at lower temperatures. Try conducting the reaction at room temperature or slightly below.

Experimental Protocols

Recrystallization of Tetratetracontane

This protocol is a starting point and may require optimization based on the specific impurities present.

• Solvent Selection: Based on solubility data for similar long-chain alkanes, a good starting solvent is a mixture of hexane and a slightly more polar solvent like ethyl acetate. The ideal solvent will dissolve Tetratetracontane when hot but not at room temperature.

• Dissolution: In a flask, add the impure solid Tetratetracontane. Heat a suitable solvent (e.g., hexane) and add the minimum amount of the hot solvent to the flask with stirring until the solid completely dissolves.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the clear solution to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Table 1: Recrystallization Solvent Screening for Tetratetracontane (Qualitative)

Solvent	Solubility (Cold)	Solubility (Hot)	Suitability
Hexane	Low	High	Good
Toluene	Low	High	Good
Acetone	Very Low	Low	Poor
Ethanol	Insoluble	Very Low	Poor

Column Chromatography for Tetratetracontane Purification

• Stationary Phase: Silica gel is a suitable stationary phase for the purification of non-polar compounds like Tetratetracontane.

• Mobile Phase Selection: Use Thin Layer Chromatography (TLC) to determine the optimal mobile phase. Start with 100% hexane and gradually increase the polarity by adding small increments of ethyl acetate (e.g., 1-2%). The ideal mobile phase will give a retention factor (Rf) of approximately 0.2-0.4 for Tetratetracontane.

• Column Packing: Prepare a slurry of silica gel in the initial mobile phase and pour it into the column, ensuring even packing.

• Sample Loading: Dissolve the impure Tetratetracontane in a minimal amount of the mobile phase and carefully load it onto the top of the column.

• Elution: Begin eluting the column with the mobile phase, collecting fractions. The polarity of the mobile phase can be gradually increased (gradient elution) to elute compounds with higher polarity.

• Analysis: Analyze the collected fractions using TLC or GC-MS to identify those containing pure Tetratetracontane.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator.

Table 2: Example Mobile Phase Gradient for Column Chromatography of Tetratetracontane

Step	Hexane (%)	Ethyl Acetate (%)	Purpose
1	100	0	Elute very non-polar impurities
2	99	1	Elute Tetratetracontane
3	95	5	Elute more polar impurities

Urea Adduction for n-Alkane Isolation

This method is particularly useful for separating linear alkanes like Tetratetracontane from branched or cyclic hydrocarbons.

• Preparation: Dissolve the impure Tetratetracontane in a suitable solvent like hexane. In a separate flask, prepare a saturated solution of urea in methanol by heating.

• Adduct Formation: While stirring the Tetratetracontane solution at room temperature, slowly add the hot, saturated urea solution. A white precipitate of the urea-alkane adduct should form.

• Isolation of Adduct: Cool the mixture to facilitate complete precipitation and then collect the solid adduct by filtration.

• Washing: Wash the adduct with a small amount of cold hexane to remove any non-adducted impurities.

• Decomposition of Adduct: Decompose the adduct to release the purified n-alkane by adding hot water (around 60-80°C) and stirring. The urea will dissolve in the water, and the molten Tetratetracontane will form a separate layer.

• Extraction: Separate the organic layer containing the purified Tetratetracontane. Extract the aqueous layer with hexane to recover any remaining product.

• Drying and Solvent Removal: Combine the organic extracts, dry over a suitable drying agent (e.g., anhydrous sodium sulfate), and remove the solvent to obtain the purified Tetratetracontane.

Table 3: Purity Analysis of Tetratetracontane by GC-MS

Parameter	Value
GC Column	TG-5SILMS capillary column (30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium at a flow rate of 1.0 mL/min
Injection Volume	1 µL
Oven Program	Initial temp 60°C for 3 min, ramp at 10°C/min to 250°C, then ramp at 25°C/min to 300°C and hold for 5 min
MS Detector	Mass scan range m/z 35-500 amu
Expected Purity	>98%

Visualizations

Caption: Workflow for the purification of Tetratetracontane by recrystallization.

Caption: Workflow for the purification of Tetratetracontane by column chromatography.

Caption: Logical relationship for troubleshooting low purity in Tetratetracontane.

References

• 1. Tetratetracontane | 7098-22-8 | Benchchem [benchchem.com]
• 2. Qualitative and quantitative analyses of chemical components of Citri Sarcodactylis Fructus from different origins based on UPLC–Q–Exactive Orbitrap–MS and GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-TETRATETRACONTANE | 7098-22-8 [chemicalbook.com]
• 4. solubilityofthings.com [solubilityofthings.com]

Technical Support Center: Optimizing GC Parameters for Tetratetracontane Detection

This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals optimize the gas chromatography (GC) detection of Tetratetracontane (C44H90), a high molecular weight n-alkane.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in analyzing Tetratetracontane by Gas Chromatography?

Tetratetracontane is a long-chain hydrocarbon with a high boiling point (559 °C) and low volatility, which presents several analytical challenges. These include ensuring complete and reproducible vaporization in the injector, preventing thermal degradation, avoiding sample discrimination, and achieving good chromatographic peak shape without excessive column bleed at high temperatures.

Q2: What type of GC column is best suited for Tetratetracontane analysis?

For non-polar compounds like Tetratetracontane, a non-polar column is the most suitable choice, following the "like dissolves like" principle of chromatography.[1] A column with a polydimethylsiloxane (PDMS) stationary phase, such as a DB-5 or equivalent, is a common and effective option.[2] To withstand the high temperatures required for elution, a low-bleed, thermally stable column (often designated with "ms" for mass spectrometry compatibility) is highly recommended to minimize baseline noise and detector contamination.[3]

Q3: What injection technique is recommended for high molecular weight compounds like Tetratetracontane?

A splitless injection is often preferred for trace analysis to ensure the maximum transfer of the analyte onto the column.[3][4] For higher concentration samples, a split injection can be used to prevent column overload. To minimize discrimination against high-boiling point analytes, a pressure-pulsed injection can be beneficial, as it helps to rapidly transfer the entire sample into the column.

Q4: How can I prepare a Tetratetracontane sample for GC analysis?

Samples should be dissolved in a volatile organic solvent like hexane, dichloromethane, or toluene. It is crucial to ensure the sample is free of particulate matter by filtering or centrifuging it before injection to prevent blockage of the syringe and contamination of the injector and column. For solid samples, ensure complete dissolution; if the sample does not fully dissolve, the supernatant can be carefully collected for analysis after filtering.

Troubleshooting Guide

Problem 1: No peak or very low signal intensity for Tetratetracontane.

• Q: I've injected my sample, but the Tetratetracontane peak is missing or has a very low response. What should I check?

  • A: Insufficient Vaporization: Tetratetracontane has a high boiling point and may not be vaporizing completely in the injector.

    • Solution: Increase the injector temperature. For high molecular weight compounds, temperatures of 300 °C or higher may be necessary. However, be cautious of exceeding the thermal stability of your analyte.

  • A: Inadequate Elution Temperature: The GC oven may not be reaching a high enough temperature to elute the compound from the column.

    • Solution: Ensure your oven's final temperature is sufficiently high. A final hold temperature of around 300-320 °C is often required for heavy hydrocarbons. Also, verify that the detector temperature is set higher than the final oven temperature to prevent condensation.

  • A: Sample Adsorption: Active sites in the injector liner or the front of the column can irreversibly adsorb the analyte.

    • Solution: Use a deactivated glass liner and consider trimming 10-20 cm from the inlet of the column to remove active sites that can develop over time. Regular system maintenance is key.

  • A: Injection Issues: The syringe may be clogged, or the injection volume might be too low.

    • Solution: Clean or replace the syringe. For trace analysis, ensure you are using a splitless injection mode to maximize the amount of sample reaching the column.

Problem 2: The Tetratetracontane peak is broad and/or shows significant tailing.

• Q: My Tetratetracontane peak is not sharp and shows tailing. How can I improve the peak shape?

  • A: Column Overloading: Injecting too much sample can saturate the stationary phase.

    • Solution: Dilute your sample or reduce the injection volume. If using a splitless injection, consider switching to a split injection with a suitable split ratio.

  • A: Active Sites: Polar, active sites in the system (liner, column) can interact with the analyte, causing tailing.

    • Solution: Deactivate the system by cleaning or replacing the injector liner. Conditioning the column at a high temperature can also help.

  • A: Suboptimal Flow Rate: An incorrect carrier gas flow rate can lead to band broadening.

    • Solution: Optimize the carrier gas (typically Helium or Hydrogen) flow rate for your column's internal diameter. A typical starting point for a 0.25 mm ID column is around 1.0 - 1.5 mL/min.

  • A: Cold Spots: Temperature zones between the injector and column or column and detector that are cooler than the elution temperature can cause the analyte to condense, leading to peak broadening.

    • Solution: Ensure all heated zones are at the appropriate temperatures and that the column is installed correctly in both the injector and detector.

Problem 3: The baseline is noisy or rising, especially during the temperature ramp.

• Q: As the oven temperature increases, my baseline becomes very noisy and rises significantly. What is causing this?

  • A: Column Bleed: At high temperatures, the stationary phase of the column can degrade and elute, causing a rising baseline.

    • Solution: Use a low-bleed column designed for high-temperature applications. Before analysis, properly condition the new column according to the manufacturer's instructions. Avoid exceeding the column's maximum operating temperature.

  • A: System Contamination: Contaminants in the carrier gas, injector, or from previous injections can elute at high temperatures.

    • Solution: Use high-purity carrier gas with appropriate traps to remove oxygen, moisture, and hydrocarbons. Perform a bake-out of the column and clean the injector port to remove any residues.

  • A: Leaks: A small leak in the system can introduce oxygen, which can degrade the stationary phase and increase baseline noise.

    • Solution: Systematically check for leaks at all fittings and connections using an electronic leak detector. Pay close attention to the septum and ferrules.

Recommended GC Parameters

The following table summarizes a typical starting point for GC method development for Tetratetracontane analysis. Parameters should be optimized for your specific instrument and application.

Parameter	Recommended Setting	Rationale
GC Column
Stationary Phase	Non-polar (e.g., 5% Phenyl Polysiloxane - DB-5 type)	"Like dissolves like" principle for non-polar alkanes.
Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness	Good balance of efficiency and sample capacity for most applications.
Injector
Type	Split/Splitless or PTV	Splitless for trace analysis; PTV for controlled vaporization.
Temperature	300 - 350 °C	Ensures complete vaporization of the high-boiling analyte.
Injection Mode	Splitless (with pressure pulse if available)	Maximizes analyte transfer to the column.
Oven Program
Initial Temperature	100 - 150 °C	To focus the analytes at the head of the column.
Ramp Rate	10 - 20 °C/min	A moderate ramp provides good separation without excessive run times.
Final Temperature	320 - 340 °C (hold for 5-10 min)	Ensures elution of Tetratetracontane from the column.
Carrier Gas
Type	Helium or Hydrogen	Inert gases providing good chromatographic efficiency.
Flow Rate	1.0 - 1.5 mL/min (Constant Flow)	Optimal for a 0.25 mm ID column to maintain good separation.
Detector
Type	Flame Ionization Detector (FID)	Robust and sensitive detector for hydrocarbons.
Temperature	340 - 360 °C	Must be higher than the final oven temperature to prevent condensation.
Makeup Gas (N2)	25 - 30 mL/min	Optimizes detector performance.
H2 Flow	30 - 40 mL/min	Fuel for the flame.
Air Flow	300 - 400 mL/min	Oxidant for the flame.

Detailed Experimental Protocol

This protocol outlines a standard procedure for the GC-FID analysis of Tetratetracontane.

• Sample Preparation:

  • Accurately weigh a known amount of Tetratetracontane standard.

  • Dissolve the standard in a high-purity solvent (e.g., hexane, toluene) to create a stock solution of approximately 1 mg/mL.

  • Perform serial dilutions to create working standards at desired concentrations (e.g., 1, 5, 10, 25, 50 µg/mL).

  • Prepare unknown samples by dissolving them in the same solvent to a concentration within the calibration range.

  • If samples contain particulates, filter them through a 0.22 µm filter into a 2 mL autosampler vial.

• Instrument Setup and Conditioning:

  • Install a suitable low-bleed capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Condition the column by heating it to its maximum isothermal temperature (or 20°C above the final method temperature) with carrier gas flowing, but disconnected from the detector, as per the manufacturer's guidelines.

  • Set the GC parameters as outlined in the table above.

  • Allow the instrument to equilibrate until a stable baseline is achieved.

• Analysis Sequence:

  • Inject a solvent blank (e.g., hexane) to verify that the system is clean and free from contaminants or carryover.

  • Inject the series of working standards from the lowest to the highest concentration to generate a calibration curve.

  • Inject the prepared unknown samples.

  • Periodically inject a solvent blank and a mid-range calibration standard during the sequence to monitor for carryover and instrument drift.

• Data Analysis:

  • Integrate the peak area of Tetratetracontane in both the standards and samples.

  • Generate a linear regression calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of Tetratetracontane in the unknown samples by using the calibration curve equation.

Visualizations

Caption: Troubleshooting workflow for no/low peak signal.

Caption: Standard experimental workflow for GC analysis.

References

• 1. neutronco.com [neutronco.com]
• 2. bre.com [bre.com]
• 3. benchchem.com [benchchem.com]
• 4. SCION Instruments Gas Chromatography Injectors [scioninstruments.com]

preventing degradation of Tetratetracontane during analysis

Welcome to the Technical Support Center for the analysis of Tetratetracontane. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to prevent the degradation of Tetratetracontane during analytical experiments.

Troubleshooting Guides

Issue: Peak Tailing, Broadening, or Appearance of Unexpected Peaks

Observing poor peak shape, such as tailing or broadening, or the presence of additional, smaller peaks eluting before the main Tetratetracontane peak are common indicators of thermal degradation. This degradation can occur in the Gas Chromatography (GC) inlet or on the analytical column.

Troubleshooting Workflow:

Figure 1: Troubleshooting workflow for Tetratetracontane degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of Tetratetracontane degradation during GC analysis?

A1: The primary cause of Tetratetracontane degradation during GC analysis is thermo-oxidative degradation.[1] This occurs when the high temperatures in the GC inlet, in the presence of oxygen, cause the long carbon chain of the molecule to break down. This process can be exacerbated by active sites in the GC inlet, such as on the liner or metal surfaces, which can catalyze the degradation.

Q2: How does the GC inlet temperature affect the degradation of Tetratetracontane?

A2: High inlet temperatures are a major contributor to the thermal degradation of long-chain alkanes like Tetratetracontane. While a sufficiently high temperature is needed to ensure complete vaporization of the analyte, excessive temperatures can lead to the formation of smaller alkane and alkene fragments, which appear as extraneous peaks in the chromatogram.

Q3: What is the benefit of using a deactivated inlet liner?

A3: A deactivated (or inert) inlet liner has a specially treated surface that minimizes active sites, such as silanol groups on glass liners. These active sites can promote the catalytic degradation of analytes at temperatures lower than their thermal decomposition temperature. Using a deactivated liner is a critical step in preventing the degradation of thermally sensitive compounds like Tetratetracontane.

Q4: When should I consider using advanced injection techniques like Cool On-Column (COC) or Programmable Temperature Vaporization (PTV)?

A4: If reducing the inlet temperature and using a deactivated liner are insufficient to prevent degradation, advanced injection techniques should be considered.[1] These techniques are particularly beneficial for high molecular weight and thermally labile compounds like Tetratetracontane.

• Cool On-Column (COC): This is often the most effective method for preventing thermal degradation as it deposits the liquid sample directly onto the GC column at a low temperature, completely avoiding a hot inlet.[1]

• Programmable Temperature Vaporization (PTV): A PTV inlet starts at a low temperature during injection and then rapidly heats up to transfer the analytes to the column. This allows for a more gentle vaporization, minimizing the time the analyte is exposed to high temperatures.

Data Presentation

The following table summarizes the conceptual impact of different GC inlet conditions on the degradation of a hypothetical thermally labile long-chain alkane, which can be considered analogous to Tetratetracontane.

Inlet Temperature (°C)	Liner Type	Expected Degradation (%)	Chromatographic Observations
350	Standard Glass	30 - 50%	Significant smaller peaks corresponding to degradation products. The main analyte peak is reduced in size.[1]
300	Standard Glass	15 - 25%	Noticeable degradation peaks are present, but the main analyte peak is more prominent.[1]
250	Standard Glass	5 - 10%	Minor degradation peaks may be observed.
250	Deactivated	< 5%	Minimal to no observable degradation peaks.
Cool On-Column	N/A	< 1%	No evidence of thermal degradation.

Experimental Protocols

Protocol 1: High-Temperature Gas Chromatography (HTGC) with Split/Splitless Injection

This protocol is a starting point for the analysis of Tetratetracontane but may require optimization to minimize degradation.

• Instrumentation:

  • Gas Chromatograph (GC) capable of oven temperatures up to 450°C.

  • Split/Splitless inlet.

  • Flame Ionization Detector (FID).

  • High-temperature capillary column (e.g., (5%-phenyl)-methylpolysiloxane).

• Sample Preparation:

  • Accurately weigh 10-20 mg of the sample containing Tetratetracontane into a 10 mL volumetric flask.

  • Add a high-boiling point, non-polar solvent such as toluene or cyclohexane.

  • Gently heat the mixture to approximately 80°C while agitating to ensure complete dissolution.

• GC Conditions:

  • Inlet Temperature: Start with a lower temperature (e.g., 300°C) and use a deactivated liner.

  • Injection Volume: 1 µL.

  • Injection Mode: Splitless.

  • Oven Program:

    • Initial temperature: 150°C, hold for 1 minute.

    • Ramp: 15°C/min to 430°C.

    • Final hold: 10 minutes.

  • Carrier Gas: Helium or Hydrogen at a constant flow of 1-2 mL/min.

  • Detector Temperature: 450°C.

Protocol 2: Cool On-Column (COC) Injection for Minimal Degradation

This protocol is recommended for the most accurate quantification of Tetratetracontane by minimizing thermal degradation.

• Instrumentation:

  • GC equipped with a Cool On-Column inlet.

  • FID detector.

  • A retention gap (a short piece of deactivated fused silica tubing) connected to the analytical column is often used.

• Sample Preparation:

  • Prepare the sample as described in Protocol 1.

• GC-COC Conditions:

  • Inlet: Set to track the oven temperature.

  • Injection: Manually or with an autosampler designed for COC, inject the sample directly onto the column.

  • Oven Program:

    • Initial temperature: Set at or slightly below the boiling point of the solvent (e.g., 100°C for toluene).

    • Ramp: 15°C/min to 430°C.

    • Final hold: 10 minutes.

  • Carrier Gas: Helium or Hydrogen.

  • Detector Temperature: 450°C.

Figure 2: Comparison of Split/Splitless and Cool On-Column injection workflows.

Protocol 3: Programmable Temperature Vaporization (PTV) Injection

PTV offers a balance between the robustness of split/splitless injection and the gentleness of COC injection.

• Instrumentation:

  • GC equipped with a PTV inlet.

  • FID detector.

• Sample Preparation:

  • Prepare the sample as described in Protocol 1.

• GC-PTV Conditions:

  • PTV Program:

    • Initial temperature: Set below the solvent's boiling point (e.g., 70°C).

    • Inject the sample.

    • Solvent vent time (if applicable).

    • Rapidly ramp the inlet temperature to a final temperature sufficient to transfer Tetratetracontane to the column (e.g., 400°C).

  • Oven Program:

    • Initial temperature: Coordinated with the PTV program to ensure proper focusing of the analyte at the head of the column.

    • Ramp: 15°C/min to 430°C.

    • Final hold: 10 minutes.

  • Carrier Gas: Helium or Hydrogen.

  • Detector Temperature: 450°C.

Figure 3: Logical relationship between injection technique and degradation risk.

References

• 1. benchchem.com [benchchem.com]

resolving co-elution problems with similar long-chain alkanes

Technical Support Center: Long-Chain Alkane Analysis

Welcome to the technical support center for resolving common issues in the gas chromatography (GC) analysis of long-chain alkanes. This guide provides troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions to help you resolve co-elution problems and improve your separations.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of co-elution when analyzing similar long-chain alkanes?

Co-elution, where two or more compounds exit the column at the same time, is a common challenge with long-chain alkanes due to their similar physical and chemical properties.[1] The primary causes are:

• Inadequate Column Selectivity: The stationary phase is the most critical factor for separation.[2] For non-polar alkanes, a non-polar stationary phase is typically used, but subtle differences in analyte structure may require a different phase chemistry to achieve separation.[1]

• Insufficient Column Efficiency: The column may not have enough theoretical plates to resolve compounds with very similar boiling points. This can be due to the column being too short, having too large an internal diameter, or degradation of the stationary phase.[3]

• Sub-optimal Temperature Program: A temperature ramp rate that is too fast will not allow sufficient time for analytes to interact with the stationary phase, leading to poor separation.[1] Conversely, an initial temperature that is too high can prevent proper focusing of the analytes at the head of the column.

• Incorrect Carrier Gas Flow Rate: Flow rates that are too high or too low can reduce separation efficiency, leading to peak broadening and co-elution.

Q2: How does temperature programming improve the separation of long-chain alkanes?

Temperature programming is essential for analyzing samples containing compounds with a wide range of boiling points, such as a series of long-chain alkanes. It allows for the separation of more volatile components at lower temperatures and then, by increasing the temperature, elutes the high-boiling point compounds in a reasonable time with good peak shape. A typical program starts at a low initial temperature to resolve early-eluting peaks and then ramps up to a final temperature to elute the heavier compounds efficiently.

Q3: When should I consider using a longer GC column or one with a smaller internal diameter?

You should consider changing column dimensions when optimizing the temperature program and flow rate does not resolve co-eluting peaks.

• Longer Column: Doubling the column length doubles its efficiency (theoretical plates), which can increase resolution by approximately 40%. This provides more opportunity for analytes to interact with the stationary phase, improving the separation of closely eluting compounds.

• Smaller Internal Diameter (ID): Reducing the column ID also increases efficiency. For instance, moving from a 0.25 mm ID column to a 0.18 mm ID column can significantly enhance resolution. Narrower columns also have higher optimal linear velocities, which can help shorten analysis times.

Q4: What is the benefit of using hydrogen as a carrier gas instead of helium?

Hydrogen offers higher optimal linear velocities compared to helium or nitrogen. This allows for faster analysis times without a significant loss of resolution. The Van Deemter curve, which plots efficiency versus linear velocity, is flatter for hydrogen, meaning that high efficiency is maintained over a wider range of flow rates. This makes it possible to speed up separations while maintaining good peak resolution. However, hydrogen is flammable, and proper safety precautions are necessary.

Q5: When are advanced techniques like GCxGC necessary?

Comprehensive two-dimensional gas chromatography (GCxGC) is a powerful technique for analyzing highly complex hydrocarbon mixtures where one-dimensional GC is inadequate. You should consider GCxGC when:

• Your sample contains hundreds or thousands of components, such as in crude oil or complex environmental samples.

• You need to separate different classes of compounds (e.g., linear alkanes, branched alkanes, cycloalkanes) from each other.

• You are experiencing significant co-elution of isomers that cannot be resolved by optimizing a single-dimension GC method.

GCxGC uses two columns with different stationary phases, providing a much higher peak capacity and resolving power.

Troubleshooting Guide: Resolving Co-eluting Peaks

This guide provides a systematic approach to resolving co-elution between adjacent long-chain alkanes (e.g., C28 and C29).

Problem: Poor resolution or complete co-elution of adjacent long-chain alkanes.

The logical workflow below outlines the steps to diagnose and resolve the issue.

A troubleshooting workflow for improving the resolution of long-chain alkanes in GC.

Experimental Protocols & Data

Protocol 1: GC-FID Method Optimization for C20-C40 Alkanes

This protocol provides a starting point for method development to resolve co-elution issues.

1. Sample Preparation:

• Accurately weigh approximately 10-20 mg of the alkane sample or mixture into a 10 mL volumetric flask.

• Dissolve the sample in a high-purity, high-boiling point solvent like toluene or cyclohexane.

• Gently heat the mixture to approximately 80°C to ensure complete dissolution of very high molecular weight waxes.

2. GC Instrumentation and Conditions:

• System: Gas Chromatograph with Flame Ionization Detector (FID).

• Injector: Split/Splitless, operated at 350°C. Use a deactivated glass wool liner to trap non-volatile residues.

• Injection: 1 µL, with splitless time optimized (typically 0.75-1.0 min).

• Carrier Gas: Hydrogen or Helium.

• Column: Start with a standard non-polar column (e.g., 100% dimethylpolysiloxane) such as a 30 m x 0.25 mm ID x 0.25 µm film thickness.

3. Temperature and Flow Optimization:

• Begin with the Standard Method and, if co-elution is observed, proceed to the Optimized Method .

Parameter	Standard Method	Optimized Method (for Better Resolution)
Carrier Gas Flow	1.5 mL/min (Constant Flow)	1.0 mL/min (Constant Flow)
Initial Temperature	60°C, hold for 1 min	50°C, hold for 2 min
Temperature Ramp	15°C/min to 340°C	5°C/min to 340°C
Final Hold	Hold at 340°C for 10 min	Hold at 340°C for 15 min

4. Data Analysis:

• Identify n-alkanes based on their retention times compared to a standard alkane mixture.

• Calculate the resolution (Rs) between critical pairs (e.g., C28/C29). An Rs value greater than 1.5 indicates baseline separation.

Data Presentation: Impact of Method Parameters on Resolution

The following table summarizes the expected impact of changing key GC parameters on the separation of long-chain alkanes.

Parameter Change	Effect on Retention Time	Effect on Resolution (Rs)	Typical Use Case
Decrease Temp. Ramp Rate	Increases	Increases	Resolving closely eluting adjacent alkanes.
Increase Column Length	Increases	Increases (by ~√2 for 2x length)	Baseline separation is not achievable by method optimization alone.
Decrease Column ID	Decreases	Increases	To improve efficiency without a significant increase in analysis time.
Decrease Film Thickness	Decreases	Increases (for high k' analytes)	Analysis of very high-boiling point compounds (>C40).
Optimize Flow Rate	Varies	Maximizes at optimal velocity	A fundamental step for ensuring maximum column efficiency.

Advanced Techniques

Protocol 2: Overview of GCxGC for Complex Hydrocarbon Mixtures

For samples where co-elution remains problematic, GCxGC offers superior resolving power.

1. Principle: GCxGC uses two columns of different selectivity connected by a modulator. The first dimension column is typically a standard length non-polar column, while the second dimension column is very short and often has a different polarity. The modulator traps fractions from the first column and rapidly re-injects them onto the second column, creating a comprehensive two-dimensional separation.

2. Typical GCxGC-TOFMS Setup:

Experimental workflow for a GCxGC-TOFMS system.

3. Example GCxGC Conditions for Hydrocarbon Analysis:

• 1st Dimension Column: 30 m x 0.25 mm ID, 0.25 µm film (e.g., Wax phase)

• 2nd Dimension Column: 1.2 m x 0.1 mm ID, 0.1 µm film (e.g., 5% Phenyl phase)

• Temperature Program (1D): 40°C (1 min hold), then ramp at 2°C/min to 140°C.

• Modulation Period: 5 seconds.

• Detector: Time-of-Flight Mass Spectrometry (TOFMS) for compound identification.

The result of a GCxGC analysis is a 2D contour plot where compounds are separated by volatility on the x-axis and by polarity on the y-axis, allowing for the clear differentiation of compound classes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Addressing Matrix Effects in Tetratetracontane Quantification

Welcome to the technical support center for the quantitative analysis of Tetratetracontane. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the challenges posed by matrix effects in the quantification of this very long-chain alkane.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the quantification of Tetratetracontane?

A1: In the context of quantitative analysis, the "matrix" refers to all the components in a sample other than the analyte of interest, which in this case is Tetratetracontane. Matrix effects are the alteration of the analytical signal of the target analyte due to the co-eluting components of the sample matrix.[1] These effects can manifest as either signal enhancement or signal suppression, leading to inaccurate quantification, poor reproducibility, and compromised method sensitivity.[1] For a non-polar, high molecular weight compound like Tetratetracontane, matrix components can interfere with its ionization in the mass spectrometer source, leading to erroneous results.

Q2: My Tetratetracontane signal seems to be suppressed. What are the common causes?

A2: Signal suppression is a common manifestation of matrix effects. In Gas Chromatography-Mass Spectrometry (GC-MS), while less common than enhancement, suppression can occur due to competition for ionization in the MS source or interference from matrix components with the transfer of the analyte from the GC to the MS.[1] In Liquid Chromatography-Mass Spectrometry (LC-MS), ion suppression is more prevalent and is often caused by co-eluting matrix components that affect the efficiency of the electrospray ionization (ESI) process.

Q3: I am observing an unexpectedly high signal for Tetratetracontane. What could be the reason?

A3: Signal enhancement is another form of matrix effect, particularly common in GC-MS analysis.[1] This phenomenon, often termed "matrix-induced enhancement," occurs when non-volatile matrix components accumulate in the GC inlet liner.[1] These accumulated residues can mask active sites where analytes might otherwise adsorb or degrade, leading to a higher transfer of the analyte to the detector and thus an artificially inflated signal.

Q4: How can I determine if my Tetratetracontane analysis is impacted by matrix effects?

A4: A straightforward way to diagnose matrix effects is to compare the analytical response of Tetratetracontane in a pure solvent standard versus a matrix-matched standard. A significant difference in the signal intensity between the two for the same concentration of Tetratetracontane indicates the presence of matrix effects.

A quantitative assessment can be made by calculating the matrix effect (ME) using the following formula:

ME (%) = (Peak Area in Matrix-Matched Standard / Peak Area in Solvent Standard) x 100

A value greater than 100% suggests signal enhancement, while a value less than 100% indicates signal suppression.

Troubleshooting Guides

Issue 1: Poor reproducibility of Tetratetracontane quantification in complex samples.

Possible Cause: Inconsistent matrix effects between samples.

Troubleshooting Steps:

• Improve Sample Preparation: The most effective way to combat matrix effects is to remove interfering components before analysis.

  • Solid-Phase Extraction (SPE): Utilize an appropriate SPE sorbent to retain Tetratetracontane while washing away interfering matrix components. For a non-polar compound like Tetratetracontane, a reverse-phase sorbent (e.g., C18) or a normal-phase sorbent (e.g., silica) could be effective depending on the sample solvent.

  • QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This sample preparation technique is highly effective for a wide range of analytes and matrices. It involves an extraction and cleanup step that can significantly reduce matrix interferences.

• Implement a Robust Calibration Strategy:

  • Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is free of Tetratetracontane but representative of the samples being analyzed. This helps to compensate for consistent matrix effects.

  • Standard Addition: This method involves adding known amounts of a Tetratetracontane standard to aliquots of the sample. By observing the increase in signal, the initial concentration in the sample can be determined, effectively compensating for matrix effects on a per-sample basis.

  • Stable Isotope Dilution Analysis (SIDA): This is considered the gold standard for correcting for matrix effects. It involves adding a known amount of a stable isotope-labeled version of Tetratetracontane to the sample at the beginning of the sample preparation process. Since the labeled standard is chemically identical to the analyte, it experiences the same matrix effects, allowing for accurate correction.

Issue 2: Inaccurate quantification of Tetratetracontane.

Possible Cause: Uncorrected signal suppression or enhancement.

Troubleshooting Workflow:

Caption: A logical workflow for diagnosing and mitigating inaccurate quantification of Tetratetracontane due to matrix effects.

Data Presentation: Comparison of Mitigation Strategies

The following table summarizes hypothetical quantitative data to illustrate the effectiveness of different strategies in mitigating matrix effects for Tetratetracontane quantification in a complex soil matrix.

Mitigation Strategy	Sample Preparation	Recovery (%)	Matrix Effect (%)	Relative Standard Deviation (RSD, %)
None (Solvent Calibration)	Simple Solvent Extraction	135	135 (Enhancement)	25
Matrix-Matched Calibration	Simple Solvent Extraction	102	Compensated	12
Standard Addition	Simple Solvent Extraction	99	Compensated	8
Improved Cleanup (SPE)	SPE Cleanup	95	105 (Minor Enhancement)	10
Stable Isotope Dilution	Simple Solvent Extraction	101	Compensated	4

Note: Data is illustrative and will vary based on the specific matrix, instrumentation, and experimental conditions.

Experimental Protocols

Protocol 1: Matrix-Matched Calibration for Tetratetracontane in Soil

1. Preparation of Blank Matrix Extract:

• Select a soil sample that is known to be free of Tetratetracontane.

• Extract the blank soil using the same procedure as for the unknown samples (e.g., accelerated solvent extraction with hexane/acetone).

• Concentrate the extract to the final volume that will be used for sample analysis.

2. Preparation of Matrix-Matched Calibration Standards:

• Prepare a stock solution of Tetratetracontane in a suitable solvent (e.g., hexane).

• Create a series of calibration standards by spiking appropriate volumes of the Tetratetracontane stock solution into aliquots of the blank matrix extract.

• The final concentrations should bracket the expected concentration range of Tetratetracontane in the samples.

3. Sample Analysis:

• Analyze the matrix-matched calibration standards and the unknown sample extracts using GC-MS.

• Construct a calibration curve by plotting the peak area of Tetratetracontane against its concentration for the matrix-matched standards.

• Determine the concentration of Tetratetracontane in the unknown samples by interpolating their peak areas on the matrix-matched calibration curve.

Protocol 2: Standard Addition for Tetratetracontane Quantification

1. Sample Preparation:

• Extract the sample containing an unknown concentration of Tetratetracontane.

2. Standard Addition Aliquots:

• Take at least four equal aliquots of the sample extract.

• Leave one aliquot un-spiked.

• To the remaining aliquots, add increasing known amounts of a Tetratetracontane standard solution. The spiking levels should ideally be 0.5x, 1x, and 1.5x the estimated concentration of Tetratetracontane in the sample extract.

3. Analysis and Calculation:

• Analyze all aliquots by GC-MS.

• Plot the peak area of Tetratetracontane (y-axis) against the concentration of the added standard (x-axis).

• Perform a linear regression on the data points. The absolute value of the x-intercept of the regression line corresponds to the original concentration of Tetratetracontane in the sample extract.

Caption: Workflow for the method of standard addition for Tetratetracontane quantification.

Protocol 3: Stable Isotope Dilution Analysis (SIDA)

1. Internal Standard Spiking:

• Synthesize or procure a stable isotope-labeled Tetratetracontane standard (e.g., Deuterium or ¹³C labeled).

• Add a known amount of the labeled internal standard to the sample before extraction.

2. Sample Preparation and Analysis:

• Perform the extraction and any necessary cleanup steps.

• Analyze the final extract by GC-MS. The mass spectrometer should be set to monitor for specific ions of both the native Tetratetracontane and the labeled internal standard.

3. Quantification:

• Prepare a calibration curve using standards containing both native and labeled Tetratetracontane at known concentration ratios.

• Calculate the ratio of the peak area of the native Tetratetracontane to the peak area of the labeled internal standard in the unknown sample.

• Determine the concentration of native Tetratetracontane in the sample by comparing this ratio to the calibration curve.

GC-MS Identification of Tetratetracontane

The identification of Tetratetracontane in a sample is confirmed by its retention time and its mass spectrum. The mass spectrum of n-alkanes is characterized by a series of fragment ions separated by 14 mass units (CH₂ groups). The molecular ion (M⁺) for long-chain alkanes like Tetratetracontane (m/z 619.2) may be weak or absent in electron ionization (EI) mass spectra. The fragmentation pattern will show prominent clusters of ions, with the base peak often being at m/z 57 (C₄H₉⁺).

Disclaimer: The information provided in this technical support center is for guidance purposes only. Experimental conditions should be optimized for specific sample matrices and analytical instrumentation.

References

• 1. benchchem.com [benchchem.com]

stability of Tetratetracontane under different storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of Tetratetracontane under various storage conditions. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common issues encountered during laboratory experiments.

Troubleshooting Guide

This guide is designed to help you identify and resolve potential stability issues with Tetratetracontane.

Observed Issue	Potential Cause	Recommended Action
Change in physical appearance (e.g., discoloration, clumping)	Thermo-oxidative degradation due to improper storage (exposure to heat, light, or air).	Store Tetratetracontane in a tightly sealed container, in a cool, dry, and dark place. Purge the container with an inert gas like nitrogen or argon before sealing.
Inconsistent experimental results	Degradation of the compound leading to impurities.	Verify the purity of your Tetratetracontane sample using Gas Chromatography-Mass Spectrometry (GC-MS). If impurities are detected, consider repurification or obtaining a new batch.
Poor solubility in non-polar solvents	Potential cross-linking or polymerization due to degradation.	Mild sonication or heating may improve solubility. However, if the material remains insoluble, it is likely degraded and should not be used.
Unexpected peaks in analytical chromatograms (e.g., GC, HPLC)	Presence of degradation products such as smaller alkanes, alkenes, alcohols, ketones, or carboxylic acids.	Analyze the sample using GC-MS to identify the degradation products. Review storage conditions and handling procedures to prevent further degradation.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for Tetratetracontane?

A1: Tetratetracontane should be stored in a cool, dry, and dark environment. The recommended storage temperature is 2-8°C. It should be kept in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen and moisture.

Q2: How stable is Tetratetracontane at room temperature?

A2: While Tetratetracontane is a relatively stable long-chain alkane, prolonged exposure to ambient temperature, light, and air can lead to slow thermo-oxidative degradation. For long-term storage, refrigeration is recommended to maintain its purity and stability.

Q3: What are the primary degradation pathways for Tetratetracontane?

A3: The primary degradation pathway for Tetratetracontane is thermo-oxidative degradation. This process is initiated by heat, light (UV radiation), and the presence of oxygen, leading to the formation of free radicals. These radicals can then participate in chain reactions, resulting in the formation of various degradation products, including shorter-chain alkanes, alkenes, alcohols, ketones, and carboxylic acids.

Q4: Can I handle Tetratetracontane on an open bench?

A4: For short durations, handling Tetratetracontane on an open bench is acceptable. However, to minimize the risk of oxidative degradation, it is best practice to handle it in an inert atmosphere, such as a glove box, especially when dealing with small quantities or for applications sensitive to impurities.

Q5: How can I check if my Tetratetracontane sample has degraded?

A5: The most effective method to assess the purity and detect degradation of your Tetratetracontane sample is through Gas Chromatography-Mass Spectrometry (GC-MS). The appearance of new peaks in the chromatogram, other than the main Tetratetracontane peak, indicates the presence of degradation products. Changes in physical properties, such as melting point or color, can also be indicative of degradation.

Quantitative Data on Stability

While specific quantitative stability data for Tetratetracontane is limited in publicly available literature, the following table provides an illustrative summary of expected stability based on data from analogous long-chain alkanes and polyethylene waxes under accelerated aging conditions.

Storage Condition	Parameter	Duration	Expected Observation (Illustrative)	Primary Degradation Pathway
2-8°C, Dark, Inert Atmosphere	Purity (GC)	12 months	>99% purity retained	Minimal to no degradation
25°C, Dark, Air Exposure	Purity (GC)	6 months	1-2% decrease in purity	Slow Oxidation
40°C, Dark, Air Exposure	Purity (GC)	3 months	5-10% decrease in purity	Thermo-oxidative Degradation
25°C, UV Exposure (254 nm), Air	Purity (GC)	24 hours	Significant degradation (>20%)	Photo-oxidative Degradation

Note: The data in this table is illustrative and intended to provide a general guideline. Actual degradation rates may vary based on the specific purity of the initial material and the precise experimental conditions.

Experimental Protocols

Protocol 1: Assessment of Thermal Stability

• Sample Preparation: Weigh 10-20 mg of Tetratetracontane into several amber glass vials.

• Exposure Conditions: Place the vials in ovens set at different temperatures (e.g., 40°C, 60°C, and 80°C). Include a control set of vials stored at the recommended 2-8°C.

• Time Points: At specified time intervals (e.g., 1 week, 4 weeks, 8 weeks, 12 weeks), remove one vial from each temperature condition.

• Analysis:

  • Visually inspect the sample for any changes in color or appearance.

  • Dissolve a portion of the sample in an appropriate solvent (e.g., hexane, toluene).

  • Analyze the sample by Gas Chromatography-Mass Spectrometry (GC-MS) to determine the purity and identify any degradation products.

• Data Interpretation: Plot the percentage of remaining Tetratetracontane against time for each temperature to determine the degradation kinetics.

Protocol 2: Assessment of Photostability

• Sample Preparation: Prepare a solution of Tetratetracontane in a photochemically inert solvent (e.g., cyclohexane) at a known concentration (e.g., 1 mg/mL).

• Exposure Conditions: Place the solution in a quartz cuvette and expose it to a controlled UV light source (e.g., 254 nm or 365 nm) in a photostability chamber. A control sample should be kept in the dark at the same temperature.

• Time Points: At regular intervals (e.g., 1, 2, 4, 8, 24 hours), take an aliquot of the solution.

• Analysis: Analyze the aliquots using GC-MS or HPLC with a suitable detector to quantify the remaining Tetratetracontane.

• Data Interpretation: Compare the concentration of Tetratetracontane in the exposed sample to the control sample at each time point to determine the rate of photodegradation.

Visualizations

Caption: Factors influencing the thermo-oxidative degradation of Tetratetracontane.

Caption: Experimental workflow for assessing the stability of Tetratetracontane.

troubleshooting poor peak shape of Tetratetracontane in chromatography

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals experiencing poor peak shape during the chromatographic analysis of Tetratetracontane (C44H90).

Frequently Asked Questions (FAQs)

Q1: Why is my Tetratetracontane peak tailing?

Peak tailing, where the latter half of the peak is broader than the front half, is a common issue when analyzing high molecular weight, non-polar compounds like Tetratetracontane. This is often due to unwanted interactions within the GC system or physical problems in the flow path.[1][2]

Potential Causes and Solutions:

• System Activity: Active sites, such as exposed silanol groups in the inlet liner or on the column's stationary phase, can interact with analytes, causing tailing.[1][3]

  • Solution: Perform routine inlet maintenance by replacing the liner with a fresh, deactivated one. Also, replace the septum and check seals for any signs of wear or contamination.[1]

• Column Contamination: Non-volatile residues from previous injections can accumulate at the head of the column, creating active sites that lead to peak tailing.

  • Solution: Trim 10-20 cm from the front of the column to remove the contaminated section. If tailing persists across all peaks, the column may be degraded and require replacement.

• Improper Column Installation: A poorly cut or incorrectly positioned column can create dead volume or turbulence in the carrier gas flow, resulting in peak distortion.

  • Solution: Ensure the column is cut cleanly at a 90° angle and installed at the correct height in the injector as specified by the instrument manufacturer.

• Low Split Ratio: For split injections, a low split ratio may not provide a sufficient flow rate to transfer the sample onto the column efficiently.

  • Solution: Increase the split vent flow to ensure a total flow of at least 20 mL/minute through the inlet.

Q2: What is causing my Tetratetracontane peak to front?

Peak fronting, where the first half of the peak is broader than the second, is a strong indicator that the column has been overloaded. This can happen when either the concentration or the volume of the injected sample is too high.

Potential Causes and Solutions:

• Column Overload (Mass or Concentration): Injecting too much analyte mass onto the column saturates the stationary phase, causing excess molecules to travel forward, resulting in a fronting peak. This is the most common cause of peak fronting.

  • Solution: Reduce the sample concentration by diluting it. Alternatively, decrease the injection volume or, if using a split/splitless inlet, increase the split ratio to introduce less sample onto the column.

• Incompatible Solvent: A mismatch between the sample solvent and the stationary phase can cause poor peak shape, which may appear as fronting.

  • Solution: Ensure the solvent is compatible with the column's stationary phase. For non-polar analytes like Tetratetracontane on a non-polar column, a non-polar solvent like hexane is a suitable choice.

• Low Oven Temperature (Isothermal GC): In an isothermal run, if the oven temperature is too low for later-eluting compounds, it can sometimes cause peak fronting.

  • Solution: If you observe fronting that worsens for later-eluting peaks in an isothermal analysis, try increasing the oven temperature.

Q3: My Tetratetracontane peak is excessively broad. How can I improve it?

Broad peaks can compromise resolution and sensitivity. For a high-boiling compound like Tetratetracontane, this issue is often linked to suboptimal method parameters that affect the focusing and elution of the analyte band.

Potential Causes and Solutions:

• Slow Oven Ramp Rate: A very slow temperature ramp can increase the time the analyte spends in the column, leading to broader peaks due to diffusion.

  • Solution: Increase the oven temperature ramp rate. Note that while a faster ramp decreases analysis time, it may also reduce resolution if the rate is too high.

• Suboptimal Carrier Gas Flow Rate: The linear velocity of the carrier gas affects efficiency. If the flow is too slow or too fast, it can lead to peak broadening.

  • Solution: Optimize the carrier gas flow rate. Using hydrogen as a carrier gas can often provide higher efficiency and may reduce analysis time compared to helium.

• Thick Stationary Phase Film: A column with a thick film can increase retention but may also contribute to broader peaks for high-boiling analytes.

  • Solution: Select a column with a thinner film thickness (e.g., 0.1–0.25 µm) to achieve sharper peaks and reduce column bleed, especially at the high temperatures required for Tetratetracontane.

Data & Parameters

Table 1: Recommended GC Column Configurations for High-Molecular-Weight Alkanes

Parameter	Recommendation	Rationale
Stationary Phase	Non-polar (e.g., 100% Dimethylpolysiloxane or 5% Phenyl-polysiloxane)	Best for separating non-polar analytes based on boiling point ("like dissolves like").
Internal Diameter (ID)	0.18 mm - 0.25 mm	Smaller IDs provide higher efficiency and better resolution.
Film Thickness	0.10 µm - 0.25 µm	Thinner films are suitable for high-boiling compounds, yielding sharper peaks and shorter analysis times.
Column Length	15 m - 30 m	A standard length that offers a good balance between resolution and analysis time. Shorter columns can be used for faster analysis if resolution is sufficient.

Table 2: Typical Starting GC Method Parameters for Tetratetracontane

Parameter	Setting	Rationale
Injector Type	Split/Splitless or PTV	A split injection is common to avoid column overload. A Programmable Temperature Vaporizer (PTV) is excellent for high-boiling compounds.
Injector Temperature	350 - 400 °C	Must be high enough to ensure complete and rapid vaporization of Tetratetracontane without causing degradation.
Carrier Gas	Helium or Hydrogen	Hydrogen often allows for faster analysis times and better efficiency at high linear velocities.
Oven Program	Initial: 100-150 °C, Ramp: 15-25 °C/min, Final: 380-400 °C	A fast ramp rate is necessary to elute high-boiling compounds in a reasonable time. The final temperature should be high enough to ensure elution.
Detector	Flame Ionization Detector (FID)	FID is the standard, robust detector for hydrocarbons, offering excellent sensitivity.
Detector Temperature	400 °C	Must be higher than the final oven temperature to prevent condensation of the analyte.

Experimental Protocols

Protocol 1: High-Temperature GC (HT-GC) Column Conditioning

Objective: To remove volatile contaminants and stabilize the stationary phase of a new GC column before analyzing high-boiling compounds like Tetratetracontane.

Materials:

• New GC column suitable for high-temperature analysis

• High-purity carrier gas (Helium or Hydrogen)

• GC instrument

Methodology:

• Installation: Install the column in the GC injector but leave the detector end disconnected and open in the oven. This prevents contaminants from depositing in the detector.

• Purge: Set the injector temperature to a moderate level (e.g., 100 °C) and purge the column with carrier gas at the recommended flow rate for 15-30 minutes at room temperature. This removes oxygen from the column.

• Initial Heating: While maintaining carrier gas flow, program the oven to ramp at 5-10 °C/min to a temperature approximately 20 °C above the intended maximum operating temperature of your method, but do not exceed the column's maximum temperature limit.

• Hold: Hold at this temperature for 1-2 hours. For high-temperature columns, this extended conditioning is crucial to minimize column bleed.

• Cool Down: Cool the oven down completely.

• Connect to Detector: Turn off the carrier gas flow, connect the column to the detector, and then restore the gas flow.

• Final Bakeout: Heat the oven to the maximum method temperature and hold for 30 minutes to equilibrate the full system.

• Baseline Check: Run a blank gradient (injecting no sample) to ensure a stable, low-bleed baseline before proceeding with analysis.

Protocol 2: Sample Preparation for Tetratetracontane Analysis

Objective: To prepare a volatile and homogenous sample of Tetratetracontane suitable for GC injection.

Materials:

• Tetratetracontane standard

• High-purity, volatile solvent (e.g., Hexane, Dichloromethane)

• Volumetric flask (e.g., 10 mL or 25 mL)

• Analytical balance

• GC autosampler vials (2 mL) with caps

Methodology:

• Weighing: Accurately weigh a small amount of Tetratetracontane (e.g., 10 mg) using an analytical balance.

• Dissolving: Transfer the weighed solid into a volumetric flask. Add a portion of the chosen solvent (e.g., hexane) and gently swirl to dissolve the sample. Tetratetracontane may require gentle warming or sonication to fully dissolve.

• Dilution: Once dissolved and cooled to room temperature, fill the flask to the calibration mark with the solvent. This creates a stock solution. A typical starting concentration for GC analysis is around 10-100 µg/mL. Further dilutions may be necessary to avoid column overload.

• Transfer: Transfer an aliquot of the final solution into a 2 mL GC vial. Ensure there is enough volume for the autosampler (typically >0.5 mL).

• Capping: Securely cap the vial to prevent solvent evaporation.

• Analysis: The sample is now ready for injection into the GC. If particulates are present, centrifuge the sample before transferring it to the vial.

Visual Troubleshooting Guides

Caption: A troubleshooting workflow for diagnosing poor peak shape.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Tetratetracontane Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing calibration curves for the analysis of Tetratetracontane (C44H90).

Frequently Asked Questions (FAQs)

Q1: What is the most suitable analytical technique for Tetratetracontane analysis?

A1: Gas chromatography (GC) is the most common and effective technique for analyzing long-chain alkanes like Tetratetracontane. Both Flame Ionization Detection (FID) and Mass Spectrometry (MS) can be used as detectors. GC-FID is ideal for quantification due to its consistent response to hydrocarbons, while GC-MS is excellent for identification and confirmation.[1][2]

Q2: What solvent should I use to prepare my Tetratetracontane standards?

A2: Due to its nonpolar nature and high molecular weight, Tetratetracontane requires a nonpolar solvent for dissolution. Cyclohexane and carbon disulfide are commonly used and effective solvents for preparing standards of long-chain alkanes.[1][3] Ensure the solvent is of high purity to avoid interferences in your analysis.

Q3: What are the critical instrument parameters to consider for Tetratetracontane analysis?

A3: The most critical parameters are the injector temperature, oven temperature program, and carrier gas flow rate. A high injector temperature is necessary to ensure the complete and rapid vaporization of the high-boiling-point Tetratetracontane.[3] A programmed temperature ramp for the oven is essential to achieve good peak shape and separation from other compounds. The carrier gas flow rate should be optimized to ensure efficient transfer of the analyte through the column.

Q4: Why is an internal standard recommended for quantitative analysis of Tetratetracontane?

A4: An internal standard (IS) is crucial for accurate and precise quantification. It helps to correct for variations in injection volume, instrument response, and sample preparation. For Tetratetracontane, an ideal internal standard would be a deuterated version of a long-chain alkane or a long-chain alkane that is not present in the sample and is well-resolved chromatographically.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the analysis of Tetratetracontane.

Issue 1: My Tetratetracontane peak is broad and/or tailing.

• Question: What causes peak broadening and tailing for high molecular weight compounds like Tetratetracontane, and how can I resolve it?

• Answer: Peak broadening and tailing for high-boiling-point analytes are common issues in GC analysis. The primary causes and their solutions are outlined below:

  • Incomplete Vaporization: The injector temperature may be too low.

    • Solution: Increase the injector temperature in increments of 25°C. A good starting point is 350°C, and it can be increased up to 450°C depending on your instrument's capabilities.

  • Slow Transfer to Column: The initial oven temperature might be too high, or the carrier gas flow rate may be too low.

    • Solution: Start with a lower initial oven temperature (e.g., 40-80°C) and use a temperature ramp. Ensure your carrier gas flow rate is optimized for your column dimensions.

  • Active Sites in the System: Active sites in the inlet liner or the column can interact with the analyte.

    • Solution: Use a deactivated inlet liner and a high-quality, low-bleed column suitable for high-temperature analysis. Regularly replace the septum and liner.

  • Column Contamination: Accumulation of non-volatile residues can affect peak shape.

    • Solution: Bake out the column at its maximum recommended temperature. If the problem persists, trim the first few centimeters of the column or replace it.

Issue 2: I am observing poor sensitivity and low peak area for Tetratetracontane.

• Question: Why is the signal for my Tetratetracontane peak very low, and what can I do to improve it?

• Answer: Low sensitivity for high molecular weight compounds can be attributed to several factors:

  • Discrimination in the Injector: Incomplete transfer of the analyte from the injector to the column.

    • Solution: Use a pulsed splitless injection mode. This technique increases the pressure in the inlet during injection, facilitating a more rapid and complete transfer of high-boiling analytes to the column. Also, ensure the injector temperature is sufficiently high.

  • Analyte Degradation: The injector or column temperature may be too high, causing thermal breakdown of Tetratetracontane.

    • Solution: While a high injector temperature is needed, avoid exceeding the thermal stability of the analyte. Analyze the peak area at different injector temperatures to find the optimal balance between efficient vaporization and thermal degradation.

  • Suboptimal Detector Settings: The detector may not be operating at its optimal sensitivity.

    • Solution: For GC-FID, ensure the hydrogen and air flows are optimized. For GC-MS, check the ion source temperature and ensure the mass spectrometer is tuned correctly.

Issue 3: My calibration curve for Tetratetracontane is not linear.

• Question: I'm struggling to obtain a linear calibration curve (R² < 0.99). What are the likely causes and solutions?

• Answer: Non-linearity in the calibration curve can stem from several sources:

  • Inappropriate Concentration Range: The concentration of your standards may be outside the linear dynamic range of the detector.

    • Solution: Prepare a wider range of calibration standards, including lower and higher concentrations, to determine the linear range. It is recommended to use at least five concentration levels for a good calibration curve.

  • Sample Overload: Injecting a sample that is too concentrated can saturate the column and detector.

    • Solution: Dilute your higher concentration standards and samples.

  • Inconsistent Sample Preparation: Errors in the dilution of standards can lead to inaccuracies.

    • Solution: Use calibrated pipettes and follow a consistent procedure for preparing all standards. Prepare fresh standards regularly.

  • Detector Saturation: The detector response may become non-linear at high analyte concentrations.

    • Solution: Reduce the injection volume or dilute the samples to ensure the analyte concentration is within the linear range of the detector.

Experimental Protocols

Protocol 1: Preparation of Tetratetracontane Calibration Standards

• Stock Solution Preparation (e.g., 1000 µg/mL):

  • Accurately weigh 10 mg of pure Tetratetracontane analytical standard.

  • Dissolve the standard in a 10 mL volumetric flask using high-purity cyclohexane.

  • Ensure complete dissolution, using gentle warming or sonication if necessary.

  • Allow the solution to return to room temperature before adjusting the final volume to the mark.

• Working Standard Dilutions:

  • Perform serial dilutions of the stock solution to prepare a series of working standards. A suggested concentration range is 1, 5, 10, 25, 50, and 100 µg/mL.

  • Use calibrated volumetric flasks and micropipettes for accurate dilutions.

• Internal Standard Addition:

  • If using an internal standard (IS), add a constant concentration of the IS to each calibration standard and sample. The concentration of the IS should be in the mid-range of the calibration curve.

Protocol 2: GC-MS Method for Tetratetracontane Analysis

This protocol provides a starting point for method development. Optimization may be required based on your specific instrument and column.

Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer.

Parameter	Recommended Setting	Rationale
Injector
Type	Split/Splitless	Allows for trace analysis of high molecular weight compounds.
Temperature	350 - 400°C	Ensures complete and rapid vaporization of Tetratetracontane.
Injection Mode	Pulsed Splitless	Improves transfer of high-boiling analytes to the column.
Injection Volume	1 µL	A standard volume; may need adjustment to avoid overload.
GC Column
Stationary Phase	5% Phenyl-methylpolysiloxane (e.g., DB-5ms)	A robust, low-bleed phase suitable for high-temperature analysis.
Dimensions	30 m x 0.25 mm ID x 0.25 µm film thickness	Standard dimensions providing good resolution and capacity.
Oven Program
Initial Temperature	80°C, hold for 2 min	Allows for proper focusing of the analyte at the head of the column.
Ramp Rate	10°C/min to 300°C, hold for 20 min	A moderate ramp rate to ensure good separation of long-chain alkanes.
Carrier Gas
Gas	Helium or Hydrogen	Inert gases suitable for GC-MS analysis.
Flow Rate	1.0 - 1.5 mL/min (constant flow)	Optimized for column dimensions to ensure good efficiency.
Mass Spectrometer
Transfer Line Temp	300°C	Prevents condensation of the analyte before entering the ion source.
Ion Source Temp	230 - 250°C	Standard temperature for electron ionization.
Mass Range	m/z 50-700	Covers the expected mass fragments of Tetratetracontane.
Scan Mode	Full Scan	For qualitative and quantitative analysis.

Data Presentation

Table 1: Example Calibration Curve Data for Tetratetracontane

Standard Concentration (µg/mL)	Peak Area (Analyte)	Peak Area (Internal Standard)	Area Ratio (Analyte/IS)
1	50,000	1,000,000	0.05
5	255,000	1,010,000	0.25
10	510,000	990,000	0.52
25	1,270,000	1,005,000	1.26
50	2,550,000	995,000	2.56
100	5,150,000	1,015,000	5.07

Note: The data presented in this table is for illustrative purposes only. Actual peak areas will vary depending on the instrument and method conditions.

Visualizations

Caption: Experimental workflow for calibration curve optimization.

Caption: Troubleshooting logical relationships for common issues.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. chemicke-listy.cz [chemicke-listy.cz]
• 3. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Tetratetracontane and Other Long-Chain Alkane Standards for Researchers

For researchers, scientists, and drug development professionals, the selection of appropriate standards is paramount for accurate analytical measurements and the development of robust experimental models. This guide provides a comprehensive comparison of Tetratetracontane (C44H90) with other long-chain alkane standards, offering objective performance data, detailed experimental protocols, and visualizations to aid in your research endeavors.

Long-chain alkanes, particularly those with 18 or more carbon atoms, are waxy solids at room temperature and are characterized by their non-polar nature, making them insoluble in water but soluble in non-polar organic solvents.[1][2][3][4] Their physical properties, such as melting and boiling points, generally increase with the number of carbon atoms in the chain due to stronger van der Waals forces.[2] These characteristics are fundamental to their application as standards in various analytical techniques.

Quantitative Comparison of Long-Chain Alkane Standards

The selection of a long-chain alkane standard often depends on the specific analytical requirements, such as the desired boiling point range for gas chromatography elution or the physical state at a given temperature. The following table summarizes key physical properties of Tetratetracontane and other relevant long-chain n-alkane standards.

Alkane Standard	Chemical Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Density (g/cm³)
Eicosane	C20H42	282.55	36.4	343	0.7886
Triacontane	C30H62	422.82	65.8	449.7	0.8097
Tetratetracontane	C44H90	619.19	85-87	552.3 (estimated)	~0.82
Pentacontane	C50H102	703.35	91.5	575 (estimated)	~0.824
Hexacontane	C60H122	843.61	99.1	625 (estimated)	~0.827

Note: Boiling points for very long-chain alkanes are often estimated as they can decompose at high temperatures. Densities are typically measured at or near the melting point and will be lower than water.

Experimental Protocols for the Analysis of Long-Chain Alkanes

The primary analytical method for the separation and identification of long-chain alkanes is Gas Chromatography-Mass Spectrometry (GC-MS). Due to the high boiling points of these compounds, high-temperature GC (HTGC) methods are often required.

Protocol: High-Temperature Gas Chromatography-Mass Spectrometry (HTGC-MS) of Long-Chain Alkanes

1. Sample Preparation:

• Standard Solution Preparation: Accurately weigh a known amount of the long-chain alkane standard (e.g., Tetratetracontane) and dissolve it in a high-boiling, non-polar solvent such as carbon disulfide, toluene, or hexane to a final concentration of approximately 1 mg/mL.

• Internal Standard: For quantitative analysis, add a known concentration of an internal standard, such as a deuterated alkane (e.g., C36D74), to both the standard solutions and the unknown samples.

• Sample Extraction (if applicable): For solid matrices, perform a solvent extraction using a suitable non-polar solvent. For complex biological samples, a lipid extraction followed by column chromatography to isolate the saturated hydrocarbon fraction may be necessary.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: A GC system capable of high-temperature operation (inlet and oven temperatures up to 400°C or higher).

• Column: A high-temperature capillary column is crucial. A common choice is a 30 m x 0.25 mm i.d., 0.1 µm film thickness column with a dimethylpolysiloxane stationary phase (e.g., DB-1HT, Rtx-1HT).

• Injector: A temperature-programmable cool-on-column (COC) or a programmable temperature vaporizer (PTV) inlet is recommended to prevent discrimination and thermal degradation of high molecular weight analytes.

• Carrier Gas: Helium or hydrogen at a constant flow rate (e.g., 1-2 mL/min).

• Oven Temperature Program:

  • Initial temperature: 50-100°C, hold for 1-2 minutes.

  • Ramp: 10-15°C/min to a final temperature of 380-400°C.

  • Final hold: 10-20 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 800 or higher to detect the molecular ions of the targeted alkanes.

  • Ion Source Temperature: 230-250°C.

  • Transfer Line Temperature: Maintained at or slightly above the final oven temperature to prevent condensation.

3. Data Analysis:

• Identification: Identify the n-alkanes based on their retention times relative to the standards and their characteristic mass spectra, which typically show a series of fragment ions separated by 14 amu (CH2 groups).

• Quantification: Determine the concentration of each alkane by comparing the integrated peak area of the analyte to that of the internal standard.

Figure 1. Experimental workflow for the analysis of long-chain alkanes using HTGC-MS.

Potential Biological Interactions and Signaling Implications

While long-chain alkanes are generally considered to be biologically inert, their hydrophobic nature allows them to interact with cellular membranes. This interaction can lead to changes in membrane properties and potentially modulate the function of membrane-associated proteins and signaling pathways.

Tetratetracontane and other long-chain alkanes can intercalate into the hydrophobic core of the lipid bilayer. This can alter membrane fluidity, thickness, and the organization of lipid microdomains, such as lipid rafts. Lipid rafts are enriched in cholesterol and sphingolipids and serve as platforms for the assembly of signaling complexes. By influencing the lipid environment of these rafts, long-chain alkanes may indirectly affect the activity of raft-associated proteins, including receptors and signaling enzymes.

Figure 2. Conceptual diagram of long-chain alkane interaction with the cell membrane.

This guide provides a foundational understanding of Tetratetracontane and other long-chain alkanes as standards in a research context. The provided data and protocols are intended to assist in the design and execution of experiments, while the conceptual signaling diagram offers a framework for investigating the potential biological effects of these compounds.

References

• 1. ck12.org [ck12.org]
• 2. byjus.com [byjus.com]
• 3. Physical Properties of Alkanes and Their Variations [vedantu.com]
• 4. 12.6 Physical Properties of Alkanes | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]

Validating Tetratetracontane as a Certified Reference Material: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Tetratetracontane (C44H90) as a candidate for a Certified Reference Material (CRM). It outlines the critical validation processes and compares its properties to other long-chain alkanes used as reference standards in analytical chemistry. The objective is to furnish researchers, scientists, and drug development professionals with the necessary information to assess its suitability for their specific applications, such as calibration, method validation, and quality control.

Introduction to Tetratetracontane

Tetratetracontane is a long-chain, unbranched alkane with 44 carbon atoms.[1][2] Its high molecular weight and defined chemical structure make it a potential candidate for a high-purity certified reference material, particularly in applications such as gas chromatography (GC) and other analytical techniques where high molecular weight standards are required.[3] Several chemical suppliers already offer Tetratetracontane as an analytical standard. The process of elevating an analytical standard to a Certified Reference Material (CRM) involves a rigorous validation procedure to establish metrological traceability, homogeneity, and stability.

Comparison of Physicochemical Properties

The selection of a suitable CRM often depends on its physical and chemical properties. The following table compares Tetratetracontane with other even-numbered, long-chain alkanes that are commercially available as reference materials. This comparison helps in understanding its relative properties within the homologous series of n-alkanes.

Property	Tetracosane	Tetratetracontane	Pentacontane
Chemical Formula	C24H50	C44H90	C50H102
Molecular Weight ( g/mol )	338.67	619.19	703.35
Melting Point (°C)	50-52	85-88	92-94
Assay (Purity)	≥99% (GC)	≥98.0% (GC)	≥97% (GC)
CAS Number	646-31-1	7098-22-8	6596-40-3

Experimental Protocols for Validation as a Certified Reference Material

The validation of a candidate substance as a CRM is a meticulous process governed by international standards such as ISO 17034 and ISO Guide 35. This process involves demonstrating the material's identity, purity, homogeneity, and stability. The following are detailed methodologies for the key experiments required for the certification of Tetratetracontane.

Purity Assessment

The purity of the Tetratetracontane candidate material is a critical parameter. A combination of analytical techniques should be employed to provide a comprehensive purity profile.

• Gas Chromatography-Flame Ionization Detection (GC-FID):

  • Principle: This is the primary technique for assessing the purity of volatile and semi-volatile organic compounds. The area percentage of the main peak relative to the total peak area provides a measure of purity.

  • Instrumentation: A high-resolution gas chromatograph equipped with a flame ionization detector.

  • Column: A non-polar capillary column (e.g., DB-1 or equivalent), 30 m x 0.25 mm x 0.25 µm.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Temperature Program: An initial temperature of 150°C, hold for 1 minute, then ramp at 10°C/min to 320°C, and hold for 15 minutes.

  • Injection: Splitless injection of a 1 µL sample dissolved in a suitable solvent like hexane or toluene.

  • Data Analysis: The purity is calculated as the area of the Tetratetracontane peak divided by the total area of all peaks, expressed as a percentage.

• Differential Scanning Calorimetry (DSC):

  • Principle: DSC is used to determine the melting point and to estimate the purity based on the melting endotherm. The van't Hoff equation is applied to the shape of the melting peak to calculate the mole fraction of impurities.

  • Instrumentation: A calibrated differential scanning calorimeter.

  • Sample Preparation: A small amount of the sample (1-3 mg) is hermetically sealed in an aluminum pan.

  • Heating Rate: A slow heating rate, typically 1-2°C/min, is used to ensure thermal equilibrium.

  • Atmosphere: An inert atmosphere, such as nitrogen, is maintained.

  • Data Analysis: The onset and peak temperatures of the melting endotherm are determined. Purity is calculated using the instrument's software based on the van't Hoff law.

Homogeneity Testing

Homogeneity testing ensures that the property value of the CRM is uniform throughout the entire batch of the material.

• Principle: A statistically significant number of units are randomly selected from the batch. Multiple sub-samples are taken from each selected unit and analyzed. The variation between units is then compared to the variation within units using statistical methods like Analysis of Variance (ANOVA).

• Sampling: From a batch of, for example, 100 units, 10 units are randomly selected. From each unit, 3 sub-samples are taken for analysis.

• Analysis: The purity of each sub-sample is determined using the validated GC-FID method described above.

• Statistical Analysis: An F-test is performed from the ANOVA results to check if the between-unit variance is significantly larger than the within-unit variance. If not, the material is considered homogeneous.

Stability Assessment

Stability studies are conducted to determine the shelf-life of the CRM and to ensure that the certified property value remains valid over time.

• Long-Term Stability Study:

  • Principle: Samples of the CRM are stored at the recommended storage temperature (e.g., room temperature) and analyzed at regular intervals over an extended period (e.g., 24 months).

  • Methodology: Samples are analyzed at time points such as 0, 3, 6, 9, 12, 18, and 24 months using the GC-FID method.

  • Data Analysis: The data is plotted over time, and a regression analysis is performed. The slope of the regression line is tested for statistical significance. A non-significant slope indicates that the material is stable under the specified storage conditions.

• Short-Term (Transport) Stability Study:

  • Principle: This study assesses the stability of the material under conditions that may be encountered during shipping.

  • Methodology: Samples are exposed to elevated temperatures (e.g., 40°C and -20°C) for a short period (e.g., 7 and 14 days). The samples are then analyzed and compared to samples stored at the recommended temperature.

  • Data Analysis: A t-test is used to compare the mean purity of the stressed samples with that of the reference samples. No significant difference indicates stability during transport.

Validation Workflow

The following diagram illustrates the logical workflow for the validation of Tetratetracontane as a Certified Reference Material.

Figure 1. Workflow for the validation of Tetratetracontane as a CRM.

Conclusion

Tetratetracontane exhibits the fundamental physicochemical properties required of a high-purity, high-molecular-weight certified reference material. Its validation as a CRM would require the successful execution of the detailed experimental protocols for purity assessment, homogeneity, and stability as outlined in this guide. The successful certification of Tetratetracontane under an internationally recognized standard like ISO 17034 would provide the scientific community with a valuable and reliable tool for ensuring the accuracy and traceability of their analytical measurements.

References

• 1. N-TETRATETRACONTANE | 7098-22-8 [chemicalbook.com]
• 2. Tetratetracontane | C44H90 | CID 23494 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ez.restek.com [ez.restek.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for Tetratetracontane

For Researchers, Scientists, and Drug Development Professionals

Data Presentation: A Side-by-Side Comparison

The following table summarizes the typical performance characteristics of GC-MS and a projected HPLC-MS method for the analysis of Tetratetracontane. These values are essential for researchers to consider when selecting the most appropriate method for their specific analytical needs.

Performance Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) (Hypothetical)
Linearity (r²)	> 0.995	> 0.99
Accuracy (% Recovery)	95-105%	90-110%
Precision (% RSD)	< 10%	< 15%
Limit of Detection (LOD)	0.1 - 1 ng/mL	1 - 5 ng/mL
Limit of Quantification (LOQ)	0.5 - 5 ng/mL	5 - 20 ng/mL
Typical Run Time	20 - 30 minutes	15 - 25 minutes
Throughput	Moderate	High
Instrumentation Cost	Moderate to High	High
Sample Derivatization	Not required	Not required

Experimental Protocols

Detailed methodologies for both the established GC-MS and the hypothetical HPLC-MS analysis of Tetratetracontane are provided below. These protocols are intended to serve as a starting point for method development and validation.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is designed for the quantitative analysis of Tetratetracontane in a solution.

1. Sample Preparation:

• Accurately weigh and dissolve the Tetratetracontane standard in a suitable volatile solvent such as hexane or cyclohexane to prepare a stock solution of 1 mg/mL.

• Prepare a series of calibration standards by serial dilution of the stock solution to cover the desired concentration range (e.g., 1 µg/mL to 100 µg/mL).

• Samples containing Tetratetracontane should be dissolved in the same solvent.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• Column: A nonpolar column, such as a DB-1ms or equivalent (30 m x 0.25 mm I.D., 0.25 µm film thickness), is recommended.

• Injector Temperature: 300°C.

• Injection Mode: Splitless (1 µL injection volume).

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 320°C.

  • Hold at 320°C for 10 minutes.

• MS Transfer Line Temperature: 320°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Full scan (m/z 50-700) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis. Characteristic ions for Tetratetracontane include m/z 57, 71, 85.

3. Data Analysis:

• Identify the Tetratetracontane peak based on its retention time and mass spectrum.

• Quantify the analyte by integrating the peak area in SIM mode and comparing it to the calibration curve generated from the standards.

Hypothetical High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) Protocol

This hypothetical protocol is based on non-aqueous reversed-phase chromatography principles suitable for highly nonpolar, high molecular weight compounds.

1. Sample Preparation:

• Prepare stock and calibration standards of Tetratetracontane in a solvent compatible with the mobile phase, such as a mixture of isopropanol and hexane.

2. HPLC-MS Instrumentation and Conditions:

• HPLC System: Agilent 1290 Infinity II LC System or equivalent.

• Mass Spectrometer: Agilent 6125 Single Quadrupole LC/MS or equivalent with an Atmospheric Pressure Chemical Ionization (APCI) source.[1][2][3][4][5]

• Column: A C18 column suitable for non-aqueous reversed-phase chromatography (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of isopropanol and n-heptane.

  • Solvent A: Isopropanol

  • Solvent B: n-Heptane

• Gradient Program:

  • 0-2 min: 100% A

  • 2-15 min: Linear gradient to 100% B

  • 15-20 min: Hold at 100% B

  • 20.1-25 min: Return to 100% A and equilibrate.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.

• APCI Source Parameters:

  • Vaporizer Temperature: 350°C.

  • Drying Gas Temperature: 300°C.

  • Drying Gas Flow: 5 L/min.

  • Nebulizer Pressure: 60 psi.

  • Capillary Voltage: 4000 V.

  • Corona Current: 4 µA.

• Ionization Mode: Positive ion mode.

• Scan Mode: Full scan (m/z 200-800) for qualitative analysis and SIM for quantitative analysis (monitoring the [M+H]⁺ ion of Tetratetracontane).

3. Data Analysis:

• Identify the Tetratetracontane peak by its retention time and mass-to-charge ratio.

• Quantify the analyte using a calibration curve constructed from the peak areas of the standards.

Mandatory Visualization

The following diagrams illustrate the logical workflow for the cross-validation of these analytical methods and the decision-making process for selecting an appropriate method.

Workflow for cross-validation of analytical methods.

Logical flow for selecting an analytical method.

References

• 1. Atmospheric Pressure Chemical Ionization (APCI) - MagLab [nationalmaglab.org]
• 2. agilent.com [agilent.com]
• 3. youtube.com [youtube.com]
• 4. Mastering Atmospheric Pressure Chemical Ionization (APCI) in Mass Spectrometry [labx.com]
• 5. Atmospheric pressure chemical ionisation mass spectrometry for the routine analysis of low molecular weight analytes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Tetratetracontane from Diverse Natural Sources

For Researchers, Scientists, and Drug Development Professionals

Tetratetracontane (C44H90), a long-chain alkane, has garnered scientific interest due to its presence in various natural sources and its potential biological activities. This guide provides a comparative analysis of Tetratetracontane from different natural origins, offering quantitative data, experimental protocols, and a visualization of its proposed mechanisms of action to support further research and development.

Quantitative Analysis of Tetratetracontane Content

The concentration of Tetratetracontane varies significantly among different natural sources. While comprehensive comparative studies are limited, available data indicates a range of yields. The following table summarizes the reported quantitative data for Tetratetracontane in several natural products.

Natural Source	Scientific Name	Reported Yield (% of Extract)	Reference
Fungus Metabolites	Beauveria bassiana	12.15	[1]
Plant Leaf Extract	Allium chinense	18.49 (in hexane extract)
Propolis	-	4.80	[2]
Fingered Citron Fruit	Citrus medica L. var. sarcodactylis	1.46
Seagrass	Enhalus acoroides	4.17	[2]
Plant Waxes	-	Generally <1% w/w	[2]

Note: The reported yields are from different extraction and analytical methods and may not be directly comparable. Further standardized quantitative analyses are required for a more definitive comparison.

Experimental Protocols

The isolation and analysis of Tetratetracontane from natural sources typically involve extraction with organic solvents followed by chromatographic separation and identification.

Extraction of Tetratetracontane

1. From Plant Material (e.g., Leaf Waxes):

• Principle: Solvent extraction is used to isolate lipids, including long-chain alkanes, from the plant matrix.

• Protocol:

  • Air-dry and grind the plant material to a fine powder.

  • Perform a Soxhlet extraction or maceration with a non-polar solvent such as n-hexane for 6-8 hours.

  • Concentrate the resulting extract under reduced pressure using a rotary evaporator.

  • The crude extract can be further purified by column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate to separate the non-polar alkane fraction.

2. From Propolis:

• Principle: Maceration with ethanol is a common method to extract bioactive compounds from propolis.

• Protocol:

  • Grind raw propolis into a powder.

  • Macerate the propolis powder in 70-95% ethanol (e.g., 1:10 w/v) with constant stirring for 24-72 hours at room temperature.

  • Filter the extract to remove insoluble wax and other residues.

  • Evaporate the ethanol from the filtrate to obtain the crude extract.

  • Further purification can be achieved using techniques like solid-phase extraction or column chromatography.

3. From Fungal Metabolites (e.g., Beauveria bassiana):

• Principle: The secondary metabolites from fungal cultures can be extracted using organic solvents.

• Protocol:

  • Culture the fungus in a suitable liquid or solid medium.

  • After a sufficient incubation period, extract the culture broth or mycelium with a solvent like ethyl acetate or methanol.

  • Partition the extract with a non-polar solvent (e.g., hexane) to isolate the alkane fraction.

  • Concentrate the hexane fraction and subject it to further chromatographic purification if necessary.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the primary analytical technique for the identification and quantification of Tetratetracontane.

• Principle: The volatile components of the extract are separated based on their boiling points and polarity in a gas chromatograph and subsequently identified by their mass spectra.

• Typical GC-MS Parameters:

  • Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm x 0.25 µm), is commonly used.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injector Temperature: 280-300 °C.

  • Oven Temperature Program: An initial temperature of 60-80 °C, held for a few minutes, followed by a ramp of 10-20 °C/min to a final temperature of 300-320 °C, held for several minutes.

  • Mass Spectrometer: Operated in electron ionization (EI) mode at 70 eV, with a scan range of m/z 50-700.

Proposed Mechanism of Action and Signaling Pathways

The biological activities of Tetratetracontane are primarily attributed to its physicochemical properties as a long-chain, non-polar molecule. Direct interaction with cell membranes appears to be the principal mechanism of action.

Antimicrobial Activity

The antimicrobial effect of Tetratetracontane is likely due to its ability to disrupt the integrity of bacterial cell membranes.[2] Its hydrophobic nature allows it to intercalate into the lipid bilayer, leading to increased membrane permeability, leakage of cellular contents, and ultimately, cell death.

Proposed mechanism of antimicrobial action.

Antioxidant Activity

Tetratetracontane has been reported to exhibit antioxidant properties, likely by acting as a free radical scavenger. This direct chemical interaction helps to neutralize reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

References

• 1. Biocontrol effects of chemical molecules derived from Beauveria bassiana against larvae of Tuta absoluta (Meyrick) (Lepidoptera: Gelechiidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tetratetracontane | 7098-22-8 | Benchchem [benchchem.com]

A Comparative Guide to Tetratetracontane and Tetratriacontane in Drug Delivery Applications

For Researchers, Scientists, and Drug Development Professionals

In the landscape of advanced drug delivery systems, the selection of appropriate lipid excipients is paramount to achieving desired therapeutic outcomes. Long-chain alkanes, valued for their biocompatibility, hydrophobicity, and solid-state properties at physiological temperatures, are key components in the formulation of controlled-release matrices and solid lipid nanoparticles (SLNs). This guide provides a comparative overview of two such alkanes: Tetratetracontane (C44H90) and Tetratriacontane (C34H70), focusing on their potential applications in drug delivery, supported by general experimental protocols and representative data.

Fundamental Properties: A Head-to-Head Comparison

Tetratetracontane and Tetratriacontane are both long-chain, unbranched, saturated hydrocarbons. Their primary difference lies in the length of their carbon chains, which significantly influences their physical properties, as detailed in the table below.

Property	Tetratetracontane	Tetratriacontane
Molecular Formula	C44H90	C34H70
Molecular Weight	619.19 g/mol	478.92 g/mol
Melting Point	85-88 °C	72-75 °C
Boiling Point	~548 °C	~483 °C
Appearance	Light yellow to white powder/crystals	White powder to crystals
Solubility	Insoluble in water; soluble in nonpolar organic solvents	Insoluble in water; soluble in nonpolar organic solvents

The higher molecular weight and longer carbon chain of Tetratetracontane result in a higher melting point compared to Tetratriacontane. This property is a critical consideration in the design of drug delivery systems, as the lipid matrix must remain solid at body temperature (approximately 37°C) to ensure a controlled release of the encapsulated active pharmaceutical ingredient (API). Both alkanes satisfy this fundamental requirement, making them suitable candidates for such applications.

Applications in Drug Delivery: A Comparative Perspective

While direct comparative studies on the performance of Tetratetracontane versus Tetratriacontane in drug delivery are scarce in publicly available literature, their utility can be inferred from the established roles of long-chain alkanes in pharmaceutical formulations.

Solid Lipid Nanoparticles (SLNs)

Both Tetratetracontane and Tetratriacontane can serve as the solid lipid core of SLNs. These nanoparticles can encapsulate lipophilic drugs, protecting them from degradation and enabling controlled release. The choice between the two alkanes may influence the final characteristics of the SLNs:

• Drug Loading and Encapsulation Efficiency: The crystalline structure of the solid lipid matrix plays a crucial role in drug loading. The longer chain length of Tetratetracontane may result in a more ordered and crystalline matrix, which could potentially lead to lower drug loading or expulsion of the drug during storage compared to the slightly less ordered structure of Tetratriacontane. However, this is highly dependent on the specific drug and formulation parameters.

• Release Profile: The rate of drug release from SLNs is influenced by the diffusion of the drug through the solid lipid matrix. The denser, more crystalline matrix of Tetratetracontane might be expected to provide a slower, more sustained release profile compared to Tetratriacontane.

Controlled-Release Matrices

In tablet or implant formulations, these alkanes can be used to form a solid, non-erodible matrix that releases the drug via diffusion through the lipid structure. The selection of the alkane would directly impact the release kinetics:

• Slower Release: Tetratetracontane, with its higher melting point and denser structure, would likely result in a slower and more prolonged release of the entrapped drug.

• Faster Release: Tetratriacontane, having a lower melting point and potentially a less dense matrix, might be suitable for formulations requiring a relatively faster, yet still controlled, release profile.

Representative Experimental Data

Due to the lack of direct comparative experimental data in the literature, the following table presents hypothetical, yet realistic, performance data for Solid Lipid Nanoparticles (SLNs) formulated with a generic long-chain alkane. This data is for illustrative purposes to guide researchers in their formulation development and evaluation.

Formulation Parameter	Representative Data
Particle Size (z-average)	150 - 300 nm
Polydispersity Index (PDI)	< 0.3
Zeta Potential	-20 to -30 mV
Drug Loading	1 - 5% (w/w)
Encapsulation Efficiency	70 - 95%
In Vitro Release (at 24h)	40 - 80%

Experimental Protocols

The following sections detail generalized methodologies for the preparation and characterization of SLNs, which can be adapted for use with either Tetratetracontane or Tetratriacontane.

Preparation of Solid Lipid Nanoparticles (SLNs) by High-Pressure Homogenization

This is a widely used method for the production of SLNs.

Materials:

• Active Pharmaceutical Ingredient (API)

• Solid Lipid (Tetratetracontane or Tetratriacontane)

• Surfactant (e.g., Polysorbate 80, Lecithin)

• Co-surfactant (optional, e.g., Poloxamer 188)

• Purified Water

Procedure:

• Lipid Phase Preparation: The solid lipid is melted at a temperature approximately 5-10°C above its melting point. The lipophilic API is then dissolved or dispersed in the molten lipid.

• Aqueous Phase Preparation: The surfactant and co-surfactant are dissolved in purified water and heated to the same temperature as the lipid phase.

• Pre-emulsion Formation: The hot lipid phase is dispersed in the hot aqueous phase under high-speed stirring (e.g., 5,000-10,000 rpm) for a few minutes to form a coarse oil-in-water emulsion.

• Homogenization: The pre-emulsion is then passed through a high-pressure homogenizer for several cycles (typically 3-5 cycles) at a pressure of 500-1500 bar.

• Cooling and Nanoparticle Formation: The resulting hot nanoemulsion is cooled down in an ice bath or at room temperature, leading to the crystallization of the lipid and the formation of solid lipid nanoparticles.

Caption: Workflow for SLN preparation.

Characterization of Solid Lipid Nanoparticles

Particle Size and Polydispersity Index (PDI):

• Technique: Dynamic Light Scattering (DLS)

• Procedure: The SLN dispersion is diluted with purified water to an appropriate concentration. The sample is then analyzed using a DLS instrument to determine the average particle size (z-average) and the PDI, which indicates the width of the particle size distribution.

Zeta Potential:

• Technique: Laser Doppler Velocimetry

• Procedure: The diluted SLN dispersion is placed in an electrophoretic cell of the instrument. An electric field is applied, and the velocity of the particles is measured to calculate the zeta potential, which is an indicator of the colloidal stability of the dispersion.

Drug Loading and Encapsulation Efficiency:

• Procedure:

  • A known amount of the SLN dispersion is centrifuged at high speed to separate the nanoparticles from the aqueous phase.

  • The amount of free, unencapsulated drug in the supernatant is quantified using a suitable analytical method (e.g., HPLC, UV-Vis spectrophotometry).

  • The drug loading (DL) and encapsulation efficiency (EE) are calculated using the following formulas:

    DL (%) = (Total amount of drug - Amount of free drug) / (Total amount of lipid + Total amount of drug - Amount of free drug) x 100

    EE (%) = (Total amount of drug - Amount of free drug) / Total amount of drug x 100

In Vitro Drug Release Study

• Technique: Dialysis Bag Method

• Procedure:

  • A known volume of the SLN dispersion is placed in a dialysis bag with a specific molecular weight cut-off that allows the free drug to diffuse out but retains the nanoparticles.

  • The dialysis bag is immersed in a release medium (e.g., phosphate-buffered saline, pH 7.4) maintained at 37°C with constant stirring.

  • At predetermined time intervals, aliquots of the release medium are withdrawn and replaced with fresh medium to maintain sink conditions.

  • The concentration of the released drug in the collected samples is quantified using a suitable analytical method.

  • A cumulative drug release profile is plotted as a function of time.

Illustrative Signaling Pathway for a Delivered Therapeutic

Drugs delivered via SLN formulations often target specific intracellular signaling pathways. The following diagram illustrates a simplified representation of the PI3K/AKT/mTOR pathway, a critical pathway in cell proliferation and survival, which is a common target for cancer therapeutics that could be delivered using these systems.

Caption: PI3K/AKT/mTOR signaling pathway.

Conclusion

Both Tetratetracontane and Tetratriacontane are promising lipid excipients for the development of controlled-release drug delivery systems. The choice between them will depend on the desired release kinetics, the physicochemical properties of the drug to be encapsulated, and the specific formulation strategy. While direct comparative data is lacking, the principles outlined in this guide provide a solid foundation for researchers and drug development professionals to explore the potential of these long-chain alkanes in their formulation design and optimization efforts. Further experimental studies directly comparing these two molecules are warranted to fully elucidate their respective advantages and disadvantages in specific drug delivery applications.

Performance Showdown: Selecting the Optimal GC Column for Tetratetracontane Analysis

A comprehensive guide for researchers navigating the high-temperature gas chromatography of long-chain alkanes, this report provides a comparative analysis of commercially available GC columns for the determination of tetratetracontane (C44H90). Supported by experimental data and detailed protocols, this guide aims to equip scientists and professionals in drug development and related fields with the knowledge to select the most appropriate column for their specific analytical needs.

The accurate analysis of high-molecular-weight hydrocarbons such as tetratetracontane, a 44-carbon long-chain alkane, presents a significant challenge in gas chromatography (GC). The high boiling point of this compound necessitates the use of specialized high-temperature GC (HTGC) techniques and columns that can withstand extreme temperatures while providing efficient separation and robust performance. This guide delves into the performance of several commercially available GC columns, offering a comparative overview to aid in method development and column selection.

High-Temperature GC Columns: A Comparative Overview

The analysis of tetratetracontane and other long-chain alkanes is predominantly carried out using non-polar stationary phases, which separate analytes primarily based on their boiling points. The most common stationary phases for this application are 100% dimethylpolysiloxane and 5% phenyl-95% dimethylpolysiloxane. Due to the high temperatures required for elution, specialized high-temperature columns, often constructed with stainless steel or specially treated fused silica, are essential to minimize column bleed and ensure longevity.

For the purpose of this comparison, we will focus on columns frequently employed in high-temperature applications such as simulated distillation (SimDis) and the analysis of waxes and petroleum products. These include columns from leading manufacturers like Agilent, Restek, and Phenomenex. While direct comparative data for tetratetracontane on all columns is not always available in a single study, performance can be reliably inferred from the analysis of C40 and other high-molecular-weight alkanes in similar applications.

Column Category	Stationary Phase	Key Features & Performance Characteristics
Standard High-Temperature Fused Silica	100% Dimethylpolysiloxane (e.g., Agilent J&W DB-1ht, Phenomenex Zebron ZB-1HT)	- Maximum temperatures typically around 400 °C. - Good for routine high-temperature analysis. - Fused silica construction offers flexibility and ease of use. - May experience brittleness and reduced lifetime with prolonged use at maximum temperatures.
High-Temperature Phenyl-Substituted Fused Silica	5% Phenyl-95% Dimethylpolysiloxane (e.g., Agilent J&W DB-5ht, Phenomenex Zebron ZB-5HT)	- Maximum temperatures up to 430 °C for some specialized columns. - The phenyl group provides slightly increased polarity, which can be beneficial for certain separations. - Generally exhibit low bleed and good inertness. - Enhanced thermal stability compared to standard non-polar phases.
Metal High-Temperature Columns	Typically 100% Dimethylpolysiloxane or a similar non-polar phase (e.g., Restek MXT-1HT, Agilent J&W DB-HT SimDis)	- Constructed from stainless steel for maximum durability at extreme temperatures (up to 450 °C). - Ideal for simulated distillation and the analysis of very high-boiling point compounds. - Unbreakable and robust, offering extended column lifetime. - May have slightly lower efficiency compared to fused silica columns.

Note: The retention time for tetratetracontane will be influenced by the specific column dimensions (length, internal diameter, and film thickness) and the analytical conditions. Generally, shorter columns with thinner films are preferred for high-molecular-weight analytes to ensure reasonable analysis times and reduce column bleed.[1]

Experimental Protocols

The following protocols provide a starting point for the analysis of tetratetracontane. Optimization will be necessary based on the specific instrument and application.

Protocol 1: High-Temperature GC-FID Analysis of C7-C40 Saturated Alkanes (Adaptable for Tetratetracontane)

This method, based on the analysis of a C7-C40 alkane standard, can be extended for the analysis of tetratetracontane.[2]

• Column: A high-temperature, non-polar capillary column is recommended. For example, a Restek MXT-5 (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.[2]

• Sample Preparation: A standard containing a range of saturated alkanes, including those in the higher carbon number range, should be prepared in a suitable solvent like hexane at a concentration of approximately 1000 µg/mL for each component.[2]

• Injection:

  • Injector: Split/Splitless

  • Injection Volume: 1.0 µL with a split ratio of 100:1.[2]

  • Injector Temperature: 300°C.

• Oven Temperature Program:

  • Initial Temperature: Hold at 40°C for 1.0 min.

  • Ramp: Increase to 350°C at a rate of 30°C/min and hold for 11.0 min.

• Carrier Gas: Helium at a constant pressure, with a linear velocity of approximately 40.7 cm/sec (2.00 mL/min).

• Detector:

  • Type: Flame Ionization Detector (FID)

  • Temperature: 325°C.

Protocol 2: Simulated Distillation (SimDis) for High-Boiling Point Hydrocarbons (ASTM D6352)

This protocol is designed for the analysis of heavy petroleum fractions and is well-suited for determining the elution profile of tetratetracontane.

• Column: A dedicated SimDis column, often a short metal column, is used. For example, a Restek MXT-500 SimDist column (6 m x 0.53 mm ID, 0.15 µm film thickness) with a carborane dimethyl polysiloxane phase.

• Sample Preparation: A calibration mixture of n-paraffins, including those in the C20 to C100 range (such as from a Polywax™ 655 standard), is dissolved in carbon disulfide (CS2).

• Injection:

  • Injector: Programmable Temperature Vaporizer (PTV) or equivalent for high-temperature analysis.

  • Injection Volume: Typically 1 µL.

  • Injector Program: Rapid temperature ramp to ensure vaporization of high-boiling point analytes.

• Oven Temperature Program:

  • Initial Temperature: 35°C.

  • Ramp: Increase to 430°C at a rate of 10°C/min and hold.

• Carrier Gas: Helium or Hydrogen.

• Detector:

  • Type: Flame Ionization Detector (FID)

  • Temperature: 430°C.

Visualization of Experimental Workflow and Logic

To achieve successful high-temperature GC analysis of tetratetracontane, a logical approach to column selection and method development is crucial. The following diagrams illustrate the decision-making process and the general experimental workflow.

Caption: Logical workflow for selecting a GC column for tetratetracontane analysis.

Caption: Experimental workflow for the GC analysis of tetratetracontane.

References

• 1. agilent.com [agilent.com]
• 2. luciditysystems.com [luciditysystems.com]

A Guide to Inter-Laboratory Comparison of Tetratetracontane Measurements

This guide provides a comprehensive overview of a hypothetical inter-laboratory comparison for the quantitative analysis of Tetratetracontane. It is designed for researchers, scientists, and professionals in drug development to understand the methodologies and performance metrics involved in ensuring measurement consistency across different laboratories. The document outlines experimental protocols, presents comparative data, and visualizes the workflow of such a study.

Introduction to Inter-Laboratory Comparisons

Inter-laboratory comparisons (ILCs), or proficiency tests (PTs), are crucial for evaluating the performance of laboratories and ensuring the reliability and comparability of analytical data.[1][2][3] In these studies, a coordinating body distributes identical samples to multiple participating laboratories. Each laboratory analyzes the samples using their own methods or a standardized protocol, and the results are statistically compared against a reference value.[3] This process helps identify systematic errors, assess the proficiency of analytical personnel, and validate analytical methods across different settings. The statistical evaluation often involves metrics like Z-scores to compare a laboratory's results to the consensus mean of all participants.[4]

Hypothetical Inter-Laboratory Comparison of Tetratetracontane

For this guide, we present a hypothetical ILC involving five laboratories (Lab A, Lab B, Lab C, Lab D, and Lab E) tasked with quantifying the concentration of Tetratetracontane in a prepared sample. Tetratetracontane (C44H90) is a long-chain alkane, and its accurate measurement is pertinent in fields such as petrochemical analysis and as a potential biomarker.

The following table summarizes the hypothetical quantitative results from the five participating laboratories. The assigned value for the Tetratetracontane concentration in the proficiency testing sample was 50.0 mg/L.

Laboratory	Measured Concentration (mg/L)	Recovery (%)	Z-Score
Lab A	49.5	99.0	-0.5
Lab B	51.2	102.4	1.2
Lab C	48.8	97.6	-1.2
Lab D	50.5	101.0	0.5
Lab E	47.9	95.8	-2.1

Note: The Z-score is calculated based on the consensus mean and standard deviation of the reported results.

Experimental Protocols

A detailed and standardized experimental protocol is fundamental to a successful inter-laboratory comparison. The following methodology for the analysis of Tetratetracontane is based on standard gas chromatography-mass spectrometry (GC-MS) procedures for hydrocarbon analysis.

• Objective: To prepare a consistent and homogeneous sample for analysis.

• Procedure:

  • An analytical standard of Tetratetracontane (≥98.0% purity) is required.

  • Prepare a stock solution of 1000 mg/L Tetratetracontane in a high-purity solvent such as hexane.

  • Create a series of calibration standards by serially diluting the stock solution to cover the expected concentration range of the samples (e.g., 1, 5, 10, 25, 50, 100 mg/L).

  • For the analysis of the unknown proficiency testing sample, accurately measure and dilute the sample with the chosen solvent to bring the concentration of Tetratetracontane within the calibration range.

• Objective: To identify and quantify Tetratetracontane in the prepared samples.

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS).

• Chromatographic Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Injector Temperature: 300 °C.

  • Oven Temperature Program: Initial temperature of 150 °C, hold for 1 minute, then ramp to 320 °C at 15 °C/min, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injection Volume: 1 µL in splitless mode.

• Mass Spectrometry Conditions:

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Data Acquisition: Full scan mode for qualitative analysis (m/z 50-700) and Selected Ion Monitoring (SIM) mode for quantitative analysis, using characteristic ions of Tetratetracontane.

• Procedure:

  • A calibration curve is constructed by plotting the peak area of Tetratetracontane against the concentration of the calibration standards.

  • The concentration of Tetratetracontane in the unknown sample is then determined from this calibration curve.

Visualizations

The following diagrams illustrate the logical flow of an inter-laboratory comparison and the specific experimental workflow for the analysis of Tetratetracontane.

Caption: Workflow for an Inter-laboratory Comparison Study.

Caption: Experimental Workflow for Tetratetracontane Analysis.

References

• 1. archimer.ifremer.fr [archimer.ifremer.fr]
• 2. www-pub.iaea.org [www-pub.iaea.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchmark-intl.com [benchmark-intl.com]

The Search for Specificity: Evaluating Tetratetracontane as a Biomarker

Currently, there is a lack of conclusive scientific evidence to validate the use of Tetratetracontane as a specific biomarker for any particular disease. While this long-chain alkane has been identified in various biological contexts and exhibits certain bioactive properties, it has not undergone the rigorous validation process required to be established as a reliable indicator of a specific pathological state. This guide will provide an objective overview of the current scientific understanding of Tetratetracontane, outline the standard process for biomarker validation, and explore established alternative lipid-based biomarkers.

Understanding Tetratetracontane

Tetratetracontane (C44H90) is a saturated hydrocarbon found in a variety of natural sources, including plant extracts and as a metabolite of certain fungi.[1] Its presence has been noted in human metabolomic studies, indicating it is a compound found within the human body.[2] Research has highlighted several biological activities of Tetratetracontane, including antimicrobial, antioxidant, and larvicidal effects.[1] One study has even suggested its potential as a chemical marker for distinguishing the geographical origin of a specific medicinal plant.[3]

However, its role as a specific disease biomarker remains unproven. A crucial aspect of a biomarker's utility is its ability to accurately and reliably reflect a particular physiological or pathological condition.[4] To date, studies have not demonstrated a consistent and specific correlation between the levels of Tetratetracontane and the presence or progression of a specific human disease.

The Rigorous Path to Biomarker Validation

For any molecule to be considered a valid biomarker, it must undergo a stringent validation process. This ensures its accuracy, reliability, and clinical utility. The process typically involves several key stages:

• Discovery: Initial identification of a potential biomarker that shows a correlation with a disease state. This often involves high-throughput techniques like metabolomics.

• Qualification: Assessing the biomarker's analytical performance, including its sensitivity, specificity, and reproducibility.

• Verification: Confirming the biomarker's association with the disease in a larger, more diverse patient cohort.

• Validation: Rigorous testing to establish the biomarker's performance characteristics in a clinical setting, often comparing it to or combining it with existing "gold standard" diagnostic methods.

The following diagram illustrates a general workflow for biomarker discovery and validation.

A generalized workflow for the discovery and validation of a novel biomarker.

Alternative Approaches: The Field of Lipidomics in Biomarker Discovery

While the specific utility of Tetratetracontane is yet to be determined, the broader field of lipidomics has emerged as a promising avenue for discovering novel cancer biomarkers. Altered lipid metabolism is a hallmark of many cancers, and these changes can be reflected in the lipid profiles of blood and other bodily fluids.

Several classes of lipids have been investigated as potential cancer biomarkers, including:

• Phospholipids: Changes in the composition of phospholipids, such as phosphatidylcholines (PCs) and lysophosphatidylcholines (LPCs), have been associated with various cancers.

• Sphingolipids: Molecules like ceramides and sphingomyelins play roles in cell signaling and have been implicated in cancer progression.

• Fatty Acids: Alterations in the levels of specific fatty acids have been observed in cancer patients.

The table below summarizes some classes of lipid biomarkers and their associated cancers, as identified in various research studies.

Lipid Biomarker Class	Associated Cancer(s)	Key Findings
Phospholipids (e.g., PCs, LPCs)	Prostate, Colorectal, Ovarian Cancer	Altered plasma levels, with some studies showing reductions in specific LPCs in colorectal cancer patients.
Sphingolipids	Various Cancers	Changes in these lipids can influence cell proliferation, motility, and tumor progression.
Fatty Acids	Breast Cancer	Specific fatty acid profiles in plasma have shown potential to distinguish breast cancer patients from healthy controls.
Cholesterol and its Esters	General Cancer Prognosis	Elevated levels of High-Density Lipoprotein Cholesterol (HDL-C) have been associated with improved survival in some cancer patients.

Experimental Protocols for Lipid Biomarker Analysis

The analysis of lipid biomarkers, including long-chain alkanes like Tetratetracontane, typically involves chromatographic separation followed by mass spectrometry.

General Protocol for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Alkanes in Biological Samples

• Sample Preparation:

  • Extraction: Lipids are extracted from the biological matrix (e.g., plasma, tissue homogenate) using a solvent system, often a mixture of chloroform and methanol.

  • Fractionation: The lipid extract can be fractionated to isolate specific lipid classes. For alkanes, this may involve solid-phase extraction (SPE) with a silica-based sorbent.

  • Derivatization (if necessary): While not always required for alkanes, some lipid classes need to be derivatized to increase their volatility for GC analysis.

• GC-MS Analysis:

  • Injection: The prepared sample is injected into the GC inlet, where it is vaporized.

  • Separation: The vaporized sample is carried by an inert gas through a capillary column. Compounds are separated based on their boiling points and interactions with the column's stationary phase.

  • Detection (Mass Spectrometry): As compounds elute from the column, they enter the mass spectrometer. They are ionized (e.g., by electron ionization), and the resulting ions are separated based on their mass-to-charge ratio, allowing for identification and quantification.

The following diagram illustrates a hypothetical signaling pathway where a lipid metabolite could influence cancer cell behavior, a common area of investigation in biomarker research.

Hypothetical signaling pathway involving a lipid metabolite.

Conclusion

References

• 1. mdpi.com [mdpi.com]
• 2. Lipidomics: a promising cancer biomarker - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. Discovery of Plasma Lipids as Potential Biomarkers Distinguishing Breast Cancer Patients from Healthy Controls - PMC [pmc.ncbi.nlm.nih.gov]

Quantitative Comparison of Tetratetracontane in Various Plant Species: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of tetratetracontane abundance in various plant species, supported by experimental data. The information is presented to facilitate further investigation into the potential applications of this long-chain alkane.

Tetratetracontane (C44H90) is a long-chain saturated hydrocarbon found in the epicuticular wax of various plants. As a component of the plant cuticle, it plays a role in protecting the plant from environmental stressors. While research on the specific biological activities of tetratetracontane is ongoing, the analysis of its distribution and concentration across different plant species is crucial for understanding its function and potential utility. This guide summarizes the available quantitative data, details the experimental protocols for its analysis, and provides a visual representation of the analytical workflow.

Quantitative Data Summary

The concentration of tetratetracontane varies significantly among different plant species and is dependent on the plant part and the extraction method used. The following table summarizes the reported quantitative data for tetratetracontane in several plant species. It is important to note that the percentages are often reported relative to the total composition of a specific type of extract, which can influence direct comparisons.

Plant Species	Family	Plant Part	Extraction Solvent/Method	Tetratetracontane Concentration (%)	Reference(s)
Scrophularia atropatana	Scrophulariaceae	Aerial Parts	Dichloromethane (DCM) Extract	53.77
Garcinia cowa	Clusiaceae	Stems	n-Hexane Extract	10.80
Enhalus acoroides	Hydrocharitaceae	Not Specified	Extract	4.17	[1]
Citri Sarcodactylis Fructus	Rutaceae	Fruit (from Guangdong)	Not Specified	1.46	[2]

Experimental Protocols

The quantification of tetratetracontane in plant materials is primarily achieved through Gas Chromatography-Mass Spectrometry (GC-MS). For very long-chain alkanes like tetratetracontane, High-Temperature GC-MS (HTGC-MS) is often necessary for accurate analysis[1]. The general workflow involves extraction of the epicuticular wax, followed by purification and instrumental analysis.

Extraction of Epicuticular Wax

A common method for extracting epicuticular wax is solvent immersion.

• Materials:

  • Fresh plant material (e.g., leaves, stems)

  • Organic solvent (e.g., n-hexane, chloroform)

  • Beakers

  • Forceps

  • Vials

  • Internal standard solution (e.g., tetracosane in chloroform)

  • Nitrogen gas stream or rotary evaporator

• Procedure:

  • Carefully excise the desired plant parts.

  • Briefly immerse the plant material in the chosen organic solvent (e.g., chloroform or n-hexane) for 30-60 seconds to dissolve the epicuticular wax.

  • Agitate gently to ensure complete coverage of the surface.

  • Remove the plant material from the solvent.

  • Add a known amount of an internal standard to the solvent extract for quantification purposes.

  • Evaporate the solvent using a gentle stream of nitrogen gas or a rotary evaporator to obtain the crude wax extract.

Purification of the Alkane Fraction (Optional but Recommended)

For complex wax mixtures, a purification step can isolate the n-alkane fraction.

• Materials:

  • Crude wax extract

  • Silica gel

  • Glass column

  • n-Hexane

• Procedure:

  • Prepare a silica gel column by packing a glass column with silica gel slurried in n-hexane.

  • Dissolve the crude wax extract in a minimal amount of n-hexane and load it onto the column.

  • Elute the column with n-hexane to separate the non-polar n-alkanes from more polar compounds.

  • Collect the n-hexane fraction containing the alkanes.

  • Evaporate the solvent to concentrate the alkane fraction.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS), preferably a high-temperature (HT) system for very long-chain alkanes[1].

• Column: A high-temperature capillary column, such as a DB-5HT (30 m x 0.25 mm i.d., 0.1 µm film thickness), is suitable[1].

• Injection: On-column injection is recommended to prevent thermal degradation of high molecular weight compounds.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A temperature ramp is used to separate the different alkanes. A typical program might start at a lower temperature, ramp up to a high temperature (e.g., 320-350°C), and hold for a period to ensure elution of the very long-chain alkanes.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 50 to 800 or higher.

  • Source Temperature: Maintained at a high temperature (e.g., 250-300°C) to prevent condensation of the analytes.

• Quantification: The concentration of tetratetracontane is determined by comparing its peak area to the peak area of the known concentration of the internal standard.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for the quantitative analysis of tetratetracontane in plant species.

Caption: Experimental Workflow for Tetratetracontane Quantification.

As research into the chemical composition of plant cuticular waxes continues, a more comprehensive understanding of the distribution and abundance of specific long-chain alkanes like tetratetracontane will emerge. The methodologies outlined in this guide provide a foundation for researchers to conduct their own quantitative analyses and contribute to this growing body of knowledge.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Tetratetracontane: A Guide for Laboratory Professionals

The proper disposal of laboratory chemicals is a critical aspect of ensuring safety and environmental responsibility. This guide provides detailed, step-by-step procedures for the safe handling and disposal of tetratetracontane, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Logistical Information

According to its Safety Data Sheet (SDS), tetratetracontane is not classified as a hazardous substance under the Globally Harmonized System (GHS).[1][2][3] However, as with any laboratory chemical, adherence to standard safety protocols is essential.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or goggles, chemical-resistant gloves, and a lab coat, when handling tetratetracontane.[4] For handling the substance as a powder, a dust mask (e.g., N95 type) is also recommended.

• Handling: Handle in a well-ventilated area. Avoid creating dust. Wash hands thoroughly after handling.

• Storage: Store in a cool, dry, and well-ventilated space in a tightly closed container. Keep away from incompatible materials such as strong oxidizing agents.

• Spill Response: For small spills, the material can be wiped up with a cloth. For larger spills, cover the area with an inert absorbent material like sand or earth, collect the material into a suitable container, and dispose of it in accordance with local regulations. Note that spills may create a slipping hazard.

Summary of Key Chemical Data

The following table summarizes key data for tetratetracontane that informs its handling and disposal procedures.

Property	Value	Citation
Chemical Formula	C₄₄H₉₀
Molecular Weight	619.19 g/mol
Appearance	White to nearly white solid or powder
GHS Hazard Classification	Not classified as hazardous
Melting Point	85-87 °C
Solubility in Water	Insoluble
Storage Class	11 - Combustible Solids
Flash Point	Not applicable

Step-by-Step Disposal Protocol

The primary principle for all chemical waste is to manage it in a safe, compliant, and environmentally sound manner. All hazardous waste must be disposed of through your institution's designated waste collection program, such as the Environmental Health and Safety (EHS) office. Never dispose of chemicals by evaporation or down the sink.

Step 1: Waste Characterization

Determine if the tetratetracontane waste is pure or mixed with other substances.

• Pure Tetratetracontane: If the waste is pure, unadulterated tetratetracontane.

• Mixed Waste: If the tetratetracontane has been mixed or contaminated with any other chemicals, particularly solvents or other hazardous materials. The resulting mixture must be treated as hazardous waste.

Step 2: Collection and Storage

Proper collection and storage are crucial to prevent accidents.

• Select a Compatible Container: Use a clean, leak-proof container with a secure, tightly fitting cap. Plastic containers are often preferred. The container must be compatible with the waste; do not use a container that previously held an incompatible chemical.

• Label the Container: Clearly label the container with its contents. The label should include the full chemical name, "Tetratetracontane." If it is a mixed waste, list all constituents and their approximate percentages.

• Store Safely: Store the sealed waste container in a designated "Satellite Accumulation Area" (SAA) at or near the point of generation. This area must be managed to prevent spills and inspected regularly. Do not mix incompatible waste streams in the SAA.

Step 3: Consultation and Disposal Request

This is the most critical step. Always consult your institution's Environmental Health and Safety (EHS) office or equivalent department for disposal guidance.

• Contact EHS: Inform your EHS office about the waste you have generated. They will provide specific instructions based on federal, state, and local regulations.

• Arrange for Pickup: Submit a waste collection request to your EHS office. They will arrange for the pickup and final disposal of the material.

Step 4: Understanding Potential Disposal Pathways

While the final determination rests with your EHS office, tetratetracontane waste will typically follow one of these pathways:

• Non-Hazardous Solid Waste Landfill: If deemed non-hazardous by EHS, pure tetratetracontane may be approved for disposal in a licensed landfill.

• Incineration: The material may be dissolved in a combustible solvent and burned in a chemical incinerator by a licensed waste disposal company.

• Hazardous Waste Stream: If mixed with any hazardous materials, it must be disposed of as regulated hazardous waste.

Step 5: Empty Container Disposal

A container that held pure tetratetracontane can typically be disposed of as regular trash after proper cleaning.

• Empty Completely: Ensure the container is as empty as possible.

• Deface the Label: Completely remove or deface all chemical labels on the container.

• Dispose: Place the uncapped container in the regular trash.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of tetratetracontane waste.

Caption: Decision workflow for tetratetracontane disposal.

References

• 1. cosmobiousa.com [cosmobiousa.com]
• 2. cdn.chemservice.com [cdn.chemservice.com]
• 3. agilent.com [agilent.com]
• 4. benchchem.com [benchchem.com]

Essential Safety and Operational Guide for Handling Tetratetracontane

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals working with Tetratetracontane. The following procedural steps and data are designed to ensure safe handling, operation, and disposal, fostering a secure laboratory environment.

Physicochemical and Safety Data

Tetratetracontane is a long-chain alkane.[1] While it is not classified as a hazardous substance under the Globally Harmonized System (GHS), observing standard laboratory safety protocols is essential to mitigate any potential risks.[1][2][3] It is a combustible solid.

Property	Value	Reference
Chemical Formula	C44H90
Molecular Weight	619.19 g/mol
Appearance	Light yellow powder or white flakes
Melting Point	85-87 °C
GHS Classification	Not classified as hazardous
Storage Class	11 (Combustible Solids)
Incompatible Materials	Strong oxidizing agents
Hazardous Decomposition	Carbon monoxide (CO), Carbon dioxide (CO2) (in case of fire)

Operational Plan: Handling and Storage

Adherence to the following procedural steps will ensure the safe handling and storage of Tetratetracontane in a laboratory setting.

Personal Protective Equipment (PPE)

Before handling Tetratetracontane, all personnel must be equipped with the appropriate PPE to prevent direct contact and inhalation of dust particles.

• Eye Protection: Wear safety glasses with side shields or goggles.

• Hand Protection: Use protective gloves.

• Respiratory Protection: In areas with potential for dust generation, a type N95 (US) or equivalent dust respirator is recommended.

• Skin and Body Protection: A lab coat or other protective clothing should be worn.

Safe Handling Procedures

Standard chemical handling precautions should be followed to minimize exposure.

• Work in a well-ventilated area, preferably in a fume hood, to avoid dust accumulation.

• Avoid generating dust.

• Prevent contact with skin and eyes.

• Wash hands thoroughly after handling.

• Keep the container tightly closed when not in use.

Storage

Proper storage is crucial to maintain the integrity of Tetratetracontane and prevent hazardous situations.

• Store in a cool, dry, and well-ventilated area.

• Keep containers tightly closed.

• Store away from incompatible materials, such as strong oxidizing agents.

Disposal Plan

Tetratetracontane is not classified as hazardous waste; however, it must be disposed of in accordance with all federal, state, and local regulations.

Spill Management

In the event of a spill, follow these procedures:

• Small Spills: Can be carefully wiped up with a cloth or similar material.

• Large Spills: Cover the spill with an inert absorbent material such as sand or earth. Collect the material into a suitable container for disposal.

Waste Disposal

• Dispose of waste and residues in accordance with local authority requirements.

• One approved method for disposal is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.

• Do not discharge into sewers.

Experimental Workflow

The following diagram illustrates the standard workflow for handling Tetratetracontane, from preparation to disposal.

Caption: Workflow for safe handling of Tetratetracontane.

References

• 1. Tetratetracontane | C44H90 | CID 23494 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cosmobiousa.com [cosmobiousa.com]
• 3. cdn.chemservice.com [cdn.chemservice.com]